4-Cyano-1H-indole-3-carboxylic acid

• CAS: 110811-33-1

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of 4-Cyano-1H-indole-3-carboxylic acid

Abstract

Introduction: The Significance of Functionalized Indoles

The indole nucleus is a cornerstone of heterocyclic chemistry, forming the core of a vast array of natural products, pharmaceuticals, and agrochemicals.[1] Its unique electronic properties and the reactivity of its pyrrole ring make it an attractive scaffold for the design of new molecular entities. The introduction of specific functional groups onto the indole ring can profoundly influence its biological activity and physicochemical properties.

The cyano group, in particular, is a versatile synthetic intermediate. Its strong electron-withdrawing nature can modulate the electron density of the indole ring, and it can be readily converted into other important functional groups such as amines, amides, and carboxylic acids.[1] The carboxylic acid functionality at the C3 position is another common feature in biologically active indoles, often contributing to receptor binding and solubility.

4-Cyano-1H-indole-3-carboxylic acid, therefore, represents a molecule of significant interest. The combination of these two functional groups at strategic positions on the indole scaffold provides a rich platform for the development of novel compounds with potential applications in areas such as oncology, neurology, and infectious diseases.

Proposed Synthetic Pathway

A logical and efficient synthetic route to 4-Cyano-1H-indole-3-carboxylic acid is proposed to proceed in two key steps starting from 4-cyanoindole. This strategy leverages the high reactivity of the C3 position of the indole ring towards electrophilic substitution.[1]

Caption: Proposed two-step synthesis of 4-Cyano-1H-indole-3-carboxylic acid.

Step 1: Vilsmeier-Haack Formylation of 4-Cyanoindole

The Vilsmeier-Haack reaction is a well-established and highly effective method for the formylation of electron-rich aromatic and heteroaromatic compounds.[2][3][4] The reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[5] The electron-rich nature of the indole C3 position makes it highly susceptible to electrophilic attack by the Vilsmeier reagent.[1]

• Reagents: POCl₃ and DMF are the classic and most cost-effective reagents for generating the Vilsmeier reagent.[2] The reaction proceeds via the formation of a chloromethyliminium salt, which acts as the electrophile.[3]

• Solvent: The reaction is often carried out using an excess of DMF, which serves as both a reagent and a solvent.

• Temperature: The reaction temperature is a critical parameter. While many Vilsmeier-Haack reactions on indoles proceed at or below room temperature, the presence of the electron-withdrawing cyano group at the C4 position may slightly deactivate the ring. Therefore, gentle heating may be required to drive the reaction to completion. Careful temperature control is necessary to prevent side reactions.

• Work-up: The intermediate iminium salt is hydrolyzed to the aldehyde during the aqueous work-up.[3] The use of a mild base, such as sodium bicarbonate or sodium acetate, helps to neutralize the acidic reaction mixture.

• To a stirred solution of N,N-dimethylformamide (DMF, 5 equivalents) in a three-necked flask equipped with a dropping funnel and a nitrogen inlet, phosphorus oxychloride (POCl₃, 1.5 equivalents) is added dropwise at 0 °C.

• The mixture is stirred for 30 minutes at 0 °C to allow for the formation of the Vilsmeier reagent.

• A solution of 4-cyanoindole (1 equivalent) in DMF is then added dropwise to the reaction mixture, maintaining the temperature below 5 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to 40-50 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• The reaction is cooled to 0 °C and quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The mixture is stirred for 1 hour, and the resulting precipitate is collected by filtration, washed with water, and dried under vacuum to afford crude 4-cyano-1H-indole-3-carbaldehyde.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Step 2: Oxidation of 4-Cyano-1H-indole-3-carbaldehyde

The oxidation of the aldehyde group at the C3 position to a carboxylic acid is the final step in the proposed synthesis. Several mild and efficient methods are available for the oxidation of aldehydes to carboxylic acids without affecting other sensitive functional groups on the indole ring.[6] The Pinnick oxidation, using sodium chlorite (NaClO₂) buffered with a mild acid, is an excellent choice for this transformation due to its high chemoselectivity.

• Oxidizing Agent: Sodium chlorite is a mild and selective oxidizing agent for aldehydes. It is less likely to cause over-oxidation or unwanted side reactions on the indole nucleus compared to stronger oxidizing agents like potassium permanganate or chromic acid.

• Buffer: The reaction is typically buffered with a weak acid, such as sodium dihydrogen phosphate (NaH₂PO₄) or a mixture of a phosphate buffer and a scavenger for hypochlorite, like 2-methyl-2-butene, to maintain a slightly acidic pH and prevent the formation of explosive chlorine dioxide gas.

• Solvent: A mixed solvent system, such as tert-butanol and water, is commonly used to ensure the solubility of both the organic substrate and the inorganic reagents.

• In a round-bottom flask, 4-cyano-1H-indole-3-carbaldehyde (1 equivalent) is dissolved in a mixture of tert-butanol and water (e.g., 2:1 v/v).

• Sodium dihydrogen phosphate (NaH₂PO₄, 1.5 equivalents) is added to the solution, followed by sodium chlorite (NaClO₂, 1.5 equivalents) in one portion.

• The reaction mixture is stirred at room temperature for 4-6 hours, or until TLC analysis shows the complete disappearance of the starting aldehyde.

• The reaction is quenched by the addition of a saturated aqueous solution of sodium thiosulfate to destroy any excess oxidant.

• The organic solvent is removed under reduced pressure, and the aqueous layer is acidified to pH 2-3 with 1 M HCl.

• The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield 4-Cyano-1H-indole-3-carboxylic acid.

• Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Characterization of 4-Cyano-1H-indole-3-carboxylic acid (Predicted)

As no direct experimental spectra for 4-Cyano-1H-indole-3-carboxylic acid were found in the reviewed literature, the following characterization data is predicted based on the analysis of structurally similar compounds, including 4-cyanoindole, indole-3-carboxylic acid, and other substituted indoles.[7][8][9]

Physical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₁₀H₆N₂O₂
Molecular Weight	186.17 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	> 200 °C (decomposition expected)
Solubility	Soluble in DMSO, DMF; sparingly soluble in methanol, ethanol; insoluble in water.

Spectroscopic Data (Predicted)

The predicted ¹H NMR spectrum in DMSO-d₆ would likely exhibit the following signals:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.5 (broad s)	s	1H	COOH
~12.0 (s)	s	1H	N-H
~8.3 (s)	s	1H	H2
~7.8 (d)	d	1H	H7
~7.6 (d)	d	1H	H5
~7.3 (t)	t	1H	H6

• Justification: The carboxylic acid proton is expected to be a broad singlet at a very downfield chemical shift. The indole N-H proton will also be a singlet in the downfield region. The H2 proton, being adjacent to the electron-withdrawing carboxylic acid group, will be deshielded and appear as a singlet. The aromatic protons on the benzene ring (H5, H6, H7) will show a characteristic splitting pattern, with their chemical shifts influenced by the electron-withdrawing cyano group.

The predicted ¹³C NMR spectrum in DMSO-d₆ would likely exhibit the following signals:

Chemical Shift (δ, ppm)	Assignment
~165	C=O (Carboxylic acid)
~138	C7a
~135	C2
~128	C3a
~126	C6
~125	C5
~120	C≡N (Cyano)
~115	C7
~110	C3
~105	C4

• Justification: The carbonyl carbon of the carboxylic acid will be the most downfield signal. The quaternary carbons of the indole ring (C3a, C7a) and the cyano-substituted carbon (C4) will also be in the aromatic region. The chemical shifts of the other aromatic carbons are estimated based on the combined electronic effects of the cyano and carboxylic acid groups.

The predicted IR spectrum (KBr pellet) would likely show the following characteristic absorption bands:

Wavenumber (cm⁻¹)	Assignment
3400-2500 (broad)	O-H stretch (carboxylic acid)
~3300	N-H stretch (indole)
~2225	C≡N stretch (cyano)
~1700	C=O stretch (carboxylic acid)
~1600, ~1450	C=C stretch (aromatic)

• Justification: The broad O-H stretch of the carboxylic acid is a highly characteristic feature.[10] The N-H stretch of the indole ring will also be present. The sharp, strong absorption around 2225 cm⁻¹ is indicative of the cyano group. The carbonyl stretch of the carboxylic acid will be a strong band around 1700 cm⁻¹.

The predicted mass spectrum (Electron Ionization, EI) would be expected to show:

• Molecular Ion (M⁺): m/z = 186

• Key Fragmentation Peaks: m/z = 169 ([M-OH]⁺), m/z = 141 ([M-COOH]⁺), m/z = 114

• Justification: The molecular ion peak should be clearly visible. Common fragmentation pathways for indole-3-carboxylic acids include the loss of a hydroxyl radical and the loss of the entire carboxylic acid group.

Applications and Future Directions

4-Cyano-1H-indole-3-carboxylic acid is a promising building block for the synthesis of more complex molecules. Its bifunctional nature allows for selective modifications at the cyano and carboxylic acid groups, as well as at the indole nitrogen. Potential applications include:

• Drug Discovery: As a scaffold for the development of novel kinase inhibitors, receptor antagonists, or antiviral agents.

• Materials Science: As a monomer or precursor for the synthesis of novel polymers or organic electronic materials with tailored photophysical properties.

• Chemical Biology: For the synthesis of fluorescent probes or labeled biomolecules to study biological processes.

Future research should focus on the experimental validation of the proposed synthetic route and the comprehensive characterization of 4-Cyano-1H-indole-3-carboxylic acid. Elucidation of its biological activity and exploration of its utility in various synthetic transformations will undoubtedly open up new avenues in medicinal and materials chemistry.

Conclusion

This technical guide has presented a detailed and scientifically grounded approach to the synthesis and characterization of 4-Cyano-1H-indole-3-carboxylic acid. While a direct, published experimental account for this specific molecule is elusive, the proposed synthetic pathway, based on well-established and reliable chemical transformations, offers a high probability of success. The predicted analytical data, derived from a thorough analysis of closely related compounds, provides a robust framework for the identification and characterization of the target molecule. It is our hope that this guide will serve as a valuable resource for researchers and stimulate further investigation into the chemistry and potential applications of this intriguing functionalized indole.

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An In-Depth Technical Guide to the Physicochemical Properties of 4-Cyano-1H-indole-3-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of 4-Cyano-1H-indole-3-carboxylic acid, a key heterocyclic compound with significant potential in medicinal chemistry and drug development. Recognizing the limited availability of experimental data for this specific molecule, this guide establishes a robust analytical framework. We present available predicted data for the target compound and contextualize it through a detailed comparative analysis with its parent molecule, Indole-3-carboxylic acid, and related cyano-substituted isomers. This approach allows for a scientifically grounded projection of its properties. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the determination of critical physicochemical parameters, empowering researchers to conduct their own empirical studies. This document is intended to serve as an essential resource for researchers, scientists, and drug development professionals engaged in the synthesis, characterization, and application of novel indole derivatives.

Introduction: The Significance of Indole-Based Scaffolds in Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities. Its unique electronic properties and ability to participate in various intermolecular interactions, including hydrogen bonding and π-stacking, make it an ideal framework for designing molecules that can effectively interact with biological targets. The strategic functionalization of the indole ring allows for the fine-tuning of a compound's pharmacological and pharmacokinetic profiles.

4-Cyano-1H-indole-3-carboxylic acid is a derivative of significant interest. The introduction of a cyano group, a potent electron-withdrawing group and hydrogen bond acceptor, at the 4-position, coupled with the carboxylic acid moiety at the 3-position, is anticipated to substantially modulate the molecule's physicochemical characteristics. These properties, including solubility, acidity (pKa), lipophilicity, and crystal packing, are fundamental determinants of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation feasibility. A thorough understanding of these parameters is therefore a prerequisite for its rational development as a therapeutic agent.

Molecular Structure and Identification

• IUPAC Name: 4-cyano-1H-indole-3-carboxylic acid

• Molecular Formula: C₁₀H₆N₂O₂

• Molecular Weight: 186.17 g/mol

• CAS Number: 139784-36-4 (for 4-cyano isomer, though specific experimental data is limited)

• Canonical SMILES: C1=CC(=C2C(=C1)NC=C2C(=O)O)C#N

• InChI Key: ZQMVSPJYPSBERW-UHFFFAOYSA-N

Physicochemical Properties: A Comparative Analysis

Given the scarcity of experimental data for 4-Cyano-1H-indole-3-carboxylic acid, we will present its predicted properties alongside the well-documented experimental data for Indole-3-carboxylic acid and its 6-cyano isomer. This comparative approach provides valuable insights into the influence of the cyano group's position on the indole scaffold.

Table 1: Comparison of Physicochemical Properties

Property	4-Cyano-1H-indole-3-carboxylic acid (Predicted)	Indole-3-carboxylic acid (Experimental)	6-Cyano-1H-indole-3-carboxylic acid (Predicted/Experimental)
Melting Point (°C)	Not available	232-234 (dec.)[1][2]	Not available
pKa	Not available	~3.90 (Predicted)[3]	Not available
LogP	1.3 (Predicted)	1.99	Not available
Boiling Point (°C)	Not available	287.44 (rough estimate)[3]	509.0 ± 30.0 (Predicted)[4][]
Density (g/cm³)	Not available	1.2480 (rough estimate)[6]	1.49 - 1.5 (Predicted)[4][]

Expert Insights:

The introduction of a cyano group, being strongly electron-withdrawing, is expected to increase the acidity of the carboxylic acid (lower pKa) compared to the parent indole-3-carboxylic acid. The 4-position is in close proximity to the carboxylic acid at the 3-position, suggesting this effect might be more pronounced than for the 6-cyano isomer. The cyano group also increases the polarity of the molecule, which is reflected in the lower predicted LogP value for the 4-cyano derivative compared to indole-3-carboxylic acid. This suggests that 4-Cyano-1H-indole-3-carboxylic acid may exhibit greater aqueous solubility but potentially lower membrane permeability. The melting point is influenced by crystal lattice energy, and the presence of the polar cyano group could lead to stronger intermolecular interactions, potentially resulting in a higher melting point compared to the parent compound.

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical factor influencing its bioavailability and formulation development.

Table 2: Solubility Data for Indole-3-carboxylic acid

Solvent	Solubility	Reference
DMSO	30 mg/mL	[7]
DMF	30 mg/mL	[7]
Ethanol (95%)	50 mg/mL	[3]
Ethanol	1 mg/mL	[7]
DMSO:PBS (pH 7.2) (1:8)	0.11 mg/mL	[7]
Water	Insoluble in boiling water	[3]

Expert Insights:

Indole-3-carboxylic acid exhibits good solubility in polar organic solvents like DMSO, DMF, and ethanol.[3][7] Its solubility in aqueous buffer is significantly lower. For 4-Cyano-1H-indole-3-carboxylic acid, the increased polarity due to the cyano group is expected to enhance its solubility in polar solvents, including aqueous media, particularly at pH values above its pKa where the carboxylic acid is deprotonated. However, experimental determination is essential to confirm this prediction.

Spectroscopic Characterization

Spectroscopic analysis is fundamental for the structural elucidation and confirmation of identity and purity of a compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

• Indole-3-carboxylic acid (600 MHz, CD₃OD): δ 8.06 (s, 1H), 7.94 (d, J=7.8 Hz, 1H), 7.42 (d, J=8.2 Hz, 1H), 7.15 (t, J=7.6 Hz, 1H), 7.15 (t, J=7.6 Hz, 1H).

Expert Insights:

For 4-Cyano-1H-indole-3-carboxylic acid, the proton signals of the benzene ring will be significantly affected by the anisotropic effect of the cyano group. The proton at the 5-position is expected to be shifted downfield. The characteristic singlet for the proton at the 2-position and the signals for the protons on the benzene ring will provide a unique fingerprint for the molecule. The exact chemical shifts and coupling constants will need to be determined experimentally.

Infrared (IR) Spectroscopy

• Indole-3-carboxylic acid (KBr pellet): The spectrum shows a broad absorption band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm⁻¹. The C=O stretching vibration of the carboxylic acid is observed around 1700 cm⁻¹. The N-H stretching of the indole ring appears around 3400 cm⁻¹.

Expert Insights:

For 4-Cyano-1H-indole-3-carboxylic acid, the IR spectrum is expected to show the characteristic peaks for the carboxylic acid and the indole N-H group. A key diagnostic peak will be the C≡N stretching vibration of the cyano group, which typically appears in the region of 2220-2260 cm⁻¹. This sharp and intense peak is a clear indicator of the presence of the cyano functionality.

UV-Visible Spectroscopy

• Indole-3-carboxylic acid: Exhibits absorption maxima at approximately 213 nm and 281 nm.[7]

Expert Insights:

The electronic transitions of the indole chromophore are responsible for the UV absorption. The introduction of the electron-withdrawing cyano group at the 4-position is expected to cause a bathochromic (red) shift in the absorption maxima due to the extension of the conjugated system.

Experimental Protocols

The following are detailed, standardized protocols for the determination of the key physicochemical properties of a solid API like 4-Cyano-1H-indole-3-carboxylic acid.

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol is a self-validating system as it ensures equilibrium is reached, providing a reliable measure of thermodynamic solubility.

• Preparation: Add an excess amount of 4-Cyano-1H-indole-3-carboxylic acid to a series of vials containing buffers of different pH values (e.g., pH 2, 4, 6, 7.4, 9).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The continued presence of undissolved solid validates that a saturated solution has been achieved.

• Separation: Separate the solid phase from the solution by centrifugation or filtration. Ensure the filter does not adsorb the compound.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: Report the solubility in mg/mL or µg/mL at each pH.

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Spectroscopic and Analytical Profile of 4-Cyano-1H-indole-3-carboxylic acid: A Technical Guide

Introduction

4-Cyano-1H-indole-3-carboxylic acid is a bespoke indole derivative of significant interest in medicinal chemistry and drug development. Its rigid scaffold, featuring both a hydrogen bond donor (N-H) and acceptor (nitrile), as well as a carboxylic acid moiety, makes it a compelling building block for creating compounds with specific steric and electronic properties for targeted biological interactions. Understanding the precise spectroscopic signature of this molecule is paramount for its unambiguous identification, purity assessment, and structural elucidation in various research and development phases.

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 4-Cyano-1H-indole-3-carboxylic acid, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While direct experimental spectra for this specific molecule are not widely published, this guide synthesizes data from closely related indole derivatives and fundamental spectroscopic principles to present a robust predictive analysis. Furthermore, detailed experimental protocols are provided to enable researchers to acquire high-quality spectroscopic data for this and similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra of 4-Cyano-1H-indole-3-carboxylic acid are detailed below, based on the analysis of substituted indole derivatives and the known effects of cyano and carboxylic acid functional groups on chemical shifts.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to reveal distinct signals for the aromatic protons of the indole ring, the N-H proton, and the carboxylic acid proton. The solvent of choice for analysis would typically be deuterated dimethyl sulfoxide (DMSO-d₆), which can effectively solubilize the compound and allow for the observation of exchangeable protons.

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Cyano-1H-indole-3-carboxylic acid in DMSO-d₆

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
COOH	12.0 - 13.0	Broad Singlet	-
N-H	11.5 - 12.5	Broad Singlet	-
H-2	8.2 - 8.4	Singlet	-
H-5	7.8 - 8.0	Doublet	~8.5
H-7	7.6 - 7.8	Doublet	~7.5
H-6	7.3 - 7.5	Triplet	~8.0

Causality of Predictions: The downfield chemical shifts for the COOH and N-H protons are characteristic and are due to their acidic nature and involvement in hydrogen bonding. The proton at the C-2 position is anticipated to be a singlet and significantly deshielded due to the adjacent carboxylic acid and the electron-withdrawing nature of the indole nitrogen. The protons on the benzene ring (H-5, H-6, and H-7) will exhibit splitting patterns consistent with their ortho and meta relationships, with the cyano group at C-4 causing a downfield shift of the adjacent H-5 proton.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide valuable information about the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Cyano-1H-indole-3-carboxylic acid in DMSO-d₆

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	165 - 170
C-7a	135 - 138
C-3a	128 - 132
C-2	125 - 130
C-6	124 - 128
C-5	120 - 124
C-7	115 - 120
C-3	110 - 115
C≡N	115 - 120
C-4	100 - 105

Causality of Predictions: The carbonyl carbon of the carboxylic acid is expected at the most downfield position. The quaternary carbons (C-3a, C-7a, C-3, and C-4) will show distinct chemical shifts. The presence of the electron-withdrawing cyano group will significantly shield the C-4 carbon, shifting it upfield, while also influencing the chemical shifts of the surrounding carbons. The nitrile carbon itself will appear in its characteristic region.

Experimental Protocol for NMR Data Acquisition

A standardized protocol is crucial for obtaining reproducible and high-quality NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Cyano-1H-indole-3-carboxylic acid.

  • Dissolve the sample in approximately 0.6 mL of DMSO-d₆ in a clean, dry vial.

  • Vortex the solution until the sample is fully dissolved.

  • Filter the solution through a small cotton plug in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and place it in the spectrometer's autosampler or manual insertion port.

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard pulse sequence (e.g., zg30). Key parameters include a spectral width of ~16 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 16-64 scans), and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A wider spectral width (~240 ppm) is required. A greater number of scans (typically 1024 or more) and a longer relaxation delay (2-5 seconds) are necessary due to the lower natural abundance and longer relaxation times of ¹³C nuclei.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the chemical shift scale using the residual solvent peak of DMSO-d₆ (δ = 2.50 ppm for ¹H and δ = 39.52 ppm for ¹³C).

  • Integrate the peaks in the ¹H spectrum.

Caption: Workflow for FT-IR data acquisition using an ATR accessory.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which is crucial for determining the molecular weight and deducing structural features.

Predicted Mass Spectrum Data (Electron Ionization)

Electron Ionization (EI) is a common technique for the analysis of small organic molecules.

Table 4: Predicted Key Fragments in the EI Mass Spectrum of 4-Cyano-1H-indole-3-carboxylic acid

m/z	Predicted Fragment	Plausible Loss
186	[M]⁺	Molecular Ion
169	[M - OH]⁺	Loss of hydroxyl radical
141	[M - COOH]⁺	Loss of carboxyl radical
114	[M - COOH - HCN]⁺	Subsequent loss of hydrogen cyanide

Causality of Predictions: The molecular ion peak at m/z 186 is expected to be observed. A prominent fragmentation pathway for carboxylic acids is the loss of the hydroxyl group (•OH) to give the [M-17]⁺ ion. Another characteristic fragmentation is the loss of the entire carboxyl group (•COOH) to yield the [M-45]⁺ ion. Further fragmentation of the indole ring, such as the loss of hydrogen cyanide (HCN) from the cyano-substituted ring, is also plausible.

Experimental Protocol for Mass Spectrometry Data Acquisition (EI-MS)

Step-by-Step Methodology:

• Sample Introduction:

  • Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC) inlet if the compound is sufficiently volatile and thermally stable.

• Ionization:

  • The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source.

• Mass Analysis:

  • The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection:

  • The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Caption: General workflow for Electron Ionization Mass Spectrometry.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for 4-Cyano-1H-indole-3-carboxylic acid, grounded in established spectroscopic principles and data from analogous structures. The provided experimental protocols offer a robust framework for researchers to acquire high-quality data for this and other novel compounds. The synergistic use of these spectroscopic techniques will enable the unambiguous structural confirmation and purity assessment of 4-Cyano-1H-indole-3-carboxylic acid, thereby facilitating its application in drug discovery and materials science.

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An In-depth Technical Guide to the Predicted Crystal Structure of 4-Cyano-1H-indole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole derivatives are a cornerstone in medicinal chemistry, forming the scaffold for a multitude of pharmacologically active agents. 4-Cyano-1H-indole-3-carboxylic acid is a functionalized indole of significant interest, yet, a definitive crystal structure remains elusive in publicly accessible databases as of the writing of this guide. This document provides a comprehensive, theoretical exploration of its likely crystallographic features. By synthesizing data from closely related structures, we predict the molecular geometry, crystal packing, and intermolecular interactions. This guide also outlines a robust experimental workflow for the crystallization and structural determination of this compound, offering valuable insights for researchers aiming to elucidate its empirical structure. The predicted structural data herein serve as a foundational hypothesis for understanding its physicochemical properties and guiding its application in rational drug design.

Introduction: The Significance of Indole Scaffolds in Drug Discovery

The indole nucleus is a privileged scaffold in drug development, renowned for its ability to mimic the structure of tryptophan and interact with a wide array of biological targets. The addition of functional groups, such as a cyano moiety and a carboxylic acid, to the indole ring system can profoundly influence its electronic properties, binding affinities, and metabolic stability. Specifically, the cyano group can act as a hydrogen bond acceptor and participate in dipole-dipole interactions, while the carboxylic acid provides a key site for hydrogen bonding and salt formation. Understanding the three-dimensional arrangement of these functional groups is paramount for predicting how 4-Cyano-1H-indole-3-carboxylic acid will interact with target proteins and for designing more potent and selective drug candidates. While the crystal structures of many indole derivatives have been determined, providing a wealth of comparative data, the specific structure of the 4-cyano substituted variant of indole-3-carboxylic acid has not been publicly reported.

Hypothetical Experimental Workflow for Crystal Structure Determination

To empirically determine the crystal structure of 4-Cyano-1H-indole-3-carboxylic acid, a systematic approach to crystallization and X-ray diffraction analysis is required. The following protocol is proposed based on established methodologies for similar small organic molecules.[1][2]

Synthesis and Purification

A plausible synthetic route to 4-Cyano-1H-indole-3-carboxylic acid would involve the functionalization of a suitable indole precursor. A potential strategy could be a variation of the Reissert indole synthesis or electrophilic cyanation of an indole-3-carboxylate ester followed by hydrolysis. Post-synthesis, rigorous purification is critical. This would typically involve recrystallization from an appropriate solvent system, followed by characterization using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the chemical identity and purity of the compound.

Crystallization Protocol

The production of high-quality single crystals is the most critical and often the most challenging step. A multi-pronged screening approach is recommended:

• Solvent Screening: A broad range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof with water or hexane) should be screened.

• Crystallization Techniques:

  • Slow Evaporation: Saturated solutions of the compound in the selected solvents would be allowed to evaporate slowly at a constant temperature.

  • Vapor Diffusion (Hanging and Sitting Drop): A concentrated solution of the compound is allowed to equilibrate with a larger reservoir of a precipitant solvent.

  • Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

X-ray Diffraction Data Collection and Structure Refinement

Once suitable single crystals are obtained, the following steps would be undertaken:

• Crystal Mounting: A well-formed single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) would be mounted on a goniometer head.

• Data Collection: The crystal would be subjected to a monochromatic X-ray beam, and the diffraction pattern would be collected using a modern diffractometer equipped with a CCD or CMOS detector.[2] Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The collected diffraction data would be processed to determine the unit cell parameters and space group. The structure would then be solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

The workflow for crystal structure determination is visualized in the following diagram:

Caption: Experimental workflow for determining the crystal structure.

Predicted Crystal Structure of 4-Cyano-1H-indole-3-carboxylic Acid

In the absence of empirical data, we can predict the structural features of 4-Cyano-1H-indole-3-carboxylic acid by drawing analogies with the known crystal structure of indole-3-carboxylic acid[2][3] and considering the electronic and steric influence of the 4-cyano group.

Predicted Molecular Geometry

The indole ring system is expected to be essentially planar. The carboxylic acid group at the 3-position is likely to be nearly coplanar with the indole ring to maximize conjugation. The cyano group at the 4-position is linear and will also lie in the plane of the indole ring.

Predicted Crystallographic Parameters

Based on the structures of similar indole derivatives, a centrosymmetric space group, such as P2₁/c or P-1, is a likely possibility. The unit cell would be expected to contain two or four molecules.

Parameter	Predicted Value	Basis for Prediction
Crystal System	Monoclinic or Triclinic	Common for similar organic molecules.[1][2]
Space Group	P2₁/c or P-1	Prevalent for centrosymmetric packing.[1][2]
Z (molecules/unit cell)	2 or 4	Typical for the predicted space groups.
a (Å)	4-8	Based on related structures.[1]
b (Å)	10-15	Based on related structures.[1]
c (Å)	15-20	Based on related structures.[1]
β (°)	90-100	For a monoclinic system.[1]

Predicted Intermolecular Interactions and Crystal Packing

The crystal packing will be dominated by a network of hydrogen bonds. The carboxylic acid groups are highly likely to form centrosymmetric dimers via strong O-H···O hydrogen bonds.[2] Additionally, the N-H of the indole ring and the nitrogen of the cyano group are expected to participate in N-H···N hydrogen bonds, linking the carboxylic acid dimers into sheets or a three-dimensional network. Pi-pi stacking interactions between the indole rings of adjacent molecules are also anticipated, further stabilizing the crystal lattice.

The predicted packing arrangement can be visualized as follows:

Caption: Predicted intermolecular interactions in the crystal lattice.

Implications for Drug Development

The predicted crystal structure of 4-Cyano-1H-indole-3-carboxylic acid offers several key insights for its potential use in drug development:

• Solid-State Properties: The strong hydrogen bonding network suggests that the compound will be a stable crystalline solid with a relatively high melting point. This is a desirable characteristic for pharmaceutical development, as it often correlates with better stability and handling properties.

• Solubility: The presence of both hydrogen bond donors (N-H, O-H) and acceptors (C=O, C≡N) suggests that the molecule will have moderate solubility in polar solvents. The formation of a stable crystal lattice may, however, limit its aqueous solubility, a critical parameter for bioavailability.

• Structure-Activity Relationship (SAR) Studies: A definitive crystal structure would provide the precise geometry of the molecule, which is invaluable for computational modeling and SAR studies. Understanding the spatial arrangement of the cyano and carboxylic acid groups can inform the design of analogs with improved binding affinity and selectivity for a given biological target. For instance, related cyano-indole derivatives have been explored as allosteric inhibitors of IGF-1R.[4]

Conclusion

While an experimentally determined crystal structure for 4-Cyano-1H-indole-3-carboxylic acid is not yet available, this guide has provided a comprehensive theoretical framework for its structural properties. By analyzing the structures of analogous compounds, we have predicted its likely molecular geometry, crystal packing, and intermolecular interactions. The proposed experimental workflow offers a clear path for researchers to obtain empirical data. The elucidation of this crystal structure will be a valuable contribution to the field of medicinal chemistry, providing a deeper understanding of this promising scaffold and facilitating its development into novel therapeutic agents.

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The Emergence of 4-Cyano Indole Carboxylic Acids: A Technical Guide to a Privileged Scaffold in Targeted Cancer Therapy

Introduction: The Strategic Value of a Unique Pharmacophore

In the landscape of modern medicinal chemistry, the indole nucleus stands as a "privileged scaffold," a foundational structure whose derivatives have led to numerous therapeutic breakthroughs.[1] Its unique electronic properties and versatile synthetic handles have made it a cornerstone in drug discovery. Within this esteemed class, the emergence of 4-cyano substituted indole carboxylic acids represents a significant advancement, particularly in the field of oncology. This specific substitution pattern has proven instrumental in the design of highly potent and selective enzyme inhibitors, most notably targeting Poly(ADP-ribose) polymerase (PARP) for cancer treatment.[2]

The strategic placement of a cyano group at the C4 position and a carboxylic acid at another (e.g., C2 or C7) creates a molecule with a distinct electronic and steric profile. This arrangement is not merely incidental; it is a deliberate design choice that enhances binding affinity to target proteins and modulates pharmacokinetic properties. The nitrile group, a versatile synthetic precursor, can be transformed into amines, amides, or tetrazoles, but in its final form, it often acts as a crucial hydrogen bond acceptor or a polar contact in the active site of an enzyme.[3]

This technical guide provides an in-depth exploration of the discovery and development of 4-cyano substituted indole carboxylic acids. We will dissect their mechanism of action as PARP inhibitors, detail the synthetic strategies required to access this core, and analyze the structure-activity relationships that govern their therapeutic potential. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful scaffold in their own discovery programs.

Mechanism of Action: PARP Inhibition and the Principle of Synthetic Lethality

The primary therapeutic rationale for developing 4-cyano indole carboxylic acids has been their potent inhibition of PARP enzymes, which are critical players in the DNA Damage Response (DDR).[2] PARP1, in particular, acts as a first responder to DNA single-strand breaks (SSBs). Upon detecting a break, it catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other proteins, creating a negatively charged scaffold that recruits other DNA repair factors.[4]

PARP inhibitors exert their effect through a dual mechanism:

• Catalytic Inhibition: They compete with the native substrate (NAD+) for the enzyme's active site, preventing the PARylation cascade.

• PARP Trapping: More critically, the inhibitor locks the PARP enzyme onto the DNA at the site of the break. This trapped PARP-DNA complex is highly cytotoxic as it obstructs DNA replication.[3][4]

This leads to the elegant therapeutic concept of synthetic lethality . In healthy cells with a functional Homologous Recombination (HR) repair pathway, the stalled replication forks and subsequent DNA double-strand breaks (DSBs) caused by PARP trapping can be efficiently repaired. However, in cancer cells with mutations in HR genes like BRCA1 or BRCA2, this repair pathway is deficient. The accumulation of irreparable DSBs triggers genomic chaos and, ultimately, selective cell death.[5]

Visualizing the DNA Damage Response and PARP's Role

The following diagram illustrates the central role of PARP in the Base Excision Repair (BER) pathway for single-strand breaks.

Figure 1: PARP1's role in the Base Excision Repair (BER) pathway.

Visualizing Synthetic Lethality

The next diagram demonstrates how PARP inhibition is selectively lethal to cancer cells with deficient Homologous Recombination.

Figure 3: A plausible synthetic workflow to the target scaffold.

Experimental Protocols

The following protocols are self-validating systems, synthesized from established methodologies in organic chemistry. They represent a logical and field-proven approach to the target molecule class.

Protocol 1: Palladium-Catalyzed Cyanation of Ethyl 4-bromo-1H-indole-2-carboxylate

Causality: This protocol utilizes a palladium-catalyzed cross-coupling reaction, a powerful and reliable method for forming carbon-carbon bonds. Using a pre-brominated indole provides absolute control over the position of cyanation. Potassium hexacyanoferrate(II) is chosen as a non-toxic and stable source of cyanide, which is safer to handle than alkali metal cyanides.

Methodology:

• Reaction Setup: To an oven-dried screw-cap reaction tube equipped with a magnetic stir bar, add Ethyl 4-bromo-1H-indole-2-carboxylate (1.0 mmol, 1.0 equiv), potassium hexacyanoferrate(II) trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.5 mmol, 0.5 equiv), and palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%).

• Solvent and Base: Add sodium carbonate (Na₂CO₃, 2.0 mmol, 2.0 equiv) as the base. Add 5 mL of dry N,N-Dimethylformamide (DMF) as the solvent.

• Reaction Execution: Seal the reaction tube tightly and place it in a preheated oil bath at 120-140 °C.

• Monitoring: Stir the reaction mixture vigorously for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with 30 mL of water and 30 mL of ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts, washing the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine (2 x 25 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., eluting with a hexane/ethyl acetate gradient) to afford the pure Ethyl 4-cyano-1H-indole-2-carboxylate .

Protocol 2: Hydrolysis to 4-Cyano-1H-indole-2-carboxylic acid

Causality: This step involves the saponification of the ethyl ester and the hydrolysis of the aromatic nitrile under basic conditions. Refluxing with a strong base like sodium hydroxide provides the thermal energy required to hydrolyze both functional groups to their corresponding carboxylate and eventually, after acidification, the carboxylic acid.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, suspend Ethyl 4-cyano-1H-indole-2-carboxylate (1.0 mmol, 1.0 equiv) in a mixture of ethanol (10 mL) and a 20% aqueous solution of sodium hydroxide (NaOH, 10 mL).

• Reaction Execution: Heat the mixture to reflux (approximately 90-100 °C).

• Monitoring: Continue heating at reflux for 4-8 hours, or until TLC analysis indicates complete consumption of the starting material. The reaction mixture should become a homogeneous solution.

• Workup and Isolation:

  • Cool the reaction mixture to room temperature in an ice bath.

  • Slowly and carefully acidify the solution to a pH of approximately 2-3 by adding concentrated hydrochloric acid (HCl) dropwise with stirring. A precipitate should form.

  • Stir the resulting suspension in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold water (3 x 15 mL) to remove inorganic salts.

• Purification: Dry the collected solid under high vacuum to yield 4-Cyano-1H-indole-2-carboxylic acid . Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water if necessary.

Structure-Activity Relationship (SAR) Insights

The development of potent PARP inhibitors has generated a wealth of SAR data. While a comprehensive analysis is beyond the scope of this guide, we can summarize key findings relevant to the 4-cyano indole carboxylic acid scaffold by examining clinically approved PARP inhibitors. The core pharmacophore responsible for PARP1/2 inhibition typically mimics the nicotinamide portion of the NAD+ substrate, fitting into the enzyme's active site.

Key Contributions of the Moieties:

• Indole Scaffold: The bicyclic aromatic system provides a rigid framework that can form crucial π-π stacking interactions with aromatic residues (e.g., Tyr907) in the PARP active site.

• Cyano Group (C4): The electron-withdrawing nature of the cyano group modulates the electronics of the indole ring. Furthermore, its linear geometry and ability to act as a hydrogen bond acceptor allow for specific interactions that can enhance binding affinity and selectivity.

• Carboxylic Acid (C2): The carboxylate group is a powerful hydrogen bond donor and acceptor and can form strong ionic interactions (salt bridges) with basic residues like Arg865 or Lys903 in the active site, anchoring the inhibitor firmly.

Quantitative Comparison of Clinically Relevant PARP Inhibitors

The following table presents the in vitro potency of several key PARP inhibitors against the primary targets, PARP1 and PARP2. This data provides an authoritative benchmark for the potency that can be achieved with scaffolds designed to target these enzymes.

Compound	Scaffold Type	PARP1 IC₅₀ (nM)	PARP2 IC₅₀ (nM)	Reference(s)
Olaparib	Phthalazinone	~5	~1
Rucaparib	Indole Derivative	~1.4	~0.3	,
Niraparib	Indazole	~3.8	~2.1
Talazoparib	Phthalazinone	~0.5	~0.2

IC₅₀ values are median or representative values compiled from the literature and can vary based on assay conditions.

The data clearly shows that indole-based structures like Rucaparib are among the most potent PARP inhibitors discovered, achieving sub-nanomolar inhibition of PARP2 and low-nanomolar inhibition of PARP1. This underscores the value of the indole scaffold as a platform for designing next-generation targeted therapies.

Conclusion and Future Outlook

The discovery and optimization of 4-cyano substituted indole carboxylic acids exemplify a successful structure-based drug design campaign. By strategically combining a privileged indole core with key functional groups, medicinal chemists have developed a class of compounds with profound therapeutic implications, particularly in the context of synthetic lethality for treating HR-deficient cancers. The synthetic routes, while requiring careful control of regioselectivity, are robust and leverage powerful modern methodologies like palladium-catalyzed cross-coupling.

As our understanding of the DNA damage response deepens, so too will the opportunities for this versatile scaffold. Future work may focus on modulating the core to achieve greater selectivity among different PARP family members or designing dual-target inhibitors that simultaneously address other pathways involved in cancer progression or drug resistance. The foundation laid by the discovery of these compounds will undoubtedly continue to inspire the development of more precise and effective medicines for years to come.

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Whitepaper: 4-Cyano-1H-indole-3-carboxylic acid as a Strategic Synthetic Precursor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for numerous pharmaceuticals and bioactive natural products. Strategic functionalization of the indole scaffold is paramount for modulating pharmacological activity. This guide focuses on 4-Cyano-1H-indole-3-carboxylic acid, a precursor uniquely designed for divergent synthesis. The electron-withdrawing cyano group at the C4 position significantly influences the molecule's reactivity, while the C3-carboxylic acid and N1-hydride offer orthogonal handles for chemical modification. We will explore the synthesis, physicochemical properties, and strategic utility of this precursor, providing field-proven insights and detailed protocols for its application in complex molecule synthesis.

Introduction: The Strategic Value of Bifunctional Indoles

Indole-3-carboxylic acid and its derivatives are important phytohormones and serve as precursors for various therapeutic agents, including those with anticancer and anti-inflammatory properties.[1][2][3] The introduction of a cyano group onto the indole ring serves two primary purposes: it acts as a versatile synthetic handle that can be transformed into a variety of other functional groups (e.g., amines, amides, carboxylic acids, or tetrazoles), and its electron-withdrawing nature modulates the electronic properties of the indole core.[4]

4-Cyano-1H-indole-3-carboxylic acid positions these two critical functional groups in a way that allows for selective and sequential modification, making it a powerful building block in drug discovery and development. This guide provides a comprehensive overview of its reactivity and synthetic potential.

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of synthetic chemistry. While extensive experimental data for this specific isomer is not widely published, its properties can be reliably predicted.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₆N₂O₂	PubChem[5]
Molecular Weight	186.17 g/mol	PubChem[5]
Monoisotopic Mass	186.04292 Da	PubChem[5]
XlogP (Predicted)	1.3	PubChem[5]

| InChIKey | ZQMVSPJYPSBERW-UHFFFAOYSA-N | PubChem[5] |

Spectroscopic Characterization (Predicted):

• ¹H NMR: Protons on the benzene portion of the indole will appear in the aromatic region (δ 7.0-8.0 ppm). The C2-H proton will likely be a singlet further downfield (δ ~8.0-8.5 ppm) due to the influence of the adjacent carboxylic acid and the indole nitrogen. The N-H proton will appear as a broad singlet at high chemical shift (δ > 11.0 ppm), and the carboxylic acid proton will also be a broad singlet (δ > 12.0 ppm), both exchangeable with D₂O.

• ¹³C NMR: The spectrum will show two quaternary carbons for the cyano (δ ~115-120 ppm) and carboxylic acid (δ ~165-175 ppm) groups. Aromatic carbons will appear in the δ 110-140 ppm range.

• IR Spectroscopy: Key stretches will include a broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹), a sharp C≡N stretch (~2220-2240 cm⁻¹), a C=O stretch (~1680-1710 cm⁻¹), and a N-H stretch (~3300-3500 cm⁻¹).

Synthetic Accessibility

While not commercially available from all major suppliers, the synthesis of 4-Cyano-1H-indole-3-carboxylic acid can be envisioned through established indole formation methodologies. A plausible route involves the Fischer indole synthesis from a 4-cyanophenylhydrazine and a pyruvate derivative, followed by hydrolysis. More modern approaches, such as domino reactions or transition-metal-catalyzed cyclizations, could also be employed starting from appropriately substituted anilines and alkynes.[4][6][7]

Reactivity and Strategic Application

The true value of this precursor lies in the orthogonal reactivity of its three primary functional sites: the indole nitrogen (N1), the C3-carboxylic acid, and the C4-cyano group.

Caption: Reactivity map of 4-Cyano-1H-indole-3-carboxylic acid.

Reactions at the Indole Nitrogen (N1)

The indole N-H is weakly acidic and can be readily deprotonated by a suitable base for subsequent functionalization, most commonly alkylation or arylation.

• Causality behind Experimental Choices: The choice of base is critical. Strong, non-nucleophilic hydrides like sodium hydride (NaH) are ideal as they irreversibly deprotonate the nitrogen without competing in the subsequent substitution reaction. Carbonate bases (K₂CO₃, Cs₂CO₃) are milder alternatives suitable for more reactive electrophiles. Aprotic polar solvents like DMF or THF are preferred to solvate the resulting indole anion.

• Application: N-functionalization is a common strategy to block a potential hydrogen-bond donor site, improve metabolic stability, or introduce a side chain to probe a specific pocket of a biological target.

Transformations of the Carboxylic Acid (C3)

The C3-carboxylic acid is a classic functional group amenable to a wide array of transformations, primarily amide bond formation and esterification.

• Causality behind Experimental Choices: Standard peptide coupling reagents (e.g., EDC, HATU, HOBt) are highly efficient for forming amide bonds under mild conditions, which is crucial to avoid side reactions on the sensitive indole core. For esterification, simple Fischer conditions (alcohol with a catalytic amount of strong acid) are effective, though milder methods may be required for sensitive substrates.

• Application: The carboxylic acid is often converted to an amide to mimic a peptide bond or to introduce diverse substituents that can engage in specific interactions with a target protein.

Transformations of the Cyano Group (C4)

The C4-cyano group is a highly versatile precursor to other key functionalities.

• Hydrolysis to Carboxylic Acid: Under strong acidic or basic conditions, the nitrile can be hydrolyzed to a carboxylic acid, yielding indole-3,4-dicarboxylic acid.[8] This transformation allows for the introduction of a second acidic site or a new handle for amide coupling.

• Reduction to Primary Amine: Potent reducing agents like LiAlH₄ or catalytic hydrogenation can reduce the nitrile to a primary aminomethyl group. This introduces a basic center, which is a common feature in many CNS-active drugs.

• Conversion to Tetrazole: The reaction of the nitrile with sodium azide (often with an ammonium chloride or trialkyltin chloride catalyst) affords a tetrazole ring.[9] The tetrazole is a well-established bioisostere for a carboxylic acid, offering similar acidic properties but with improved metabolic stability and cell permeability.[9]

Caption: A divergent synthetic workflow starting from the precursor.

Applications in Drug Discovery

The strategic arrangement of functional groups in 4-Cyano-1H-indole-3-carboxylic acid makes it an ideal starting point for building libraries of compounds for screening. For example, compounds bearing the 3-cyano-indole-7-carboxylic acid scaffold have been identified as allosteric inhibitors of the insulin-like growth factor-I receptor (IGF-1R), a key target in oncology.[10] By analogy, the 4-cyano-3-carboxylic acid isomer provides a synthetically tractable route to novel chemical matter for probing similar biological targets.

Experimental Protocols

The following protocols are representative examples of key transformations. They are designed to be self-validating, with clear steps for reaction setup, monitoring, workup, and purification.

Protocol 1: N-Alkylation of 4-Cyano-1H-indole-3-carboxylic acid

• Principle: Deprotonation of the indole nitrogen with sodium hydride followed by nucleophilic attack on an alkyl halide. This protocol is adapted from established methods for N-alkylation of cyanoindoles.[8]

• Methodology:

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (0.2 M). Cool the flask to 0 °C in an ice bath.

  • Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise to the stirred solvent.

  • Add 4-Cyano-1H-indole-3-carboxylic acid (1.0 eq) dissolved in a minimum amount of anhydrous DMF.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes. The evolution of H₂ gas should be observed.

  • Alkylation: Cool the mixture back to 0 °C and add the desired alkyl halide (e.g., benzyl bromide, 1.1 eq) dropwise.

  • Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes).

  • Workup: Once the reaction is complete, carefully quench by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Basic Hydrolysis of the C4-Cyano Group

• Principle: The nitrile functionality is hydrolyzed under strong basic conditions to the corresponding carboxylate, which is then protonated upon acidic workup. This protocol is based on the hydrolysis of 4-cyanoindole.[8]

• Methodology:

  • Setup: In a round-bottom flask, suspend 4-Cyano-1H-indole-3-carboxylic acid (1.0 eq) in a mixture of ethanol and 30% aqueous potassium hydroxide (KOH).

  • Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC until the starting material is fully consumed. This may take several hours.

  • Workup: Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

  • Carefully acidify the mixture to pH ~2-3 by the slow addition of concentrated HCl. A precipitate should form.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold water.

  • Purification: Dry the solid under vacuum. The resulting indole-3,4-dicarboxylic acid can be recrystallized if necessary.

Conclusion

4-Cyano-1H-indole-3-carboxylic acid represents a highly valuable, albeit underutilized, synthetic precursor. Its unique arrangement of three distinct and orthogonally reactive functional groups provides a powerful platform for the efficient construction of complex, multi-functionalized indole derivatives. The ability to selectively modify the nitrogen, carboxylic acid, and cyano group enables a divergent synthetic approach, making it an ideal tool for generating chemical libraries in the pursuit of novel therapeutic agents. This guide provides the foundational knowledge and practical protocols for researchers to harness the full potential of this strategic building block.

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• PubChem. 4-cyano-1h-indole-3-carboxylic acid (C10H6N2O2). Available at: [Link]

• MDPI (2022). Domino Aza-Michael-S N Ar-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. Available at: [Link]

• PubChem. 3-cyano-4-methyl-1H-indole-7-carboxylic acid. Available at: [Link]

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The Mechanism of Action of 4-Cyano-1H-indole-3-carboxylic acid: A Review of Potential Pathways Based on Analog Scaffolds

An In-Depth Technical Guide

Abstract

While the precise mechanism of action for 4-Cyano-1H-indole-3-carboxylic acid is not yet fully elucidated in publicly available literature, its core structure, indole-3-carboxylic acid, represents a "privileged scaffold" in medicinal chemistry. This guide synthesizes the established mechanisms of action of structurally related indole carboxylic acid derivatives to provide a predictive framework for its potential biological activities. We will explore potential roles in kinase inhibition, G-protein coupled receptor (GPCR) modulation, and nuclear receptor activation, offering field-proven experimental protocols to investigate these hypotheses. This document is intended for researchers, scientists, and drug development professionals seeking to understand and explore the therapeutic potential of this compound.

Introduction: The Indole Carboxylic Acid Scaffold

The indole ring system is a cornerstone of numerous biologically active compounds, from the essential amino acid tryptophan to a vast array of natural products and synthetic drugs. The addition of a carboxylic acid moiety, particularly at the 3-position, creates a versatile scaffold—indole-3-carboxylic acid (I3CA)—that has been successfully exploited to target a diverse range of proteins. I3CA and its derivatives have been shown to possess activities including antihypertensive, anti-inflammatory, anti-cancer, and neuroprotective effects[1][2].

The specific subject of this guide, 4-Cyano-1H-indole-3-carboxylic acid, introduces a cyano group at the 4-position of the indole ring. This electron-withdrawing group can significantly alter the molecule's electronic properties, hydrogen bonding potential, and steric profile, potentially refining its binding affinity and selectivity for specific biological targets. Lacking direct studies on this specific molecule, this guide will analyze the established mechanisms of its close structural relatives to build a robust, data-driven hypothesis of its function.

Potential Mechanism I: Allosteric Kinase Inhibition

One of the most compelling potential mechanisms for a cyano-indole derivative is the inhibition of receptor tyrosine kinases (RTKs). This is strongly supported by the discovery of a 3-Cyano-1H-indole-7-carboxylic acid derivative as a potent, allosteric inhibitor of the Insulin-like Growth Factor-I Receptor (IGF-1R)[3].

The IGF-1R Signaling Pathway

IGF-1R is a crucial RTK involved in cell growth, proliferation, and survival. Its dysregulation is a hallmark of many cancers. Ligand binding (IGF-1) induces a conformational change, leading to autophosphorylation of the kinase domain and subsequent activation of downstream pro-survival pathways, primarily the PI3K/Akt and MAPK/ERK cascades.

Allosteric inhibitors, unlike traditional ATP-competitive inhibitors, bind to a site on the enzyme distinct from the active site. This can offer greater selectivity and a unique mode of action. The cyano-indole derivative was found to bind to an allosteric pocket, stabilizing an inactive conformation of the receptor and preventing the signaling cascade[3].

Caption: Hypothesized allosteric inhibition of the IGF-1R pathway.

Experimental Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen®)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to quantify kinase inhibition.

Principle: The assay measures the phosphorylation of a fluorescently labeled substrate by the kinase. A terbium-labeled antibody that specifically binds the phosphorylated substrate is added. When the substrate is phosphorylated, the antibody binds, bringing the terbium donor and the substrate's fluorescein acceptor into close proximity, generating a FRET signal.

Methodology:

• Reagent Preparation:

  • Prepare a 2X solution of IGF-1R kinase in kinase buffer.

  • Prepare a 4X solution of the test compound (e.g., 4-Cyano-1H-indole-3-carboxylic acid) in kinase buffer with DMSO.

  • Prepare a 2X solution of the fluorescein-labeled poly(GT) substrate and ATP in kinase buffer.

  • Prepare a 2X solution of EDTA and terbium-labeled anti-phosphotyrosine antibody in TR-FRET dilution buffer.

• Assay Procedure (384-well plate):

  • Add 5 µL of the 2X kinase solution to each well.

  • Add 2.5 µL of the 4X test compound solution to the sample wells. Add 2.5 µL of 4% DMSO buffer to control wells.

  • Add 2.5 µL of the 2X substrate/ATP solution to all wells to initiate the reaction.

  • Incubate at room temperature for 60 minutes.

  • Add 10 µL of the 2X antibody/EDTA solution to all wells to stop the reaction.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Read the plate on a fluorescence plate reader capable of TR-FRET, measuring emission at both 520 nm (fluorescein) and 495 nm (terbium).

  • Calculate the emission ratio (520/495) for each well.

• Data Analysis:

  • Plot the emission ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Potential Mechanism II: GPCR Modulation

The indole carboxylic acid scaffold is also prevalent in compounds targeting G-protein coupled receptors. Two relevant examples are antagonists for the Angiotensin II receptor type 1 (AT1) and the Cysteinyl-leukotriene receptor 1 (CysLT1).

Angiotensin II Receptor (AT1) Antagonism

Novel indole-3-carboxylic acid derivatives have been developed as potent AT1 receptor antagonists with antihypertensive activity superior to losartan in preclinical models[2].

Signaling Pathway: The AT1 receptor is a key component of the renin-angiotensin system (RAS). Binding of angiotensin II to the AT1 receptor (a Gq-coupled GPCR) activates Phospholipase C (PLC), which cleaves PIP2 into IP3 and DAG. IP3 triggers calcium release from the endoplasmic reticulum, and DAG activates Protein Kinase C (PKC). The net result in vascular smooth muscle is vasoconstriction and an increase in blood pressure. An antagonist would block this binding and prevent vasoconstriction.

Caption: Hypothesized antagonism of the AT1 receptor signaling pathway.

Experimental Protocol: Calcium Mobilization Assay

This protocol measures a compound's ability to block agonist-induced calcium release in cells expressing the target Gq-coupled receptor.

Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The dye's fluorescence intensity increases dramatically upon binding to free cytosolic calcium. An antagonist is pre-incubated with the cells, followed by the addition of a known agonist. A reduction in the agonist-induced fluorescence signal indicates antagonistic activity.

Methodology:

• Cell Culture:

  • Culture HEK293 cells stably expressing the human AT1 receptor in appropriate media.

  • Seed cells into a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in Hanks' Balanced Salt Solution (HBSS).

  • Aspirate the culture medium from the cells and add 100 µL of loading buffer to each well.

  • Incubate for 60 minutes at 37°C.

  • Wash the cells twice with HBSS.

• Compound Incubation:

  • Prepare serial dilutions of the test compound (antagonist) in HBSS.

  • Add 50 µL of the compound dilutions to the wells and incubate for 20 minutes at 37°C.

• Agonist Stimulation and Measurement:

  • Prepare a solution of Angiotensin II (agonist) at a concentration known to elicit a submaximal response (e.g., EC₈₀).

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Record a baseline fluorescence reading for 10-20 seconds.

  • Inject 50 µL of the Angiotensin II solution into each well.

  • Immediately begin recording the fluorescence intensity (Excitation ~494 nm, Emission ~516 nm) every second for at least 60 seconds.

• Data Analysis:

  • Determine the maximum fluorescence response for each well.

  • Plot the response as a percentage of the agonist-only control against the logarithm of the antagonist concentration.

  • Fit the data to determine the IC₅₀ value.

Potential Mechanism III: Nuclear Receptor Modulation

The parent compound, indole-3-carboxylic acid, is a known ligand for the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a key role in modulating immune responses at mucosal interfaces[1].

The Aryl Hydrocarbon Receptor (AhR) Pathway

In its inactive state, AhR resides in the cytoplasm in a complex with chaperone proteins. Upon ligand binding, the chaperones dissociate, and the AhR-ligand complex translocates to the nucleus. There, it heterodimerizes with the ARNT protein and binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes, such as CYP1A1 and the immunomodulatory cytokine IL-22[1].

Caption: Workflow of Aryl Hydrocarbon Receptor (AhR) activation.

Experimental Protocol: AhR-Luciferase Reporter Assay

This assay quantifies the ability of a compound to activate the AhR signaling pathway.

Methodology:

• Cell Culture and Transfection:

  • Culture HepG2 cells (or another suitable cell line) in appropriate media.

  • Co-transfect the cells with two plasmids: one containing the firefly luciferase gene under the control of a promoter with multiple XREs, and a second plasmid containing the Renilla luciferase gene under a constitutive promoter (e.g., CMV) to serve as a transfection control.

  • Seed the transfected cells into a 96-well white, opaque plate.

• Compound Treatment:

  • Prepare serial dilutions of the test compound.

  • Add the compound dilutions to the cells and incubate for 18-24 hours.

• Lysis and Luminescence Measurement:

  • Aspirate the media and lyse the cells using a passive lysis buffer.

  • Use a dual-luciferase reporter assay system (e.g., Promega).

  • Add the Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity (luminescence).

  • Add the Stop & Glo® Reagent to quench the firefly reaction and simultaneously initiate the Renilla luciferase reaction. Measure the Renilla luminescence.

• Data Analysis:

  • Normalize the firefly luciferase activity by dividing it by the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity (as fold induction over vehicle control) against the logarithm of the compound concentration.

  • Fit the data to determine the EC₅₀ value.

Data Summary

The following table summarizes key quantitative data for representative indole carboxylic acid derivatives from the literature, providing a benchmark for future studies on 4-Cyano-1H-indole-3-carboxylic acid.

Compound Class	Representative Compound	Target	Assay Type	Potency (IC₅₀/EC₅₀)	Reference
CysLT1 Antagonist	7-methoxy-1H-indole-2-carboxylic acid derivative	CysLT₁	Calcium Mobilization	5.9 nM	[4]
AT1 Antagonist	Novel Indole-3-carboxylic acid derivative	AT₁	Radioligand Binding	High Nanomolar	[2]
Kinase Inhibitor	3-Cyano-1H-indole-7-carboxylic acid derivative	IGF-1R	Biochemical Assay	Nanomolar	[3]
AhR Agonist	Indole-3-carboxylic acid (I3CA)	AhR	Reporter Gene Assay	Additive Effects	[1]

Conclusion and Future Directions

The 4-Cyano-1H-indole-3-carboxylic acid molecule stands as a promising but uncharacterized compound. Based on the robust activities of its structural analogs, it is reasonable to hypothesize that its primary mechanism of action may involve the modulation of kinases, GPCRs, or nuclear receptors. The cyano group at the 4-position likely plays a critical role in defining its target selectivity and potency.

To elucidate its definitive mechanism, a systematic screening approach is recommended:

• Broad Target Screening: Utilize a broad panel of in vitro binding and functional assays (e.g., Eurofins SafetyScreen, DiscoverX KINOMEscan) to identify initial hits.

• Cellular Thermal Shift Assay (CETSA): Perform CETSA in relevant cell lines to confirm direct target engagement in a cellular context.

• Phenotypic Screening: Assess the compound's effect on cell proliferation, apoptosis, migration, and cytokine production in various cancer and immune cell lines to guide mechanism-of-action studies.

By leveraging the knowledge from related scaffolds and employing modern pharmacological techniques, the therapeutic potential of 4-Cyano-1H-indole-3-carboxylic acid can be systematically unlocked.

References

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Exploring the Chemical Space of 4-Cyanoindole Derivatives: A Technical Guide for Drug Discovery and Chemical Biology

Abstract

The 4-cyanoindole scaffold has emerged as a privileged heterocyclic motif in modern medicinal chemistry and chemical biology. The unique electronic properties conferred by the electron-withdrawing cyano group at the 4-position of the indole ring provide a versatile handle for synthetic diversification and modulate the biological activity of the resulting derivatives. This in-depth technical guide provides a comprehensive overview of the synthesis, reactivity, and applications of 4-cyanoindole derivatives, with a particular focus on their role in drug discovery and as fluorescent probes. Detailed experimental protocols, structure-activity relationship (SAR) insights, and data-driven analyses are presented to empower researchers in their exploration of this valuable chemical space.

Introduction: The Significance of the 4-Cyanoindole Scaffold

The indole ring is a cornerstone of medicinal chemistry, present in a vast array of natural products and synthetic drugs.[1] Strategic functionalization of the indole core allows for the fine-tuning of its pharmacological properties. The introduction of a cyano group at the C4-position creates the 4-cyanoindole scaffold, a building block with distinct characteristics.[2] The electron-withdrawing nature of the nitrile group significantly influences the electronic distribution within the indole ring, impacting its reactivity and potential interactions with biological targets.[3]

Derivatives of 4-cyanoindole have demonstrated a broad spectrum of biological activities, including acting as selective ligands for dopamine receptors, modulators of calcium receptors, and inhibitors of enzymes like tryptophan dioxygenase.[3][4] Furthermore, the unique photophysical properties of the 4-cyanoindole moiety have led to its development as a valuable fluorophore for studying biological systems.[4][5] This guide will delve into the synthetic strategies to access this scaffold, the key reactions for its diversification, and its applications in constructing bioactive molecules and chemical probes.

Synthetic Accessibility of the 4-Cyanoindole Core

A robust and efficient synthesis of the core scaffold is paramount for any exploration of a chemical space. The 4-cyanoindole core can be accessed through several synthetic routes, with the choice of method often depending on the availability of starting materials and the desired substitution pattern.

Classical Approach: The Sandmeyer Reaction

One of the most established methods for introducing a cyano group onto an aromatic ring is the Sandmeyer reaction. This approach utilizes a corresponding amino-indole as the precursor.

Experimental Protocol: Synthesis of 4-Cyanoindole via Sandmeyer Reaction [3]

• Diazotization: Dissolve 4-aminoindole (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

• Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water, ensuring the temperature is maintained below 5 °C to form the diazonium salt.

• Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 eq) and sodium cyanide (NaCN, 1.2 eq) in water.

• Slowly add the cold diazonium salt solution to the copper cyanide solution.

• Allow the reaction to warm to room temperature and stir for several hours.

• Work-up: Extract the product with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford 4-cyanoindole.

Step	Reagents and Conditions	Purpose	Estimated Yield (%) [3]
1	4-aminoindole, HCl, H₂O, 0-5 °C	Formation of amine salt	-
2	NaNO₂, H₂O, < 5 °C	Formation of diazonium salt	-
3	CuCN, NaCN, H₂O	Preparation of cyanation reagent	-
4	Addition of diazonium salt	Sandmeyer reaction	60-70
5-7	Extraction and Purification	Isolation of pure product	-

Modern Approaches: Palladium-Catalyzed Cyanation

Modern cross-coupling methodologies offer milder and often more efficient alternatives. Palladium-catalyzed cyanation of a 4-haloindole (e.g., 4-bromoindole or 4-iodoindole) with a cyanide source, such as zinc cyanide or potassium ferrocyanide, has become a popular method. While a specific protocol for 4-cyanoindole was not found in the provided results, this is a general and widely used transformation in organic synthesis.

Exploring the Chemical Space: Key Reactions and Diversification

The true power of the 4-cyanoindole scaffold lies in its potential for diversification at multiple positions, allowing for a systematic exploration of the chemical space. The primary sites for modification are the indole nitrogen (N1), the C3-position, and the cyano group itself.[3]

Caption: Key diversification points of the 4-cyanoindole scaffold.

N1-Functionalization: Alkylation and Arylation

The indole nitrogen can be readily deprotonated with a suitable base and subsequently reacted with various electrophiles.

Experimental Protocol: N-Alkylation of 4-Cyanoindole [3]

• To a solution of 4-cyanoindole (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or THF), add a base such as sodium hydride (NaH, 1.2 eq) or potassium carbonate (K₂CO₃, 2.0 eq) at 0 °C under an inert atmosphere.

• Stir the mixture for 30 minutes at room temperature to ensure complete deprotonation.

• Add the desired alkylating agent (e.g., an alkyl halide, 1.1 eq) dropwise.

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the product by column chromatography.

C3-Functionalization: Electrophilic Substitution

The C3-position of the indole ring is electron-rich and thus susceptible to electrophilic attack.[3] The Mannich reaction is a classic example of C3-functionalization.

Experimental Protocol: Mannich Reaction of 4-Cyanoindole [3]

• To a solution of 4-cyanoindole (1.0 eq) in a suitable solvent mixture such as acetic acid or ethanol/water, add formaldehyde (37% aqueous solution, 1.5 eq).

• Add a secondary amine, such as dimethylamine (40% aqueous solution, 1.5 eq).

• Stir the mixture at room temperature for 12-24 hours.

• Work-up: Basify the reaction mixture with an aqueous solution of sodium hydroxide.

• Extract the product with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purification: Purify the resulting gramine derivative by column chromatography or recrystallization.

Transformation of the Cyano Group

The nitrile functionality can be transformed into other valuable functional groups, such as amines or carboxylic acids, further expanding the accessible chemical space.

Experimental Protocol: Reduction of the Cyano Group with LiAlH₄ [3]

• To a suspension of lithium aluminum hydride (LiAlH₄, 2.0-3.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-cyanoindole (1.0 eq) in THF dropwise.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-8 hours.

• Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Concentrate the filtrate to obtain 4-(aminomethyl)indole.

Transformation	Reagent	Solvent	Temperature (°C)	Time (h)	Product	Estimated Yield (%) [3]
Reduction	LiAlH₄	THF	65	6	4-(aminomethyl)indole	~70-80

Applications in Drug Discovery and Chemical Biology

The diverse library of compounds accessible from the 4-cyanoindole scaffold has found numerous applications in the life sciences.

Ligands for G-Protein Coupled Receptors (GPCRs)

Derivatives of 4-cyanoindole have been investigated as highly selective ligands for the dopamine D4 receptor, a GPCR that is a target for neuropsychiatric disorders.[3][6] Structure-activity relationship (SAR) studies have shown that substitutions at the N1 and C2 or C3 positions are crucial for high affinity and selectivity.[6][7][8] For instance, 2-aminomethyl-5-cyanoindoles have been identified as potent and selective D4 receptor partial agonists.[6][8]

Caption: Inhibitory signaling pathway of the Dopamine D4 receptor modulated by 4-cyanoindole derivatives.[3]

Probes for α-Synuclein Aggregates

The aggregation of α-synuclein is a hallmark of neurodegenerative diseases such as Parkinson's disease.[9][10] Cyano-substituted indole derivatives have been designed and synthesized as potential imaging probes for α-synuclein fibrils.[9] SAR studies on these compounds have provided valuable insights for the development of new diagnostic tools for synucleinopathies.[9][10]

Fluorescent Probes

The 4-cyanoindole moiety possesses intrinsic fluorescence with favorable photophysical properties, including a significant Stokes shift and sensitivity to the local environment.[3][11] This has led to its incorporation into unnatural amino acids (e.g., 4-cyanotryptophan) and nucleosides (e.g., 4-cyanoindole-2'-deoxyribonucleoside, 4CIN) to study protein and DNA structure and dynamics.[3][5][12][13][14] These probes offer a minimally perturbing way to introduce a fluorescent reporter into biological macromolecules.[5][15] The fluorescence of 4-cyanoindole derivatives can be quenched by specific interactions, such as with guanine in DNA, enabling the development of assays for DNA-protein binding.[12]

Probe Type	Example	Application	Key Feature
Unnatural Amino Acid	4-Cyanotryptophan	Protein structure and dynamics	Minimal perturbation to protein structure[5][15]
Unnatural Nucleoside	4-Cyanoindole-2'-deoxyribonucleoside (4CIN)	DNA structure and dynamics, DNA-protein interactions	High quantum yield, sensitive to local environment[12][13][14]

Conclusion and Future Perspectives

The 4-cyanoindole scaffold stands as a testament to the power of strategic functionalization in medicinal chemistry. Its synthetic accessibility and the diverse reactivity of its core structure and nitrile group provide a rich platform for the exploration of chemical space. This guide has outlined the key synthetic methodologies, diversification strategies, and prominent applications of 4-cyanoindole derivatives. The continued development of novel synthetic methods and a deeper understanding of the structure-activity relationships of these compounds will undoubtedly lead to the discovery of new therapeutic agents and powerful tools for chemical biology.

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• 4-Cyanoindole: A Technical Guide for Researchers. Benchchem.

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• Cyanoindole Derivatives as Highly Selective Dopamine D4 Receptor Partial Agonists: Solid-Phase Synthesis, Binding Assays, and Functional Experiments. Journal of Medicinal Chemistry.

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• Passow, C. L., & Harki, D. A. (2018). 4-Cyanoindole-2'-deoxyribonucleoside (4CIN): A Universal Fluorescent Nucleoside Analogue. Organic Letters, 20(14), 4310–4313.

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• Gmeiner, P., Hübner, H., & Pischetsrieder, M. (2000). Cyanoindole derivatives as highly selective dopamine D(4) receptor partial agonists: solid-phase synthesis, binding assays, and functional experiments. Journal of medicinal chemistry, 43(23), 4563–4569.

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• Zeng, Q., Liu, S., & Cui, M. (2023). Structure-Activity Relationships of Cyano-substituted Indole Derivatives as Ligands for α-Synuclein Aggregates. ACS Medicinal Chemistry Letters, 14(10), 1467–1471.

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 4-Cyano-1H-indole-3-carboxylic Acid in Modern Medicinal Chemistry

An Application Guide for Medicinal Chemists, Researchers, and Drug Development Professionals

Abstract

The indole scaffold represents one of the most important "privileged structures" in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. This guide focuses on a specific, strategically functionalized building block: 4-Cyano-1H-indole-3-carboxylic acid. The unique orthogonal arrangement of a C4 nitrile and a C3 carboxylic acid offers medicinal chemists a powerful platform for generating diverse compound libraries. The carboxylic acid serves as a primary interaction point with biological targets and a handle for derivatization, while the cyano group acts as a potent hydrogen bond acceptor, a metabolic blocking group, or a tool for modulating electronic properties. This document provides a comprehensive overview of the scaffold's significance, detailed protocols for its synthesis and derivatization, methodologies for its biological evaluation, and insights into developing structure-activity relationships (SAR) for lead optimization.

Introduction: The Indole Scaffold in Drug Discovery

Privileged Structures in Medicinal Chemistry

The concept of a "privileged structure" refers to a molecular framework that is capable of binding to multiple, distinct biological targets. The indole ring system is a quintessential example. Its rigid, planar structure combined with a nitrogen atom that can act as a hydrogen bond donor provides an ideal anchor for high-affinity interactions with enzymes and receptors.

The Unique Electronic and Structural Features of the Indole Ring System

The indole core is an aromatic heterocyclic system rich in π-electrons. This feature allows it to participate in various non-covalent interactions, including π-π stacking and cation-π interactions with protein side chains. The N-H group at position 1 is a crucial hydrogen bond donor, a property leveraged in countless drug-target interactions.

Overview of Biologically Active Indole-3-Carboxylic Acids

Indole-3-carboxylic acid is a naturally occurring tryptophan metabolite found in humans.[1] Its derivatives have been explored for a wide range of therapeutic applications. For instance, various substituted indole carboxylic acids have been identified as selective antagonists for the CysLT1 receptor, relevant in asthma treatment, and as allosteric inhibitors of the IGF-1R kinase.[2][3] This history underscores the therapeutic potential embedded within this molecular architecture.

The 4-Cyano-1H-indole-3-carboxylic Acid Moiety: A Strategic Building Block

The 4-Cyano-1H-indole-3-carboxylic acid scaffold is not merely another indole derivative; its specific substitution pattern provides a unique combination of features for rational drug design.

Physicochemical Properties

The properties of the core scaffold are essential for designing initial compounds and understanding their potential behavior.

Property	Value (Predicted)	Significance in Drug Design
Molecular Weight	186.17 g/mol	Excellent starting point, well within Lipinski's Rule of Five.
cLogP	1.8 - 2.2	Moderate lipophilicity, suitable for balancing solubility and permeability.
pKa (Carboxylic Acid)	~4.0 - 4.5	Anionic at physiological pH, enabling strong ionic and H-bond interactions.
Hydrogen Bond Donors	2 (N-H, COOH)	Key interaction points for target binding.
Hydrogen Bond Acceptors	3 (Nitrile N, C=O, OH)	Multiple points for establishing a strong binding network.
Topological Polar Surface Area	87.6 Ų	Contributes to solubility and potential for membrane permeation.

Rationale for Use: The Dual Functionality

The power of this scaffold lies in the strategic placement of its two functional groups.

• The C3-Carboxylic Acid: This group is often the primary "anchor" to the biological target. It can form strong salt bridges with basic residues like lysine or arginine and act as both a hydrogen bond donor and acceptor. However, the acidic nature can lead to poor oral bioavailability and rapid metabolism. This makes it a prime candidate for bioisosteric replacement during lead optimization.[4]

• The C4-Cyano Group: The nitrile at the C4 position is a versatile modulator. It is a strong hydrogen bond acceptor and is metabolically stable. Its electron-withdrawing nature significantly alters the electronic landscape of the indole ring, which can fine-tune binding affinity and influence the pKa of the indole N-H. Furthermore, its linear geometry can be used to probe narrow channels or pockets within a binding site. Cyanoindole derivatives have shown high selectivity for targets like the dopamine D(4) receptor and LsrK kinase.[5][6]

Known and Potential Biological Targets

While direct biological data for the 4-cyano isomer is emerging, the broader class of cyanoindoles points to several promising target families:

• Kinases: 3-Cyano-indole derivatives are potent inhibitors of LsrK kinase, suggesting the 4-cyano scaffold could be explored for kinase targets.[6]

• G-Protein Coupled Receptors (GPCRs): 5- and 6-cyanoindoles are highly selective dopamine D(4) receptor partial agonists, making GPCRs a high-priority target class.[5]

• Protein Aggregation Modulators: Cyano-substituted indoles have been designed as ligands for α-synuclein aggregates, relevant for neurodegenerative diseases like Parkinson's.[4][7]

Synthesis and Derivatization Protocols

A key advantage of this scaffold is its amenability to established synthetic chemistry, allowing for the rapid generation of diverse compound libraries.

Protocol 1: Synthesis of 4-Cyano-1H-indole-3-carboxylic Acid Scaffold

This protocol is adapted from modern C-H activation strategies, providing a direct route to the desired 4-cyano substitution pattern.[8]

Principle: This procedure utilizes a Rhodium(III)-catalyzed C-H activation at the C4 position of an indole-3-carboxamide derivative, followed by cyanation. The directing group (the carboxamide) is then hydrolyzed to yield the final carboxylic acid.

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Synthesis and Application of 4-Cyano-1H-indole-3-carboxylic Acid Derivatives in Cancer Research: A Technical Guide

This technical guide provides a comprehensive overview of the synthesis, potential applications, and mechanistic insights into 4-Cyano-1H-indole-3-carboxylic acid and its derivatives as a promising class of molecules for cancer research. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel oncology therapeutics.

Introduction: The Therapeutic Potential of the Indole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] In oncology, indole derivatives have emerged as a significant class of therapeutic agents, with several compounds approved for clinical use.[3] Their anticancer effects are diverse, targeting various hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[4][5] The introduction of a cyano group at the 4-position of the indole ring, combined with a carboxylic acid moiety at the 3-position, presents a unique chemical architecture that warrants exploration for its potential to modulate key cellular pathways implicated in cancer.

Part 1: Synthetic Strategies for 4-Cyano-1H-indole-3-carboxylic Acid Derivatives

The synthesis of 4-Cyano-1H-indole-3-carboxylic acid is not yet widely reported in the literature, necessitating a rational design of the synthetic route based on established indole chemistry. A plausible and efficient multi-step synthesis is proposed herein, starting from the commercially available 4-cyanoindole.

Proposed Synthetic Pathway

The proposed synthesis involves a two-step sequence: C3-formylation of the 4-cyanoindole core via a Vilsmeier-Haack reaction, followed by oxidation of the resulting aldehyde to the corresponding carboxylic acid.

Caption: Proposed two-step synthesis of 4-Cyano-1H-indole-3-carboxylic acid.

Protocol 1: Synthesis of 4-Cyano-1H-indole-3-carbaldehyde

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles like indoles.[3][6][7] The reaction proceeds through the formation of the Vilsmeier reagent, a chloromethyliminium salt, which acts as the electrophile.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
4-Cyanoindole	142.15	1.0 g	7.03 mmol
Phosphorus oxychloride (POCl₃)	153.33	0.78 mL	8.44 mmol
N,N-Dimethylformamide (DMF)	73.09	10 mL	-
Dichloromethane (DCM)	84.93	20 mL	-
Saturated Sodium Bicarbonate (aq)	-	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	-	As needed	-

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-cyanoindole (1.0 g, 7.03 mmol) in anhydrous DMF (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (0.78 mL, 8.44 mmol) dropwise to the stirred solution over 15 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60 °C for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice (50 g).

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-cyano-1H-indole-3-carbaldehyde.

Expected Characterization Data (Hypothetical):

• ¹H NMR (400 MHz, CDCl₃) δ: 10.10 (s, 1H, -CHO), 8.40 (s, 1H, indole-NH), 8.25 (d, J = 7.6 Hz, 1H, Ar-H), 7.80 (s, 1H, Ar-H), 7.55 (d, J = 7.6 Hz, 1H, Ar-H), 7.40 (t, J = 7.6 Hz, 1H, Ar-H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 185.0, 138.0, 137.5, 128.0, 125.0, 123.0, 121.0, 118.0, 115.0, 110.0.

• IR (KBr, cm⁻¹): 3250 (N-H), 2220 (C≡N), 1680 (C=O).

• MS (ESI): m/z 171.05 [M+H]⁺.

Protocol 2: Synthesis of 4-Cyano-1H-indole-3-carboxylic Acid

The oxidation of the aldehyde to a carboxylic acid can be achieved using various oxidizing agents.[8] Potassium permanganate or Jones reagent are common choices for this transformation.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
4-Cyano-1H-indole-3-carbaldehyde	170.17	1.0 g	5.88 mmol
Potassium permanganate (KMnO₄)	158.03	1.12 g	7.06 mmol
Acetone	58.08	30 mL	-
Water	18.02	10 mL	-
Sodium bisulfite (aq)	-	As needed	-
Hydrochloric Acid (1 M)	-	As needed	-
Ethyl Acetate	88.11	50 mL	-

Procedure:

• Dissolve 4-cyano-1H-indole-3-carbaldehyde (1.0 g, 5.88 mmol) in acetone (30 mL) in a round-bottom flask.

• Prepare a solution of potassium permanganate (1.12 g, 7.06 mmol) in water (10 mL).

• Add the potassium permanganate solution dropwise to the stirred solution of the aldehyde at room temperature.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Filter the mixture through a pad of Celite® and wash the filter cake with acetone.

• Remove the acetone from the filtrate under reduced pressure.

• Acidify the remaining aqueous solution to pH 2-3 with 1 M hydrochloric acid, which should precipitate the carboxylic acid.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 4-cyano-1H-indole-3-carboxylic acid.

Expected Characterization Data (Hypothetical):

• ¹H NMR (400 MHz, DMSO-d₆) δ: 12.50 (s, 1H, -COOH), 11.80 (s, 1H, indole-NH), 8.10 (d, J = 7.8 Hz, 1H, Ar-H), 8.00 (s, 1H, Ar-H), 7.60 (d, J = 7.8 Hz, 1H, Ar-H), 7.45 (t, J = 7.8 Hz, 1H, Ar-H).

• ¹³C NMR (101 MHz, DMSO-d₆) δ: 165.0, 137.0, 136.0, 127.0, 124.0, 122.0, 120.0, 119.0, 116.0, 111.0.

• IR (KBr, cm⁻¹): 3400-2500 (O-H), 3280 (N-H), 2225 (C≡N), 1700 (C=O).

• MS (ESI): m/z 187.05 [M+H]⁺.

Part 2: Application in Cancer Research & Mechanistic Insights

While specific biological data for 4-cyano-1H-indole-3-carboxylic acid derivatives is limited, the broader class of indole derivatives has demonstrated significant potential as anticancer agents.[9] The introduction of the 4-cyano group is expected to modulate the electronic properties and steric profile of the molecule, potentially leading to novel interactions with biological targets.

Potential Molecular Targets and Mechanisms of Action

Based on extensive research on related indole compounds, several key signaling pathways and molecular targets are likely to be modulated by 4-cyano-1H-indole-3-carboxylic acid derivatives.

Caption: Potential molecular targets of 4-cyano-1H-indole-3-carboxylic acid derivatives in cancer cells.

1. Protein Kinase Inhibition:

Many indole derivatives are potent inhibitors of various protein kinases that are often dysregulated in cancer.[10] These include receptor tyrosine kinases like EGFR and VEGFR, as well as intracellular kinases such as CDKs and components of the PI3K/Akt/mTOR pathway.[11] The 4-cyano substituent could potentially enhance binding to the ATP-binding pocket of these kinases through specific electronic interactions. Inhibition of these kinases can lead to the suppression of downstream signaling pathways that drive cell proliferation, survival, and angiogenesis.

2. Disruption of Microtubule Dynamics:

The indole scaffold is a key component of several natural and synthetic tubulin polymerization inhibitors.[6] These agents bind to the colchicine-binding site on β-tubulin, preventing the formation of microtubules. This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and subsequent apoptosis. The planar indole ring and the substituents at the C3 and C4 positions of the 4-cyano-1H-indole-3-carboxylic acid core could play a crucial role in its interaction with tubulin.

Experimental Workflow for Biological Evaluation

To assess the anticancer potential of newly synthesized 4-cyano-1H-indole-3-carboxylic acid derivatives, a systematic workflow is recommended.

Caption: A typical workflow for the biological evaluation of novel anticancer compounds.

Conclusion and Future Directions

The 4-cyano-1H-indole-3-carboxylic acid scaffold represents a novel and unexplored area in the vast landscape of indole-based anticancer agents. The synthetic protocols outlined in this guide provide a clear path to accessing these compounds for biological evaluation. Future research should focus on the synthesis of a diverse library of derivatives with various substitutions on the indole nitrogen and at other positions of the aromatic ring to establish clear structure-activity relationships. In-depth biological studies are warranted to elucidate the specific molecular targets and mechanisms of action of these promising compounds, which could ultimately lead to the development of a new generation of targeted cancer therapies.

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Application Notes and Protocols for the Synthesis of Substituted Indole-3-Carboxylic Acids

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The indole-3-carboxylic acid scaffold is a privileged structural motif present in a vast array of pharmaceuticals, agrochemicals, and biologically active natural products. Its role as a crucial pharmacophore and versatile synthetic intermediate necessitates robust and adaptable synthetic protocols. This guide provides an in-depth exploration of key methodologies for the synthesis of substituted indole-3-carboxylic acids, designed for both novice and experienced researchers. We move beyond simple step-by-step instructions to dissect the underlying chemical principles, offering field-proven insights into the causality behind experimental choices. This document is structured to serve as a self-validating system, with detailed protocols, mechanistic diagrams, and comparative data to empower researchers in selecting and executing the optimal synthetic strategy for their specific target molecules.

Introduction: The Enduring Significance of the Indole-3-Carboxylic Acid Moiety

The indole nucleus is a cornerstone of medicinal chemistry, and functionalization at the C3-position with a carboxylic acid group profoundly influences a molecule's pharmacological profile. This functional group can act as a key binding element to biological targets, improve pharmacokinetic properties, or serve as a synthetic handle for further molecular elaboration. From the anti-inflammatory drug Indomethacin to the development of novel TIR1 antagonists for herbicidal applications, the indole-3-carboxylic acid core is of immense strategic importance.[1][2] The challenge for the synthetic chemist lies in the efficient and regioselective construction of this moiety, often in the presence of diverse and sensitive functional groups on the indole ring. This guide will navigate through both classical and modern synthetic approaches, providing a comprehensive toolkit for accessing this valuable class of compounds.

Strategic Overview of Synthetic Approaches

The synthesis of substituted indole-3-carboxylic acids can be broadly categorized into two main strategies:

• De Novo Ring Formation: Constructing the indole ring with the C3-carboxylic acid or a precursor group already incorporated into one of the starting materials.

• Post-Functionalization of a Pre-formed Indole: Introducing the carboxylic acid group at the C3-position of an existing indole nucleus.

The choice of strategy is dictated by the availability of starting materials, the desired substitution pattern on the indole core, and the tolerance of functional groups to the reaction conditions.

graph Logical_Flow { rankdir="LR"; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#4285F4", fontname="Helvetica"];

Start [label="Target: Substituted\nIndole-3-Carboxylic Acid"]; Strategy [label="Choose Synthetic Strategy"]; DeNovo [label="De Novo Ring Formation\n(Building the Indole Core)"]; PostFunc [label="Post-Functionalization\n(Modifying an Existing Indole)"]; Fischer [label="Fischer Indole Synthesis"]; Larock [label="Larock Annulation"]; Reissert [label="Reissert Synthesis"]; DirectCarbox [label="Direct C3-Carboxylation"]; Other [label="Other Methods\n(e.g., Oxidation of Indole-3-acetaldehyde)"];

Start -> Strategy; Strategy -> DeNovo; Strategy -> PostFunc; DeNovo -> Fischer; DeNovo -> Larock; DeNovo -> Reissert; PostFunc -> DirectCarbox; PostFunc -> Other; }

Figure 1: High-level decision workflow for synthesizing indole-3-carboxylic acids.

De Novo Synthesis Strategy I: The Fischer Indole Synthesis

The Fischer indole synthesis, discovered by Emil Fischer in 1883, is a cornerstone of heterocyclic chemistry.[3][4] It involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed from the condensation of an arylhydrazine with an aldehyde or ketone.[3] To yield an indole-3-carboxylic acid, the carbonyl component must be an α-ketoacid or a related derivative, such as pyruvic acid.

Causality of Experimental Choices:

• Acid Catalyst: Both Brønsted acids (e.g., H₂SO₄, polyphosphoric acid) and Lewis acids (e.g., ZnCl₂, BF₃) are effective.[4][5] The choice of acid is critical and can influence the reaction rate and yield. Polyphosphoric acid (PPA) is often used as it serves as both the catalyst and a solvent, driving the reaction forward at elevated temperatures.

• Reaction Conditions: The reaction is often performed at high temperatures to facilitate the key[6][6]-sigmatropic rearrangement and subsequent cyclization steps.[4][5] The in-situ formation of the hydrazone by simply heating the arylhydrazine and the keto-acid in a solvent like acetic acid is a common and efficient practice.[3]

graph Fischer_Mechanism { graph [rankdir="LR", splines=ortho]; node [shape=plaintext, fontname="Helvetica"]; edge [color="#34A853"];

}

Figure 2: Simplified mechanism of the Fischer Indole Synthesis leading to an indole-carboxylic acid.

Protocol 3.1: Fischer Synthesis of 2-Methylindole-3-carboxylic Acid via the Japp-Klingemann Reaction

A more reliable route to indole-3-carboxylic acids using Fischer principles involves the Japp-Klingemann reaction to first synthesize the required arylhydrazone from a β-keto-ester and an aryl diazonium salt.[7][8][9]

Step 1: Japp-Klingemann Hydrazone Formation

• Diazonium Salt Preparation: To a stirred solution of a substituted aniline (10 mmol) in 2 M HCl (20 mL) at 0-5 °C, add a solution of sodium nitrite (10.5 mmol) in water (5 mL) dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes.

• Coupling Reaction: In a separate flask, dissolve ethyl 2-methylacetoacetate (10 mmol) in ethanol (30 mL) and add a solution of sodium acetate (20 mmol) in water (10 mL). Cool this solution to 0-5 °C.

• Add the cold diazonium salt solution dropwise to the β-keto-ester solution with vigorous stirring.

• Allow the reaction to stir at 0-5 °C for 1 hour and then at room temperature for 4 hours.

• The precipitated hydrazone is collected by filtration, washed with water, and dried. This intermediate is often used without further purification.

Step 2: Fischer Indole Cyclization

• Reaction Setup: Suspend the crude hydrazone (8 mmol) in glacial acetic acid (40 mL).

• Cyclization: Heat the mixture to reflux (approx. 118 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture and pour it into ice-water (200 mL). The precipitated solid is the crude indole-3-carboxylic acid ester.

• Hydrolysis: Collect the crude ester and reflux it in a mixture of ethanol (50 mL) and 10% aqueous NaOH (25 mL) for 2 hours.

• Cool the solution, dilute with water, and acidify to pH 2-3 with concentrated HCl.

• Purification: Collect the precipitated indole-3-carboxylic acid by filtration, wash with cold water, and recrystallize from an appropriate solvent (e.g., ethanol/water).

Starting Aniline	β-Keto-ester	Typical Yield	Reference
4-Fluoroaniline	Ethyl 2-methylacetoacetate	65-75%	[10]
4-Chloroaniline	Ethyl 2-methylacetoacetate	60-70%	[10]
Aniline	Ethyl 2-ethylacetoacetate	70-80%	[7]

De Novo Synthesis Strategy II: The Leimgruber-Batcho Indole Synthesis

The Leimgruber-Batcho synthesis is a highly efficient, two-step method that is particularly valuable for producing indoles that are unsubstituted at the C2 and C3 positions.[6][11] It begins with the formation of an enamine from an ortho-nitrotoluene, followed by a reductive cyclization.[6][12] To obtain an indole-3-carboxylic acid, a subsequent C3-functionalization step is required, as detailed in Section 6. This method is included in the de novo section because it constructs the core indole ring.

Causality of Experimental Choices:

• Enamine Formation: The reaction utilizes a formamide acetal, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA), which reacts with the acidic methyl group of the o-nitrotoluene.[6][11] The addition of a secondary amine like pyrrolidine can accelerate this step.[12] The resulting enamine is a stable, often intensely colored, intermediate.[6]

• Reductive Cyclization: A variety of reducing agents can be used, with Raney nickel and hydrazine being common in industrial applications.[6][11] Palladium on carbon (Pd/C) with hydrogen gas is also a very effective and clean method.[13] The reduction of the nitro group to an amine is immediately followed by cyclization onto the enamine and elimination to form the aromatic indole ring.

graph Leimgruber_Batcho_Workflow { rankdir="LR"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#EA4335", fontname="Helvetica"];

}

Figure 3: Workflow for the Leimgruber-Batcho Indole Synthesis.

Protocol 4.1: Synthesis of 6-Benzyloxyindole

This protocol provides a representative example for synthesizing a substituted indole, which can then be carboxylated as described in Section 6.[11]

Step 1: Enamine Formation

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and nitrogen inlet, dissolve 2-nitro-6-benzyloxytoluene (5.0 g, 20.6 mmol) in dimethylformamide (DMF, 35 mL).

• Reagent Addition: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA, 3.0 mL, 22.7 mmol) and pyrrolidine (2.0 mL, 24 mmol).

• Heating: Stir the mixture under a nitrogen atmosphere at 125 °C for 3 hours.

• Isolation: Cool the mixture and remove the solvent by distillation under reduced pressure. The resulting dark red, oily residue is the crude enamine and is used directly in the next step without further purification.[11]

Step 2: Reductive Cyclization

• Reaction Setup: Dissolve the crude enamine from Step 1 in a mixture of tetrahydrofuran (THF, 25 mL) and methanol (25 mL). Carefully add Raney nickel catalyst (~5 g, as a slurry in water or ethanol).

• Reduction: Stir the mixture under a nitrogen atmosphere at 50-60 °C. Add 85% hydrazine hydrate in four 1.0 mL aliquots at 30-minute intervals. The reaction is exothermic and may require cooling.

• Monitoring: Monitor the reaction by TLC until the starting enamine is consumed (total reaction time is typically 2-3 hours).

• Work-up: Cool the mixture to room temperature and carefully filter through a pad of Celite to remove the Raney nickel catalyst. Caution: Raney nickel is pyrophoric and must be kept wet.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by silica gel column chromatography (e.g., using 30% ether-hexane as the eluent) to afford pure 6-benzyloxyindole.[11]

o-Nitrotoluene Derivative	Typical Yield	Reference
2-Nitro-4-chlorotoluene	70-80%	[13]
2-Nitro-5-methoxytoluene	75-85%	[12]
2-Nitrotoluene	85-95%	[6]

De Novo Synthesis Strategy III: Modern Palladium-Catalyzed Annulations

Modern transition-metal catalysis offers powerful alternatives for indole synthesis with high functional group tolerance and regiocontrol. The Larock indole synthesis is a prominent example, involving the palladium-catalyzed heteroannulation of an o-haloaniline with an alkyne.[14][15]

Causality of Experimental Choices:

• Catalyst System: The reaction is typically catalyzed by a palladium(II) source like Pd(OAc)₂ which is reduced in situ to Pd(0).[15] The choice of ligand can be crucial for expanding the substrate scope and lowering reaction temperatures.[14]

• Alkyne Substrate: To synthesize an indole-3-carboxylic acid derivative, the alkyne must bear an ester or a protected carboxyl group. The regioselectivity of the alkyne insertion can be influenced by steric and electronic factors of the alkyne's substituents.[14][16]

• Base and Additives: A base, such as K₂CO₃ or NaOAc, is required to neutralize the HX generated during the catalytic cycle. Additives like LiCl can be essential for facilitating the reductive elimination step.[15]

graph Larock_Mechanism { graph [rankdir="TB", splines=true]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica"]; edge [color="#4285F4", fontname="Helvetica"];

}

Figure 4: Catalytic cycle of the Larock Indole Synthesis.

Protocol 5.1: Palladium-Catalyzed Synthesis of Methyl 2-Phenylindole-3-carboxylate

• Reaction Setup: To an oven-dried Schlenk tube, add Pd(OAc)₂ (5 mol%), triphenylphosphine (PPh₃, 10 mol%), lithium chloride (1.2 equiv), and potassium carbonate (K₂CO₃, 3.0 equiv).

• Reagent Addition: Evacuate and backfill the tube with nitrogen. Add the o-iodoaniline (1.0 equiv), methyl 3-phenylpropiolate (1.1 equiv), and anhydrous DMF.

• Heating: Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through Celite.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the desired indole-3-carboxylate.

o-Haloaniline	Alkyne	Typical Yield	Reference
2-Iodoaniline	Ethyl propiolate	~80%	[14][17]
N-acetyl-2-iodoaniline	Dimethyl acetylenedicarboxylate	>85%	[18]
2-Bromo-4-nitroaniline	Methyl 3-phenylpropiolate	~70%	[14]

Post-Functionalization Strategy: Direct C3-Carboxylation of Indoles

For many applications, the most direct route is the carboxylation of a readily available substituted indole at the C3 position. This is feasible due to the high nucleophilicity of the C3 position of the indole ring.

Causality of Experimental Choices:

• Reagents: Direct carboxylation can be achieved using CO₂ gas in the presence of a strong base.[19] Kobayashi and co-workers demonstrated that LiOtBu is effective for this transformation at atmospheric pressure of CO₂. A large excess of the base is often necessary to drive the reaction and suppress decarboxylation of the product.[19]

• Mechanism: The strong base deprotonates the indole N-H. The resulting indolide anion, or a related species, then acts as a nucleophile, attacking CO₂ in an electrophilic aromatic substitution-type mechanism to form the C3-carboxylate salt.[19]

Protocol 6.1: Base-Mediated Direct Carboxylation of Skatole (3-Methylindole)

Note: This protocol is adapted for a generic substituted indole. Direct carboxylation of unsubstituted indole is also feasible.

• Reaction Setup: In an oven-dried, two-neck round-bottom flask under a nitrogen atmosphere, add the substituted indole (e.g., 5-bromoindole, 5 mmol).

• Solvent and Base: Add anhydrous THF (50 mL) and cool the solution to 0 °C. Add lithium tert-butoxide (LiOtBu, 20 mmol, 4.0 equiv) portion-wise.

• Carboxylation: Replace the nitrogen atmosphere with a balloon of carbon dioxide (CO₂). Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Quenching and Work-up: Carefully quench the reaction by adding water at 0 °C. Acidify the aqueous solution to pH 2-3 with 2 M HCl.

• Extraction: Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude indole-3-carboxylic acid can be purified by recrystallization or silica gel chromatography.

Indole Substrate	Base	Typical Yield	Reference
Indole	LiOtBu	Excellent	[19]
5-Methoxyindole	LiOtBu	Good	[19]
Skatole (3-methylindole)	K₂CO₃/Cs₂CO₃	Moderate	[19]

Conclusion and Method Selection

The synthesis of substituted indole-3-carboxylic acids is achievable through a variety of robust methods. The optimal choice depends on the specific target and available resources.

• The Fischer-Japp-Klingemann route is a classic and powerful method, particularly when complex substitution patterns are required from readily available anilines.

• The Leimgruber-Batcho synthesis is ideal for preparing indoles with various substituents on the benzene ring, which can then undergo a clean and direct C3-carboxylation .

• Palladium-catalyzed methods like the Larock annulation offer excellent functional group tolerance and provide a modern, modular approach for constructing highly substituted indole-3-carboxylates.

Researchers should consider the overall synthetic scheme, cost of starting materials, and scalability when selecting a protocol. The detailed procedures and mechanistic insights provided in this guide are intended to facilitate this decision-making process and enable the successful synthesis of this important class of molecules.

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"enzymatic incorporation of 4-cyanoindole nucleosides into DNA"

Application Notes & Protocols

Topic: Enzymatic Incorporation of 4-Cyanoindole Nucleosides into DNA: A Technical Guide for Advanced Research Applications

Audience: Researchers, scientists, and drug development professionals.

Abstract

The site-specific placement of spectroscopic probes within DNA is a cornerstone of modern molecular biology, enabling detailed studies of nucleic acid structure, dynamics, and interactions. This guide focuses on 4-cyanoindole-2'-deoxyribonucleoside (4CIN), a fluorescent nucleoside analogue with photophysical properties superior to many existing probes. As an isomorphic, minimally perturbing mimic of natural nucleobases, 4CIN offers high quantum yields and remarkable sensitivity to its local microenvironment.[1][2] This document provides a comprehensive technical overview, from the fundamental principles of 4CIN to detailed, field-tested protocols for its enzymatic incorporation into DNA using polymerases. We will explore the causality behind experimental choices, such as polymerase selection and reaction optimization, and present methods for the purification and characterization of 4CIN-labeled oligonucleotides. The aim is to equip researchers with the knowledge and practical steps required to leverage this powerful tool for investigating DNA-protein interactions, conformational changes, and other intricate biological processes.[1][3]

The 4-Cyanoindole Nucleoside (4CIN) Probe: Properties and Advantages

4-Cyanoindole-2'-deoxyribonucleoside (also abbreviated as 4CNI-NS) is a synthetic analogue of a natural deoxynucleoside.[1] Its core structure is based on an indole ring, which serves as a structural scaffold for the natural purine bases, adenine and guanine.[1] This structural similarity allows it to be incorporated into the DNA backbone with minimal distortion of the native B-form double helix, making it an ideal "isomorphic" probe.[2] Unlike natural DNA bases, 4CIN possesses potent fluorescence, which is highly sensitive to its immediate surroundings.

Photophysical Properties

The utility of 4CIN as a fluorescent reporter stems from its significant advantages over traditionally used analogues like 2-aminopurine-2'-deoxyribonucleoside (2APN).[2] 4CIN exhibits a higher fluorescence quantum yield, a larger Stokes shift (the separation between absorption and emission maxima), and reduced in-strand quenching, making it a brighter and more easily detectable probe.[4]

Property	4-Cyanoindole (4CIN)	2-Aminopurine (2APN)	Advantage of 4CIN
Absorption Max (λabs)	~320 nm[1]	~305 nm[2]	Excitation further from protein/DNA absorption minimizes interference.[1]
Emission Max (λem)	~412 nm (in water)[1]	~370 nm[2]	Larger Stokes shift simplifies detection and reduces self-quenching.
Quantum Yield (Φ) (free)	0.85 ± 0.10 (in water)[5]	~0.68	Intrinsically brighter probe.
Quantum Yield (Φ) (in DNA)	0.15 - 0.31 [6]	Often heavily quenched	Retains significant brightness even when incorporated into DNA.
Key Feature	Fluorescence is strongly quenched by proximal Guanine.[1][7]	General environmental sensitivity.	Creates a specific and powerful fluorophore-quencher pair for targeted assays.

Key Advantages in DNA Research

• Exceptional Environmental Sensitivity : The fluorescence intensity and lifetime of 4CIN are highly dependent on its local environment, including solvent polarity and stacking interactions within DNA.[5] This sensitivity allows it to report on conformational changes, such as the folding of single-stranded DNA into secondary structures like G-quadruplexes and i-motifs.

• Built-in Fluorophore-Quencher System : Guanine is a highly effective quencher of 4CIN fluorescence through an electron transfer mechanism when in close proximity.[1][8] This intrinsic property is exceptionally useful. By designing a DNA probe where 4CIN is positioned near a guanine upon a binding or hybridization event, a distinct "turn-off" signal can be generated. This can be used to quantitatively measure the binding affinity of proteins to single-stranded DNA or monitor DNA hybridization dynamics.[1][7]

• Universal Base Pairing : Studies have shown that 4CIN can act as a universal base, capable of pairing with all four natural DNA bases (A, T, C, and G) without significantly compromising duplex stability.[1][5] This versatility allows for its incorporation at various sites within a DNA sequence.

• Dual-Mode Spectroscopic Probe : Beyond its fluorescence, the nitrile group (C≡N) of 4CIN has a distinct stretching frequency in the infrared (IR) spectrum. This frequency is also sensitive to the local environment, allowing 4CIN to serve as a site-specific dual fluorescence and IR probe for advanced biophysical studies.[1][7]

Principle of Enzymatic Incorporation

The site-specific insertion of a modified nucleotide like 4CIN into a growing DNA strand is catalyzed by a DNA polymerase. The process relies on providing the polymerase with a primer-template duplex and the 5'-triphosphate derivative of the modified nucleoside, 4-cyanoindole-2'-deoxyribonucleoside-5'-triphosphate (4CIN-TP), alongside the canonical dNTPs.[4]

The Critical Choice: DNA Polymerase

Not all DNA polymerases tolerate bulky or modified nucleobases equally. The enzyme's active site has evolved for high-fidelity recognition of natural dNTPs. Therefore, successful incorporation of 4CIN-TP often requires polymerases that are either naturally more promiscuous or have been engineered for this purpose.[9][10]

• Family A vs. Family B Polymerases : Several studies have shown that archaeal DNA polymerases from sequence Family B (e.g., KOD, Pfu, 9°N) are generally better suited for incorporating nucleobase-modified nucleotides than Family A polymerases (e.g., Taq).[10][11] This is attributed to a more open and accessible major groove in the active site of Family B enzymes, which can better accommodate the modification on the incoming nucleotide.[11]

• Exonuclease Activity : For primer extension assays, it is crucial to use a polymerase variant that lacks 3'→5' exonuclease (proofreading) activity (often denoted as exo⁻). The proofreading domain can recognize the unnatural nucleoside as an error and excise it after incorporation, preventing the formation of the desired product.[9]

• Recommended Enzymes :

  • Therminator™ DNA Polymerase : This commercially available, engineered variant of 9°N DNA polymerase (Family B) contains mutations (D141A, E143A, A485L) that significantly enhance its ability to incorporate a wide variety of modified nucleotides, including those with bulky side groups.[12] It is an excellent first choice for incorporating 4CIN-TP.

  • 9°Nm DNA Polymerase (exo⁻) : The parent polymerase of Therminator, particularly the exonuclease-deficient version, is also a robust option for modified nucleotide incorporation.

  • KOD DNA Polymerase (exo⁻) : A Family B polymerase known for high processivity and tolerance for modified substrates.[11]

General Workflow

The overall process for generating and utilizing a 4CIN-labeled DNA probe involves several key stages, from the chemical synthesis of the triphosphate to the final application.

Caption: General workflow for creating and using 4CIN-labeled DNA.

Essential Reagents and Preparations

Synthesis of 4-Cyanoindole-2'-deoxyribonucleoside-5'-triphosphate (4CIN-TP)

4CIN-TP is not yet widely available commercially and typically requires custom synthesis. Published protocols describe a multi-step synthesis starting from the 4CIN deoxynucleoside.[4] The process generally involves a phosphonate precursor to yield the final 5'-triphosphate.[3]

• Causality : The triphosphate moiety is essential as it provides the chemical energy (through the cleavage of pyrophosphate) that the DNA polymerase uses to form the phosphodiester bond, linking the incoming 4CIN to the growing primer strand.

• Quality Control : The purity of 4CIN-TP is paramount for efficient enzymatic incorporation. Contaminants can inhibit the polymerase. Purity should be assessed by HPLC and mass spectrometry.

Primer and Template Design

Careful design of the DNA primer and template strands is critical for a successful incorporation experiment.

• Template Strand : The template should be designed so that the base complementary to the desired 4CIN incorporation site is a natural nucleotide. Since 4CIN can act as a universal base, any of the four natural bases can be used at this position. For initial experiments, placing a thymine in the template (to direct incorporation opposite an 'A' position) is a common starting point.

• Primer Strand : The primer should be designed to terminate one base before the desired incorporation site.

• Melting Temperature (Tm) : The Tm of the primer-template duplex should be high enough to ensure stable annealing at the reaction temperature of the polymerase (typically >60°C for thermophilic polymerases).

• Secondary Structures : Analyze both primer and template sequences for potential self-dimers or hairpin structures that could inhibit polymerase binding and extension. Use web-based oligo analysis tools to check for these.

Detailed Experimental Protocols

Protocol 1: Single-Site Incorporation of 4CIN-TP via Primer Extension

This protocol describes a typical analytical-scale reaction to incorporate a single 4CIN-TP into a DNA primer.

1. Reagent Setup:

Component	Stock Concentration	Volume per 20 µL Rxn	Final Concentration	Rationale
Nuclease-Free Water	-	Up to 20 µL	-	Reaction solvent.
ThermoPol Buffer	10X	2 µL	1X	Provides optimal pH, salts (KCl), and ionic strength for the polymerase.
DNA Template	10 µM	1 µL	0.5 µM	The strand that directs the sequence of incorporation.
DNA Primer	10 µM	1 µL	0.5 µM	The strand that is extended by the polymerase.
4CIN-TP	1 mM	0.4 µL	20 µM	The modified nucleotide to be incorporated.
Natural dNTP Mix	10 mM (each)	0.4 µL	200 µM (each)	Required if extension is needed beyond the 4CIN site. Omit for single incorporation.
Therminator DNA Polymerase	2 U/µL	0.5 µL	1 Unit	The catalyst for the incorporation reaction.

2. Step-by-Step Methodology:

• Annealing : In a 0.2 mL PCR tube, combine 2 µL of 10X ThermoPol Buffer, 1 µL of DNA template, 1 µL of DNA primer, and nuclease-free water to a volume of 18 µL. Heat the mixture to 95°C for 2 minutes, then allow it to cool slowly to room temperature (~30 minutes). This ensures proper formation of the primer-template duplex.

• Reaction Assembly : To the annealed primer-template, add 0.4 µL of 4CIN-TP stock and any required natural dNTPs.

• Initiation : Add 0.5 µL of Therminator DNA Polymerase to the tube. Gently pipette to mix.

  • Self-Validation Check: Always include a negative control reaction without the polymerase to ensure that any product formed is enzyme-dependent.

• Incubation : Place the reaction in a thermocycler set to the optimal temperature for the polymerase (e.g., 72°C for Therminator) for 30-60 minutes.

• Termination : Stop the reaction by adding 20 µL of a 2X formamide loading buffer containing EDTA. The EDTA chelates Mg²⁺ ions, which are essential cofactors for the polymerase, thereby inactivating it.

Protocol 2: Purification of 4CIN-Labeled Oligonucleotides

Purification is essential to remove unextended primer, unincorporated 4CIN-TP, and the polymerase. Denaturing polyacrylamide gel electrophoresis (PAGE) is a high-resolution method suitable for this purpose.

• Gel Preparation : Prepare a 15-20% polyacrylamide gel containing 7 M urea. The urea is a denaturant that prevents DNA secondary structures, ensuring separation based on length.

• Sample Loading : Heat the terminated reaction sample at 95°C for 5 minutes to denature the DNA, then immediately place on ice. Load the sample onto the gel.

• Electrophoresis : Run the gel at a constant power until the dye front reaches the bottom.

• Visualization : Visualize the DNA bands using UV shadowing. The product band will be one or more nucleotides longer than the unextended primer band. The 4CIN-labeled product will also be fluorescent and can be visualized with a UV transilluminator (excitation ~320 nm).

• Excision and Elution : Carefully excise the product band from the gel. Crush the gel slice and elute the DNA overnight at 37°C in an appropriate elution buffer (e.g., 0.5 M ammonium acetate, 1 mM EDTA).

• Desalting : Recover the purified DNA from the elution buffer using a C18 Sep-Pak column or by ethanol precipitation.

Protocol 3: Confirmation and Characterization of Incorporation

• Mass Spectrometry : Analyze the purified product using MALDI-TOF or ESI mass spectrometry. The observed mass should match the calculated mass of the 4CIN-labeled oligonucleotide. This is the definitive confirmation of successful incorporation.

• Fluorescence Spectroscopy : Dilute the purified oligonucleotide in a suitable buffer. Measure the fluorescence emission spectrum using an excitation wavelength of ~320 nm. A successful incorporation will yield the characteristic emission peak of 4CIN at ~412 nm.[1]

Application Example: Monitoring DNA-Protein Interaction

This example demonstrates how to use a 4CIN-labeled probe to detect the binding of a single-stranded binding (SSB) protein. The assay relies on the principle that the local environment of 4CIN, and thus its fluorescence, will change upon protein binding.

Caption: Using a 4CIN probe to detect protein binding via fluorescence change.

Protocol Outline:

• Prepare Probe : Synthesize and purify a single-stranded DNA probe containing a single 4CIN modification.

• Titration : Prepare a series of tubes with a fixed concentration of the 4CIN-labeled DNA (e.g., 100 nM). Add increasing concentrations of the SSB protein to each tube.

• Incubation : Allow the reactions to equilibrate at room temperature for 15-20 minutes.

• Measurement : Measure the fluorescence intensity of each sample at the emission maximum (~412 nm).

• Data Analysis : Plot the change in fluorescence intensity as a function of protein concentration. The resulting binding curve can be fit to a suitable binding model to determine the dissociation constant (Kd).

[Protein] (nM)	Fluorescence Intensity (a.u.)	% Quenching
0	1000	0%
50	850	15%
100	650	35%
200	400	60%
500	250	75%
1000	220	78%

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low/No Incorporation	1. Inactive polymerase.2. Poor primer/template annealing.3. Impure 4CIN-TP stock.4. Incorrect polymerase choice (e.g., one with proofreading activity).	1. Use fresh enzyme stock.2. Optimize annealing conditions (slow cooling ramp).3. Re-purify 4CIN-TP.4. Switch to a recommended exo⁻ polymerase like Therminator.
Multiple Bands on Gel	1. Primer degradation.2. Polymerase misincorporation or strand displacement.3. Secondary structures in the template.	1. Use freshly purified primer.2. Optimize reaction time and enzyme concentration.3. Redesign template to minimize secondary structures.
Low Fluorescence of Product	1. Probe degradation during purification.2. Incorrect buffer conditions for fluorescence measurement.3. Presence of a quencher (e.g., Guanine) in the final design.	1. Minimize UV exposure during gel excision.2. Ensure final buffer is compatible with 4CIN fluorescence.3. This may be the expected result; compare with an appropriate control sequence.

References

• Ahmed, I. A., Acharyya, A., Eng, C. M., Rodgers, J. M., DeGrado, W. F., Jo, H., et al. (2019). 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. Molecules, 24(3). [Link]

• Passow, K. T., Antczak, N. M., Sturla, S. J., & Harki, D. A. (2020). Synthesis of 4-Cyanoindole Nucleosides, 4-Cyanoindole-2'-Deoxyribonucleoside-5'-Triphosphate (4CIN-TP), and Enzymatic Incorporation of 4CIN-TP Into DNA. Current Protocols in Nucleic Acid Chemistry, 80(1), e101. [Link]

• Cheng, Y.-K., Chu, H.-H., Yang, N.-J., & Lai, Y. C. (2025). Photophysics of a Nucleoside Analogue: 4-Cyanoindole-2′-deoxyribonucleoside. The Journal of Physical Chemistry B. Note: While the specific issue is future-dated, the abstract provides key data. [Link]

• Perler, F. B., et al. (1998). U.S. Patent No. 5,756,334. Washington, DC: U.S.

• Kranaster, R., & Marx, A. (2016). Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. Accounts of Chemical Research, 49(3), 411-420. [Link]

• This citation is not directly used in the text but provides general context on modified nucleotide incorpor

• Sawyer, J. M., Passow, K. T., & Harki, D. A. (2023). Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. Organic & Biomolecular Chemistry, 21(23), 4875-4880. [Link]

• Kranaster, R., & Marx, A. (2016). Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. PubMed. [Link]

• Gardner, A. F., & Jack, W. E. (2019). Therminator DNA Polymerase: Modified Nucleotides and Unnatural Substrates. Frontiers in Bioengineering and Biotechnology, 7, 83. [Link]

• Zhang, Z., et al. (2020). Probing DNA G‐Quadruplex and I‐Motif Structures Via a Fluorescent Nucleoside Analogue: 4‐Cyanoindole‐2′‐Deoxyribonucleoside. Chemistry – A European Journal. [Link]

• This citation is not directly used in the text but provides general context on indole-based fluorophores.

• Passow, K. T., & Harki, D. A. (2025). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. ResearchGate. [Link]

• ResearchGate. (2019). 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. PDF Publication. [Link]

• Ahmed, I. A., et al. (2019). 4-Cyanoindole-2'-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. PubMed. [Link]

Sources

• 1. 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and photophysical characterization of fluorescent indole nucleoside analogues - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03457G [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 4-Cyanoindole Nucleosides, 4-Cyanoindole-2'-Deoxyribonucleoside-5'-Triphosphate (4CIN-TP), and Enzymatic Incorporation of 4CIN-TP into DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. 4-Cyanoindole-2'-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. EP2325304B1 - Modified DNA polymerases for improved incorporation of nucleotide analogues - Google Patents [patents.google.com]
• 10. Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Frontiers | Therminator DNA Polymerase: Modified Nucleotides and Unnatural Substrates [frontiersin.org]

The Strategic Utility of 4-Cyano-1H-indole-3-carboxylic Acid in Modern Organic Synthesis: Application Notes and Protocols

Introduction: Unlocking the Potential of a Privileged Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and agrochemicals[1]. Strategic functionalization of the indole ring is a key approach for modulating biological activity. Within this esteemed class of heterocycles, 4-Cyano-1H-indole-3-carboxylic acid emerges as a particularly valuable and versatile building block. Its unique trifunctional nature, featuring a reactive carboxylic acid at the C3 position, an electron-withdrawing cyano group at the C4 position, and a modifiable indole N-H group, offers a powerful platform for the construction of complex molecular architectures.

The presence of the 4-cyano group significantly influences the electronic properties of the indole ring, rendering it a unique scaffold for creating potent and selective bioactive molecules. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and utilization of 4-Cyano-1H-indole-3-carboxylic acid as a strategic building block in organic synthesis. We will delve into detailed, field-proven protocols for its synthesis and subsequent transformations, elucidating the causality behind experimental choices to ensure both scientific integrity and practical success.

Synthesis of the Core Building Block: A Practical Approach

A robust and scalable synthesis of the title compound is paramount for its widespread application. A highly effective strategy involves the Fischer indole synthesis, a classic and reliable method for constructing the indole core from an arylhydrazine and a carbonyl compound under acidic conditions[1][2].

Protocol 1: Synthesis of Ethyl 4-Cyano-1H-indole-3-carboxylate via Fischer Indole Synthesis

This protocol outlines the synthesis of the ethyl ester of the title compound, which can be readily hydrolyzed to the free acid. The reaction proceeds via the condensation of 4-cyanophenylhydrazine with a suitable β-ketoester, such as diethyl ketomalonate, followed by acid-catalyzed cyclization.

Reaction Scheme: (4-Cyanophenyl)hydrazine + Diethyl ketomalonate → Ethyl 4-cyano-1H-indole-3-carboxylate

Caption: Fischer Indole Synthesis Workflow

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
4-Cyanophenylhydrazine hydrochloride	169.61	10.0 g	0.059	1.0
Diethyl ketomalonate	174.15	11.2 mL	0.065	1.1
Ethanol (anhydrous)	46.07	150 mL	-	-
Concentrated Sulfuric Acid	98.08	5 mL	-	-

Step-by-Step Protocol:

• Hydrazone Formation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-cyanophenylhydrazine hydrochloride (10.0 g, 0.059 mol) in anhydrous ethanol (150 mL).

• To this suspension, add diethyl ketomalonate (11.2 mL, 0.065 mol) in one portion.

• Stir the mixture at room temperature for 30 minutes. The initial suspension will gradually become a clear, yellowish solution as the hydrazone forms.

• Cyclization: Carefully and slowly add concentrated sulfuric acid (5 mL) to the reaction mixture. An exothermic reaction will be observed.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain this temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl acetate in Hexane).

• Work-up and Isolation: After completion of the reaction, allow the mixture to cool to room temperature.

• Pour the reaction mixture slowly into a beaker containing ice-water (500 mL) with vigorous stirring. A precipitate will form.

• Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.

• Dry the crude product in a vacuum oven at 50 °C.

• Purification: Recrystallize the crude solid from ethanol to afford pure Ethyl 4-Cyano-1H-indole-3-carboxylate as a crystalline solid. Expected yield: 70-80%.

Protocol 2: Hydrolysis to 4-Cyano-1H-indole-3-carboxylic Acid

The ethyl ester can be readily converted to the desired carboxylic acid via basic hydrolysis.

Reaction Scheme: Ethyl 4-cyano-1H-indole-3-carboxylate → 4-Cyano-1H-indole-3-carboxylic acid

Caption: Ester Hydrolysis to Carboxylic Acid

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Ethyl 4-Cyano-1H-indole-3-carboxylate	214.22	10.0 g	0.047	1.0
Sodium Hydroxide	40.00	3.76 g	0.094	2.0
Ethanol	46.07	100 mL	-	-
Water	18.02	50 mL	-	-
2M Hydrochloric Acid	-	As required	-	-

Step-by-Step Protocol:

• In a 250 mL round-bottom flask, dissolve Ethyl 4-Cyano-1H-indole-3-carboxylate (10.0 g, 0.047 mol) in ethanol (100 mL).

• Add a solution of sodium hydroxide (3.76 g, 0.094 mol) in water (50 mL).

• Heat the mixture to reflux for 2 hours, monitoring the disappearance of the starting material by TLC.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any unreacted ester.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of 2M hydrochloric acid. A precipitate will form.

• Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven to yield 4-Cyano-1H-indole-3-carboxylic acid. Expected yield: >90%.

Key Synthetic Transformations: Application Protocols

4-Cyano-1H-indole-3-carboxylic acid is a versatile precursor for a variety of synthetic transformations, enabling the introduction of diverse functionalities. The following protocols detail some of the most common and useful reactions.

Protocol 3: Amide Bond Formation via HATU Coupling

The formation of amide bonds is a cornerstone of medicinal chemistry, and the carboxylic acid at the C3 position provides a convenient handle for this transformation. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that minimizes racemization and is effective even with challenging substrates[3].

Reaction Scheme: 4-Cyano-1H-indole-3-carboxylic acid + Amine → 4-Cyano-1H-indole-3-carboxamide

Caption: HATU-mediated Amide Coupling

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
4-Cyano-1H-indole-3-carboxylic acid	186.17	500 mg	2.68 mmol	1.0
Amine (e.g., Benzylamine)	107.15	0.32 mL	2.95 mmol	1.1
HATU	380.23	1.12 g	2.95 mmol	1.1
N,N-Diisopropylethylamine (DIPEA)	129.24	0.94 mL	5.36 mmol	2.0
N,N-Dimethylformamide (DMF, anhydrous)	73.09	10 mL	-	-

Step-by-Step Protocol:

• To a stirred solution of 4-Cyano-1H-indole-3-carboxylic acid (500 mg, 2.68 mmol) in anhydrous DMF (10 mL) under an inert atmosphere (N₂ or Ar), add HATU (1.12 g, 2.95 mmol) and DIPEA (0.94 mL, 5.36 mmol).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add the amine (e.g., benzylamine, 0.32 mL, 2.95 mmol) dropwise to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting acid.

• Pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous LiCl solution (2 x 50 mL) to remove residual DMF, followed by brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent gradient: 20% to 50% ethyl acetate in hexane) to afford the desired amide. Expected yields for simple amines are typically high (>80%).

Protocol 4: N-Alkylation of the Indole Ring

The indole nitrogen can be readily functionalized, providing another point of diversification. This is often best performed on the ester derivative to avoid complications with the acidic proton of the carboxylic acid.

Reaction Scheme: Ethyl 4-cyano-1H-indole-3-carboxylate + Alkyl Halide → Ethyl 1-alkyl-4-cyano-1H-indole-3-carboxylate

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Ethyl 4-Cyano-1H-indole-3-carboxylate	214.22	1.0 g	4.67 mmol	1.0
Alkyl Halide (e.g., Benzyl Bromide)	171.04	0.61 mL	5.14 mmol	1.1
Sodium Hydride (60% dispersion in oil)	40.00	224 mg	5.60 mmol	1.2
N,N-Dimethylformamide (DMF, anhydrous)	73.09	20 mL	-	-

Step-by-Step Protocol:

• To a suspension of sodium hydride (224 mg of a 60% dispersion, 5.60 mmol) in anhydrous DMF (10 mL) in a flame-dried flask under an inert atmosphere at 0 °C, add a solution of Ethyl 4-Cyano-1H-indole-3-carboxylate (1.0 g, 4.67 mmol) in anhydrous DMF (10 mL) dropwise.

• Stir the mixture at room temperature for 30 minutes, during which time the solution should become clear and hydrogen gas evolution will cease.

• Cool the mixture back to 0 °C and add the alkyl halide (e.g., benzyl bromide, 0.61 mL, 5.14 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the N-alkylated product. Expected yields are generally good to excellent.

Protocol 5: Transformation of the Cyano Group

The cyano group at the 4-position is a versatile handle that can be converted into other important functional groups, such as an amine or a carboxylic acid.

Reduction of the nitrile provides access to 4-(aminomethyl)indole derivatives, which are valuable pharmacophores.

Reaction Scheme: Ethyl 1-alkyl-4-cyano-1H-indole-3-carboxylate → Ethyl 1-alkyl-4-(aminomethyl)-1H-indole-3-carboxylate

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Ethyl 1-benzyl-4-cyano-1H-indole-3-carboxylate	304.34	1.0 g	3.28 mmol	1.0
Raney Nickel (slurry in water)	-	~1 g	-	-
Ethanol	46.07	50 mL	-	-
Ammonia (7N in Methanol)	17.03	10 mL	-	-
Hydrogen Gas	2.02	-	-	-

Step-by-Step Protocol:

• In a hydrogenation vessel, suspend the N-alkylated indole (1.0 g, 3.28 mmol) in ethanol (50 mL) and 7N ammonia in methanol (10 mL). The ammonia helps to prevent the formation of secondary amines.

• Carefully add Raney Nickel (~1 g of a water slurry, washed with ethanol).

• Pressurize the vessel with hydrogen gas (50 psi) and shake or stir vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude aminomethyl indole, which can be purified by column chromatography if necessary.

Hydrolysis of the nitrile group provides access to indole-3,4-dicarboxylic acid derivatives, offering another point for diversification.

Reaction Scheme: 4-Cyano-1H-indole-3-carboxylic acid → 1H-Indole-3,4-dicarboxylic acid

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
4-Cyano-1H-indole-3-carboxylic acid	186.17	1.0 g	5.37 mmol	1.0
Sodium Hydroxide	40.00	2.15 g	53.7 mmol	10
Water	18.02	20 mL	-	-
Ethylene Glycol	62.07	20 mL	-	-

Step-by-Step Protocol:

• In a microwave vial or a sealed tube, combine 4-Cyano-1H-indole-3-carboxylic acid (1.0 g, 5.37 mmol), sodium hydroxide (2.15 g, 53.7 mmol), water (20 mL), and ethylene glycol (20 mL).

• Heat the mixture to 180-200 °C for 4-6 hours.

• Cool the reaction mixture and dilute with water.

• Acidify to pH 2 with concentrated HCl.

• Extract the product with ethyl acetate.

• Dry the organic layer and concentrate to yield the dicarboxylic acid.

Applications in Drug Discovery and Medicinal Chemistry

The derivatives of 4-Cyano-1H-indole-3-carboxylic acid have shown significant promise in various therapeutic areas.

• Dopamine Receptor Modulators: Indole-based structures are known to interact with dopamine receptors. The 4-cyano-indole-3-carboxamide scaffold, in particular, has been explored for the development of selective D3 and D4 receptor ligands, which are targets for neuropsychiatric disorders such as schizophrenia and Parkinson's disease[4][5]. The ability to readily diversify the molecule at the N1, C3-carboxamide, and C4 positions allows for fine-tuning of receptor affinity and selectivity.

• Kinase Inhibitors: The indole scaffold is a common feature in many kinase inhibitors. The 4-cyano-1H-indole-3-carboxylic acid core can be elaborated to generate potent inhibitors of various kinases implicated in cancer and inflammatory diseases[3][6]. The carboxylic acid can be coupled with various amine-containing fragments to probe the ATP-binding site of kinases.

Conclusion

4-Cyano-1H-indole-3-carboxylic acid is a powerful and versatile building block in modern organic synthesis. Its trifunctional nature allows for the strategic and efficient construction of complex, biologically active molecules. The protocols detailed in this application note provide a solid foundation for the synthesis and manipulation of this valuable scaffold, empowering researchers in drug discovery and medicinal chemistry to explore new chemical space and develop novel therapeutic agents. The unique electronic properties conferred by the 4-cyano group, combined with the synthetic handles at the N1 and C3 positions, ensure that 4-Cyano-1H-indole-3-carboxylic acid will continue to be a highly sought-after intermediate in the years to come.

References

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Amide Synthesis [fishersci.dk]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Development of Herbicides Using Indole-3-Carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing Plant Biology for Weed Management

Indole-3-acetic acid (IAA) is the most prevalent naturally occurring auxin, a class of phytohormones that governs nearly every aspect of plant growth and development, from cell division and elongation to fruit development and senescence.[1][2][3] The intricate signaling pathway of IAA presents a prime target for the development of synthetic herbicides. By creating molecules that mimic IAA, we can intentionally disrupt these vital processes, leading to uncontrolled growth and eventual death of susceptible plants.[4][5][6][7][8] This document provides a comprehensive guide to the principles and practical protocols for the development of novel herbicides based on indole-3-carboxylic acid derivatives, which act as synthetic auxins.

These synthetic auxins, often more chemically stable in plants than endogenous IAA, are readily absorbed through foliage and roots and translocate to meristematic tissues.[5][6] At supraoptimal concentrations, they trigger a cascade of detrimental effects, including epinastic responses (twisting and curling of stems and leaves), tissue swelling, and ultimately, plant death.[4][5] This guide will delve into the mechanism of action, chemical synthesis, structure-activity relationship (SAR) studies, and bioassay protocols essential for the discovery and evaluation of new herbicidal compounds derived from indole-3-carboxylic acid.

Section 1: The Molecular Basis of Auxin-Mimic Herbicidism

The herbicidal activity of indole-3-carboxylic acid derivatives stems from their ability to hijack the plant's natural auxin signaling pathway. This pathway is tightly regulated and crucial for normal development.

The TIR1 Receptor: The Gateway to Auxin Action

The primary site of action for both natural auxin and synthetic auxin herbicides is the Transport Inhibitor Response 1 (TIR1) protein, which is a component of the SCF (SKP1-Cullin-F-box) E3 ubiquitin ligase complex.[4][9] In the presence of auxin, the TIR1 receptor binds to both the auxin molecule and a family of transcriptional repressors known as Aux/IAA proteins .[9] This binding event acts as a "molecular glue," facilitating the ubiquitination of the Aux/IAA repressors, marking them for degradation by the 26S proteasome.[4][9]

Deregulation of Gene Expression and a Cascade of Phytotoxicity

The degradation of Aux/IAA repressors liberates Auxin Response Factors (ARFs) , which are transcription factors that can then bind to auxin-responsive elements in the promoters of various genes, leading to their expression.[4] In the case of herbicide action, the sustained presence of the synthetic auxin leads to a continuous and uncontrolled activation of these genes. This results in a cascade of physiological disruptions:

• Ethylene Production: A surge in the expression of genes encoding enzymes like ACC synthase leads to a dramatic increase in the production of ethylene, another plant hormone.[4][10]

• Abscisic Acid (ABA) Accumulation: The increased ethylene signaling, in turn, stimulates the biosynthesis of abscisic acid (ABA) by up-regulating the expression of 9-cis-epoxycarotenoid dioxygenase (NCED).[4][10]

• Cellular Disruption and Plant Death: The combined effects of uncontrolled cell division and elongation, coupled with the phytotoxic effects of excessive ethylene and ABA, lead to a range of symptoms. These include stem curling, leaf cupping, inhibition of root growth, and eventually, senescence, tissue decay, and plant death.[4][5]

Caption: Auxin-Mimic Herbicide Signaling Pathway.

Section 2: Synthesis of Indole-3-Carboxylic Acid Derivatives

The synthesis of novel indole-3-carboxylic acid derivatives is a critical first step in the discovery of new herbicides. The following protocols provide a general framework for the synthesis of α-substituted indole-3-carboxylic acids, which have shown promising herbicidal activity.[9]

General Laboratory Procedures

• Reaction Monitoring: All reactions should be monitored by Thin-Layer Chromatography (TLC) on silica gel-coated plates to track the consumption of starting materials and the formation of products.[9]

• Purification: Purification of intermediates and final products is typically achieved by flash column chromatography using silica gel (200-300 mesh).[9]

• Characterization: The structure and purity of all synthesized compounds must be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[11]

Protocol 2.2: Synthesis of α-Substituted Indole-3-Acetic Acids

This protocol outlines a multi-step synthesis starting from indole-3-acetic acid.

Step 1: Esterification of Indole-3-Acetic Acid

• To a solution of indole-3-acetic acid (1.0 eq) in anhydrous dichloromethane (DCM), add dicyclohexylcarbodiimide (DCC, 1.0 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).[9]

• Add methanol (1.2 eq) and stir the reaction mixture at room temperature for 4 hours.[9]

• Monitor the reaction by TLC. Upon completion, filter off the dicyclohexylurea precipitate.

• Wash the filtrate with water, dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography (petroleum ether/ethyl acetate) to yield methyl indole-3-acetate.[9]

Step 2: N-Protection of Methyl Indole-3-Acetate

• In a round-bottom flask under an ice bath, combine methyl indole-3-acetate (1.0 eq), benzyltriethylammonium chloride (catalytic amount), dichloromethane, and a 30% aqueous NaOH solution.[9]

• Slowly add methyl chloroformate (1.5 eq) dropwise.[9]

• Allow the reaction to warm to room temperature and stir for 2 hours.[9]

• Extract the product with dichloromethane, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the N-protected intermediate.

Step 3: α-Alkylation

• Prepare a solution of lithium diisopropylamide (LDA) in anhydrous tetrahydrofuran (THF) at -78°C.

• Slowly add a solution of the N-protected methyl indole-3-acetate (1.0 eq) in THF to the LDA solution.

• After stirring for 30 minutes, add the desired alkyl bromide (1.2 eq).[9]

• Allow the reaction to slowly warm to 0°C and stir until the reaction is complete as indicated by TLC.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography to yield the α-alkylated intermediate.

Step 4: Deprotection and Saponification

• Dissolve the α-alkylated intermediate in a 1:2 (v/v) mixture of 30% aqueous NaOH and methanol.[9]

• Heat the mixture at 70°C for 4 hours.[9]

• Cool the reaction mixture and acidify with 2 M HCl to precipitate the product.

• Filter the solid, wash with water, and dry to obtain the final α-substituted indole-3-carboxylic acid derivative.[9]

Caption: General Synthesis Workflow.

Section 3: Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of a molecule and its biological activity is paramount in herbicide development. For indole-3-carboxylic acid derivatives, modifications at various positions on the indole ring and the carboxylic acid side chain can significantly impact herbicidal efficacy and selectivity.

Key Structural Features for Herbicidal Activity

• Carboxylic Acid Group: A free carboxylic acid group is generally essential for activity, as it mimics the carboxylate of IAA and is crucial for binding to the TIR1 receptor.[4]

• Indole Ring: The planar indole ring system is important for hydrophobic and π-π stacking interactions within the TIR1 binding pocket.[12][13]

• Substituents on the Indole Ring: The type, position, and size of substituents on the indole ring can modulate herbicidal activity and selectivity. For instance, electron-withdrawing groups can influence the electronic properties of the ring system and affect binding affinity.

• α-Substitution: The introduction of substituents at the α-position of the carboxylic acid side chain can influence the molecule's conformation and its interaction with the TIR1 receptor.[9]

Tabulated SAR Data

The following table summarizes the general trends observed in SAR studies of indole-3-carboxylic acid derivatives.

Position of Modification	Type of Modification	Effect on Herbicidal Activity	Rationale
α-position (side chain)	Small alkyl groups (e.g., methyl, ethyl)	Generally increases activity	May enhance binding affinity or alter metabolic stability.
Bulky alkyl groups	Often decreases activity	Steric hindrance may prevent optimal binding to the TIR1 receptor.
N1-position (indole)	Alkylation or arylation	Variable, can increase or decrease activity	Modifies the electronic and steric properties of the indole ring.
Benzene Ring of Indole	Halogenation (e.g., Cl, F)	Can increase activity	Alters lipophilicity and electronic properties, potentially enhancing binding and translocation.
Electron-donating groups (e.g., -OCH₃)	Often decreases activity	May unfavorably alter the electronic distribution for TIR1 binding.

Section 4: Bioassays for Herbicidal Efficacy and Selectivity

Once novel compounds are synthesized, their herbicidal potential must be evaluated through a series of bioassays. These assays are designed to determine the efficacy of the compounds against target weed species and their selectivity towards desired crops.

Protocol 4.1: Petri Dish Bioassay for Primary Screening

This rapid in vitro assay is ideal for the initial screening of a large number of compounds.

• Preparation of Test Solutions: Prepare stock solutions of the test compounds in a suitable solvent (e.g., acetone or DMSO). Make serial dilutions to obtain the desired test concentrations (e.g., 1, 10, 100 mg/L).

• Seed Germination: Place a filter paper in a petri dish and moisten it with a specific volume of the test solution. Place a predetermined number of seeds of the target weed species (e.g., barnyard grass, Echinochloa crus-galli) and a crop species (e.g., rape, Brassica napus) on the filter paper.[12]

• Incubation: Seal the petri dishes and place them in a growth chamber with controlled temperature, light, and humidity.

• Evaluation: After a set period (e.g., 7-14 days), measure the root and shoot length of the seedlings. Calculate the percent inhibition of growth compared to a control group treated only with the solvent.[12]

Protocol 4.2: Greenhouse Pot Bioassay for Secondary Evaluation

This assay provides a more realistic assessment of herbicidal activity under controlled environmental conditions.

• Plant Cultivation: Sow seeds of target weed and crop species in pots containing a standardized soil mix. Grow the plants in a greenhouse to a specific growth stage (e.g., 2-3 leaf stage).

• Herbicide Application: Prepare spray solutions of the test compounds at various application rates. Apply the solutions to the plants using a laboratory sprayer that delivers a uniform spray volume. Include an untreated control group.

• Evaluation: Observe the plants regularly for signs of phytotoxicity, such as epinasty, chlorosis, and necrosis.[5] At a predetermined time after treatment (e.g., 21 days), visually assess the percentage of weed control and crop injury. Harvest the above-ground biomass, dry it in an oven, and weigh it to quantify the effect of the treatment.

Caption: Herbicide Discovery Bioassay Workflow.

Section 5: Formulation and Application Considerations

The most potent active ingredient will be ineffective if not properly formulated and applied.

Formulation

The purpose of formulation is to create a product that is stable, easy to handle and apply, and provides optimal biological performance. Common formulation types for auxin mimic herbicides include:

• Emulsifiable Concentrates (EC): The active ingredient is dissolved in a water-immiscible solvent with an emulsifier.

• Water-Dispersible Granules (WDG): The active ingredient is formulated into granules that disperse in water to form a suspension.

• Solutions (SL): The active ingredient is soluble in water.

The choice of formulation depends on the physicochemical properties of the active ingredient and the intended application method.

Application

For post-emergence herbicides like indole-3-carboxylic acid derivatives, proper application is crucial for efficacy. Key considerations include:

• Timing: Application should be timed to the most susceptible growth stage of the target weeds.

• Coverage: Uniform spray coverage of the weed foliage is essential for optimal absorption.

• Environmental Conditions: Factors such as temperature, humidity, and wind speed can affect herbicide performance and the potential for off-target drift.

Conclusion

The development of novel herbicides based on indole-3-carboxylic acid derivatives represents a promising avenue for addressing the ongoing challenges of weed management in agriculture. By leveraging a deep understanding of the auxin signaling pathway, employing robust synthetic and screening protocols, and carefully considering structure-activity relationships, researchers can identify and optimize new active ingredients with improved efficacy and selectivity. The protocols and principles outlined in this guide provide a solid foundation for scientists and drug development professionals to embark on this important endeavor.

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Application Note & Protocols: High-Throughput Screening of 4-Cyanoindole-3-Carboxylic Acid Libraries

Audience: Researchers, scientists, and drug development professionals engaged in early-stage drug discovery.

Abstract: The 4-cyanoindole-3-carboxylic acid scaffold is a privileged structure in medicinal chemistry, demonstrating potential across a range of therapeutic targets. High-throughput screening (HTS) of libraries based on this scaffold is a critical step in identifying novel modulators of biological activity. This document provides a comprehensive guide to designing and executing a successful HTS campaign for 4-cyanoindole-3-carboxylic acid libraries, with a focus on robust assay development, detailed protocols for biochemical and cell-based screening, and rigorous data analysis for hit validation.

Introduction: The Significance of the 4-Cyanoindole-3-Carboxylic Acid Scaffold

The indole ring system is a cornerstone of numerous biologically active compounds, including neurotransmitters and potent therapeutics. The addition of a carboxylic acid at the 3-position and a cyano group at the 4-position creates a unique chemical entity with specific electronic and steric properties. The carboxylic acid moiety, a common feature in many drugs, can act as a key hydrogen bond donor or acceptor, or as a bioisostere for other functional groups, facilitating interactions with biological targets.[1] The cyano group can enhance binding affinity and modulate the pharmacokinetic properties of a molecule. Consequently, libraries of 4-cyanoindole-3-carboxylic acid derivatives are of significant interest for identifying inhibitors of enzymes such as dehydrogenases, carboxylesterases, and cyclooxygenases, as well as modulators of protein-protein interactions.[2][3][4]

High-throughput screening (HTS) provides the necessary platform to rapidly evaluate large, diverse libraries of these compounds to identify "hits"—compounds that exhibit a desired biological activity.[5][6] The success of an HTS campaign is contingent upon a meticulously planned and validated workflow, from initial assay development to the confirmation of promising lead candidates.[7]

Strategic Considerations for Screening Carboxylic Acid Libraries

Screening libraries containing a carboxylic acid moiety requires special consideration due to the potential for non-specific interactions and assay interference.

• pH Sensitivity: The ionization state of the carboxylic acid is pH-dependent. It is crucial to maintain a stable and physiologically relevant pH throughout the assay to ensure consistent compound behavior.

• Compound Aggregation: Carboxylic acids can sometimes form aggregates at high concentrations, leading to false-positive results.[8] Including detergents like Triton X-100 or Tween-20 at low concentrations (e.g., 0.01%) in assay buffers can mitigate this.

• Fluorescence Quenching/Enhancement: The indole scaffold can possess intrinsic fluorescence, which may interfere with fluorescence-based assays. It is essential to perform pre-screening checks for autofluorescence of the compound library at the assay's excitation and emission wavelengths.

HTS Workflow: A Self-Validating System

A robust HTS workflow is an iterative process designed to minimize false positives and negatives, ensuring that the identified hits are genuine and worthy of follow-up studies.[9]

Caption: High-Throughput Screening Workflow.

Detailed Protocols

Protocol 1: Biochemical HTS for a Target Enzyme (e.g., a Dehydrogenase)

This protocol describes a fluorescence intensity-based assay to identify inhibitors of a hypothetical NADH-dependent dehydrogenase. The assay measures the decrease in NADH fluorescence upon its oxidation to NAD+.

A. Assay Development and Validation

• Objective: To develop a robust, miniaturized assay suitable for HTS.

• Materials:

  • Target Dehydrogenase Enzyme

  • Substrate (e.g., lactate)

  • Cofactor: β-Nicotinamide adenine dinucleotide (NADH)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 0.01% (v/v) Tween-20

  • Positive Control: Known inhibitor of the target enzyme

  • Negative Control: DMSO (vehicle)

  • 384-well, black, flat-bottom plates

• Procedure:

  • Determine the optimal concentrations of enzyme and substrate that yield a linear reaction rate and a robust signal-to-background ratio.

  • Miniaturize the assay to a 384-well format.[10]

  • Perform a "dry run" with only positive and negative controls to assess assay performance.[10]

  • Calculate the Z'-factor using the formula:

    Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

    A Z'-factor > 0.5 is considered excellent for HTS.[5]

B. Primary HTS

• Objective: To screen the entire 4-cyanoindole-3-carboxylic acid library at a single concentration.

• Procedure:

  • Prepare assay plates by dispensing 50 nL of each library compound (at 10 mM in DMSO) into the wells of a 384-well plate using an acoustic liquid handler. This results in a final compound concentration of 10 µM in a 50 µL assay volume.

  • Add 25 µL of enzyme solution (at 2x final concentration) to all wells.

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the reaction by adding 25 µL of a substrate/NADH mixture (at 2x final concentration).

  • Read the fluorescence intensity (Excitation: 340 nm, Emission: 460 nm) every minute for 20 minutes on a plate reader.

  • Determine the rate of reaction (slope of fluorescence vs. time).

C. Data Analysis and Hit Selection

• Calculate the percent inhibition for each compound relative to the controls.

• Identify primary hits as compounds that exhibit inhibition greater than three standard deviations from the mean of the negative controls.[10]

Parameter	Value	Reference
Assay Volume	50 µL	[10]
Plate Format	384-well	[10]
Final Compound Conc.	10 µM	[10]
Final DMSO Conc.	0.1%	[10]
Z'-factor	> 0.5	[5]
Hit Cutoff	> 3 SD from mean	[10]

Protocol 2: Cell-Based HTS using a Reporter Gene Assay

This protocol describes a luciferase-based reporter gene assay to identify modulators of a specific signaling pathway.

A. Assay Development and Validation

• Objective: To establish a stable cell line and validate a reporter assay for HTS.

• Materials:

  • Stable cell line expressing a luciferase reporter gene under the control of a promoter responsive to the pathway of interest.

  • Cell Culture Medium (e.g., DMEM with 10% FBS, 1% Pen/Strep).

  • Positive Control: Known activator or inhibitor of the pathway.

  • Negative Control: DMSO.

  • 384-well, white, solid-bottom plates.

  • Luciferase assay reagent (e.g., Bright-Glo™).

• Procedure:

  • Optimize cell seeding density to ensure a healthy monolayer and maximal reporter activity.

  • Determine the optimal concentration of the positive control and the ideal incubation time.

  • Miniaturize the assay to a 384-well format and validate its performance by calculating the Z'-factor.[7][11]

B. Primary HTS

• Objective: To screen the library for compounds that modulate the signaling pathway.

• Procedure:

  • Seed the cells in 384-well plates at the optimized density and incubate for 24 hours.

  • Using an automated liquid handler, add 50 nL of each library compound (10 mM in DMSO) to the wells for a final concentration of 10 µM.

  • Incubate for the pre-determined time (e.g., 18-24 hours).

  • Equilibrate the plates to room temperature.

  • Add luciferase assay reagent to all wells according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

C. Data Analysis and Hit Selection

• Normalize the data to the plate controls.

• Identify hits based on a pre-defined threshold of activation or inhibition (e.g., >50% inhibition or >100% activation).

Hit Validation: The Path to Lead Compounds

Primary hits from an HTS campaign are not yet lead compounds. A rigorous validation process is essential to eliminate artifacts and confirm the biological activity.[12]

Caption: Hit Validation Cascade.

• Hit Confirmation: Re-test the primary hits from a freshly sourced or synthesized powder to confirm their activity and rule out issues with the original library sample.[8]

• Dose-Response Analysis: Perform a dose-response experiment to determine the potency (IC₅₀ or EC₅₀) of the confirmed hits. This helps to prioritize the most potent compounds.[13]

• Orthogonal Assays: Validate the hits in a secondary assay that uses a different detection technology or biological principle. This helps to eliminate false positives that are specific to the primary assay format.[12]

• Preliminary Structure-Activity Relationship (SAR): Analyze the structure of the validated hits to identify common chemical scaffolds and initial SAR trends. This can guide the selection of compounds for further optimization.[10]

Conclusion

The high-throughput screening of 4-cyanoindole-3-carboxylic acid libraries offers a promising avenue for the discovery of novel therapeutic agents. A successful screening campaign is built on a foundation of meticulous assay development, a well-defined and validated workflow, and a rigorous hit validation cascade. By anticipating the specific challenges posed by this chemical scaffold and implementing the protocols and strategies outlined in this guide, researchers can significantly increase the probability of identifying high-quality, validated hits for progression into lead optimization programs.

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Quantitative Analysis of 4-Cyano-1H-indole-3-carboxylic Acid: Validated HPLC-UV and LC-MS/MS Methods for Pharmaceutical Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the development and validation of two robust analytical methods for the quantification of 4-Cyano-1H-indole-3-carboxylic acid, a key heterocyclic compound with potential applications in pharmaceutical development. The indole-3-carboxylic acid scaffold is a crucial component in various bioactive molecules, making its precise quantification essential for quality control, stability testing, and pharmacokinetic studies.[1][2] We present a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine analysis of the drug substance and formulated products. Additionally, a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method is provided for trace-level quantification in complex biological matrices such as plasma. Both methods have been structured in accordance with International Council for Harmonisation (ICH) and Food and Drug Administration (FDA) guidelines to ensure data integrity and reliability.[3][4][5][6]

Introduction and Physicochemical Rationale

4-Cyano-1H-indole-3-carboxylic acid is a specialized derivative of the endogenous metabolite indole-3-carboxylic acid.[7][8][9] The introduction of a cyano group at the 4-position significantly alters the molecule's electronic properties and potential for intermolecular interactions, making it a compound of interest for medicinal chemistry. Accurate and reliable quantification is paramount for advancing any new chemical entity (NCE) through the drug development pipeline.

The choice of analytical methodology is dictated by the molecule's inherent physicochemical properties.

• Molecular Structure & Properties:

  • Molecular Formula: C₁₀H₆N₂O₂

  • Molecular Weight: 186.17 g/mol []

  • Key Functional Groups: A carboxylic acid (acidic), an indole nitrogen (weakly acidic), and a cyano group (polar, electron-withdrawing).

  • Chromophore: The indole ring system provides strong ultraviolet (UV) absorbance, making UV-based detection a viable and straightforward approach. The typical maximum absorbance for indole derivatives is around 280 nm.[9][11]

  • Ionization: The carboxylic acid group is the primary site for ionization, readily forming a carboxylate anion [M-H]⁻. This makes it highly suitable for negative-mode electrospray ionization (ESI) in mass spectrometry.[12]

  • Solubility: The presence of the polar carboxylic acid and cyano groups suggests solubility in polar organic solvents. Based on data for similar indole carboxylic acids, solvents like Dimethyl Sulfoxide (DMSO) and Methanol are effective for preparing stock solutions.[7][9][13]

These properties form the foundation for the development of the following reversed-phase HPLC methods.

Method 1: Quantification by HPLC-UV for Quality Control

This method is designed for the routine assay and impurity profiling of 4-Cyano-1H-indole-3-carboxylic acid in bulk drug substance and finished pharmaceutical products. It prioritizes robustness, precision, and ease of implementation.

Causality in Method Design

The selection of a reversed-phase C18 column is based on the compound's mixed polarity; the non-polar indole backbone interacts with the stationary phase, while the polar functional groups allow for elution with a polar mobile phase. The mobile phase is acidified with phosphoric acid to suppress the ionization of the carboxylic acid moiety. An un-ionized analyte is more hydrophobic, leading to better retention on the C18 column and, critically, preventing peak tailing, which ensures symmetrical peaks and accurate integration.

Detailed Experimental Protocol: HPLC-UV

Instrumentation and Reagents:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade Acetonitrile (ACN) and water.

• Phosphoric acid (H₃PO₄), 85%.

• 4-Cyano-1H-indole-3-carboxylic acid reference standard.

Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% H₃PO₄ in Water
Mobile Phase B	Acetonitrile (ACN)
Elution Mode	Isocratic: 60% A / 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	280 nm

| Run Time | 10 minutes |

Preparation of Solutions:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of ACN and water. This stock is used to prepare calibration standards.

• Calibration Standards (1-50 µg/mL): Serially dilute the stock solution with the mobile phase to prepare a minimum of five calibration standards across the desired concentration range.

• Sample Preparation: Accurately weigh the sample (drug substance or powdered formulation) and dissolve it in the mobile phase to achieve a theoretical concentration within the calibration range (e.g., 20 µg/mL). Use sonication if necessary. Filter the solution through a 0.45 µm syringe filter prior to injection to remove particulates.

Method Validation Summary (ICH Q2(R2) Guidelines)

A validated method ensures it is fit for its intended purpose.[14] The following table summarizes the key validation parameters and typical acceptance criteria for an HPLC assay method.[3][4][15]

Validation Parameter	Typical Acceptance Criteria	Rationale
Specificity	No interference from excipients or degradants at the analyte's retention time. Peak purity index > 0.995.	Ensures the signal is solely from the analyte of interest.
Linearity & Range	Correlation coefficient (r²) ≥ 0.999 over a range of 80-120% of the target concentration.	Demonstrates a proportional response of the detector to analyte concentration.
Accuracy	98.0% - 102.0% recovery for spiked samples at three concentration levels.	Measures the closeness of the experimental value to the true value.
Precision (RSD%)	Repeatability (Intra-day): RSD ≤ 1.0%. Intermediate (Inter-day): RSD ≤ 2.0%.	Assesses the degree of scatter between a series of measurements.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10. The lowest concentration quantifiable with acceptable precision and accuracy.	Defines the lower limit of the method for quantitative analysis, crucial for impurity testing.
Robustness	No significant change in results with small, deliberate variations in method parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2).	Demonstrates the method's reliability during normal usage.

Method 2: Quantification by LC-MS/MS for Bioanalysis

For pharmacokinetic studies, where analyte concentrations in biological fluids like plasma are often very low, a more sensitive and selective method is required. LC-MS/MS provides this by coupling chromatographic separation with mass-based detection of specific parent-daughter ion transitions.

Causality in Method Design

This protocol uses a triple quadrupole mass spectrometer, the gold standard for quantitative bioanalysis. Ionization is performed in negative ESI mode, which is highly efficient for acidic molecules, generating the deprotonated parent ion [M-H]⁻. The use of a stable isotope-labeled internal standard (SIL-IS), if available, is strongly recommended to compensate for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the highest level of accuracy and precision. Protein precipitation is chosen as the sample cleanup method for its speed and efficiency in removing the bulk of plasma proteins, which can interfere with the analysis.

Detailed Experimental Protocol: LC-MS/MS

Instrumentation and Reagents:

• LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• LC-MS grade Acetonitrile (ACN) and water.

• LC-MS grade Formic Acid (FA).

• Internal Standard (IS): Deuterated 4-Cyano-1H-indole-3-carboxylic acid (d₃-analyte) or a close structural analog.

• Control human plasma.

LC-MS/MS Conditions:

Parameter	Condition
Mobile Phase A	0.1% FA in Water
Mobile Phase B	0.1% FA in Acetonitrile
Elution Mode	Gradient elution (e.g., 5% to 95% B over 3 minutes)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Ionization Mode	ESI Negative
MRM Transition (Analyte)	Precursor Ion (Q1): m/z 185.1 -> Product Ion (Q3): m/z 141.1 (Predicted loss of CO₂)
MRM Transition (IS)	To be determined based on the specific IS used (e.g., m/z 188.1 -> 144.1 for d₃-IS)

| Key MS Parameters | IonSpray Voltage: -4500 V; Temperature: 500 °C; Collision Energy: Optimized for fragmentation |

Preparation of Solutions & Samples:

• Stock and Calibration Standards: Prepare stock solutions in DMSO. Serially dilute in a surrogate matrix (e.g., 50:50 ACN:Water) to create calibration standards.

• Plasma Sample Preparation (Protein Precipitation): a. To 50 µL of plasma sample, add 10 µL of IS working solution. Vortex briefly. b. Add 150 µL of cold ACN to precipitate proteins. c. Vortex vigorously for 1 minute. d. Centrifuge at >10,000 x g for 5 minutes. e. Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Method Validation Summary (FDA Bioanalytical Method Validation Guidance)

Bioanalytical method validation has specific requirements to account for the complexity of the biological matrix.[5][6][16][17]

Validation Parameter	Typical Acceptance Criteria	Rationale
Selectivity & Specificity	No significant interference at the retention times of the analyte and IS in at least six blank matrix sources.	Ensures endogenous matrix components do not affect quantification.
Calibration Curve	At least 6-8 non-zero standards. r² ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).	Defines the relationship between instrument response and concentration in the biological matrix.
Accuracy & Precision	Intra- and inter-batch precision (CV%) ≤ 15% (≤ 20% at LLOQ). Accuracy (% bias) within ±15% (±20% at LLOQ).	Ensures the method is reliable and reproducible over time and across different batches.
Matrix Effect	CV of the IS-normalized matrix factor should be ≤ 15% across at least six matrix lots.	Assesses the suppression or enhancement of ionization due to co-eluting matrix components.
Recovery	Recovery of the analyte and IS should be consistent and precise.	Measures the efficiency of the extraction process.
Stability	Analyte stability demonstrated under various conditions: Freeze-thaw, short-term (bench-top), long-term storage, and in-processed samples.	Confirms that the analyte does not degrade during sample handling, storage, and analysis.

Workflows and Logical Diagrams

The following diagrams illustrate the generalized workflows for the analytical methods described.

Caption: General workflow for HPLC-UV analysis.

Caption: Bioanalytical sample preparation and LC-MS/MS workflow.

Caption: Interrelationship of core analytical method validation parameters.

Conclusion

The two analytical methods presented provide a comprehensive framework for the quantification of 4-Cyano-1H-indole-3-carboxylic acid across the pharmaceutical development lifecycle. The HPLC-UV method offers a reliable, accessible, and robust tool for quality control applications, including release testing and stability studies. For applications demanding higher sensitivity, such as preclinical and clinical pharmacokinetics, the LC-MS/MS method delivers the necessary performance for accurate quantification in complex biological matrices. The successful validation of these methods according to international regulatory standards is a critical step in establishing a complete analytical control strategy for any new drug candidate.

References

• Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Retrieved from [Link]

• Inagaki, S., & Toyo'oka, T. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4836. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69867, Indole-3-Carboxylic Acid. Retrieved from [Link]

• MDPI. (2022). Domino Aza-Michael-S N Ar-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. Molecules, 27(20), 7010. Retrieved from [Link]

• Hauder, J., et al. (2011). LC-MS/MS quantification of sulforaphane and indole-3-carbinol metabolites in human plasma and urine after dietary intake of selenium-fortified broccoli. Journal of Chromatography B, 879(24), 2379-2386. Retrieved from [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Szkop, M., & Bielawski, W. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie Van Leeuwenhoek, 103(3), 683-691. Retrieved from [Link]

• National Academic Digital Library of Ethiopia. (n.d.). HPLC methods for recently approved pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). LC-MS/MS Quantification of Sulforaphane and Indole-3-carbinol Metabolites in Human Plasma and Urine after Dietary Intake of Selenium-Fortified Broccoli. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Li, Y., et al. (2014). A high-sensitivity LC-MS/MS method for the determination of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3, 3-diphenylpropyl ester hydrochloride in rat plasma and its application to a pharmacokinetics study. Journal of Chromatography B, 945-946, 185-191. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• ResearchGate. (n.d.). Development and validation of an HPLC method for the simultaneous quantification of indole-3-carbinol acetate, indole-3-carbinol, and 3,3′-diindolylmethane in mouse plasma, liver, and kidney tissues. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. Retrieved from [Link]

• ResearchGate. (n.d.). Physicochemical and pharmacological characteristics of carboxylic acids and 3-oxetanol bioisosteres. Retrieved from [Link]

• ResearchGate. (2024). Indole-3-Carboxylic Acid Enhanced Anti-cancer Potency of Doxorubicin via Induction of Cellular Senescence in Colorectal Cells. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• PubMed. (2020). Validation of an innovative analytical method for simultaneous quantification of alpha-cyano-4-hydroxycinnamic acid and the monoclonal antibody cetuximab using HPLC from PLGA-based nanoparticles. Retrieved from [Link]

• Frontiers. (n.d.). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Retrieved from [Link]

• ResearchGate. (n.d.). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. Retrieved from [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Retrieved from [Link]

• PubMed. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Retrieved from [Link]

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• YouTube. (2020). Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. Retrieved from [Link]

• University of Groningen. (2021). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. Retrieved from [Link]

• LCGC. (n.d.). Validation of Bioanalytical Methods — Highlights of FDA's Guidance. Retrieved from [Link]

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"flow chemistry synthesis of indole-3-carboxylic esters"

An Application Note and Protocol Guide for Researchers, Scientists, and Drug Development Professionals

Flow Chemistry Synthesis of Indole-3-Carboxylic Esters

Abstract

Indole-3-carboxylic esters are pivotal structural motifs in medicinal chemistry and agrochemical development. Traditional batch synthesis methods, however, can be limited by long reaction times, scalability issues, and safety concerns associated with hazardous reagents or exothermic reactions. This application note details the synthesis of indole-3-carboxylic esters using continuous flow chemistry, a transformative technology that offers enhanced control, safety, and efficiency.[1][2][3][4] We present a comprehensive guide covering key synthetic strategies, including the Fischer indole synthesis and reductive cyclization pathways, adapted for flow processing. Detailed, field-proven protocols for a multi-step synthesis are provided, alongside discussions on process optimization and reactor configuration. This guide serves as a practical resource for researchers aiming to leverage the significant advantages of flow chemistry for the rapid, scalable, and on-demand production of these valuable heterocyclic compounds.[5]

Introduction: The Case for Flow Synthesis of Indoles

The indole ring is a privileged scaffold in drug discovery, forming the core of numerous biologically active compounds, from the neurotransmitter serotonin to a wide array of pharmaceuticals and agrochemicals.[6] Indole-3-carboxylic esters, in particular, are versatile intermediates used in the synthesis of plant auxins, anti-inflammatory agents, and anti-tumor drugs.[5][6][7]

The imperative to produce these compounds efficiently and safely has driven innovation beyond conventional batch chemistry. Continuous flow synthesis has emerged as a superior paradigm, offering numerous advantages:[1][2]

• Enhanced Safety: By confining reactions to small-volume micro- or meso-reactors, the risks associated with highly exothermic processes or the handling of hazardous intermediates are significantly minimized.[3][4]

• Precise Process Control: Flow reactors enable exceptional control over critical parameters like temperature, pressure, and residence time, leading to higher reproducibility and yields.[3] The large surface-area-to-volume ratio allows for rapid and efficient heat transfer, preventing the formation of thermal hotspots that can lead to byproduct formation.[1]

• Accelerated Reactions: High temperatures and pressures can be safely applied, allowing for the use of superheated solvents to dramatically reduce reaction times from hours in batch to mere minutes or even seconds in flow.[1][6]

• Seamless Scalability: Scaling up production in a flow system is achieved by simply running the reactor for longer periods or by "numbering up" (running multiple reactors in parallel), bypassing the complex and often unpredictable challenges of scaling up batch reactors.[4][5]

This guide will focus on practical, robust methods for synthesizing indole-3-carboxylic esters, demonstrating how flow chemistry transforms these syntheses into highly efficient and scalable processes.

Key Synthetic Strategies in Continuous Flow

Several classical and modern indole syntheses have been successfully adapted to continuous flow conditions. Two prominent and effective strategies are the Fischer indole synthesis and the reductive cyclization of nitro precursors.

Fischer Indole Synthesis

The Fischer indole synthesis, first reported in 1883, remains one of the most widely used methods for preparing indoles.[7][8] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is formed from the condensation of an arylhydrazine and a ketone or aldehyde.[9]

The key steps of the mechanism, which can be effectively managed in a flow reactor, are:

• Hydrazone Formation: Often performed in-line by mixing streams of the hydrazine and carbonyl compound.

• Tautomerization: Isomerization to the enamine intermediate.

• [8][8]-Sigmatropic Rearrangement: The critical C-C bond-forming step, which is often the rate-limiting step and benefits significantly from the high temperatures achievable in flow reactors.[1][2][8]

• Cyclization and Ammonia Elimination: Rearomatization to form the stable indole ring.[9]

Flow chemistry elegantly overcomes the long reaction times and often harsh conditions of batch Fischer indolizations, enabling rapid synthesis with high productivity.[1][6]

Reductive Cyclization of o-Nitrophenylacetonitriles

A highly effective modern route involves the palladium-catalyzed reductive cyclization of an ortho-substituted nitroarene.[1][6] This strategy is particularly well-suited for flow chemistry as it often involves a heterogeneous hydrogenation step, which is readily integrated into continuous processing using packed-bed catalyst cartridges. A representative pathway begins with a base-mediated SNAr reaction to generate the precursor, followed by the key reductive cyclization.[5][10]

This method offers several advantages:

• Readily Available Starting Materials: Utilizes common and inexpensive substrates.[5]

• Clean Byproducts: Generates minimal and non-toxic byproducts.[5]

• Industrial Viability: Employs industrially favored and highly efficient hydrogenation protocols.[5]

The following sections will provide a detailed, step-by-step protocol for this two-step synthesis, based on the robust work demonstrated by Baxendale and coworkers.[5][6]

Detailed Application Protocols

This section provides detailed methodologies for the two-stage continuous flow synthesis of ethyl indole-3-carboxylate. The process begins with the synthesis of the precursor, ethyl 2-cyano-2-(2-nitrophenyl)acetate, followed by its reductive cyclization.

Protocol 1: SNAr Reaction for Precursor Synthesis

This protocol describes the synthesis of the key intermediate via a nucleophilic aromatic substitution (SNAr) reaction.

Causality: The choice of solvent is critical in flow synthesis to prevent precipitation that could block the narrow channels of the reactor. While DCM proved to be a viable solvent, a mixture of EtOAc and MeCN was also found to ensure homogeneity while allowing for straightforward aqueous extraction.[11] A temperature of 50 °C is sufficient to drive the reaction to completion within a reasonable residence time without significant degradation.

Materials & Reagents

• 2-Chloronitrobenzene

• Ethyl cyanoacetate

• 1,8-Diazabicycloundec-7-ene (DBU)

• Dichloromethane (DCM), HPLC grade

• Hydrochloric acid (1 M aqueous solution)

Reagent Preparation

• Solution A: Prepare a 0.25 M solution of 2-chloronitrobenzene and a 0.275 M (1.1 equiv) solution of ethyl cyanoacetate in DCM.

• Solution B: Prepare a 0.625 M (2.5 equiv) solution of DBU in DCM.

• Quench Solution C: 1 M Hydrochloric Acid.

Flow Reactor Setup

Caption: Flow reactor setup for the reductive cyclization.

Step-by-Step Methodology

• Install a 10% Pd/C catalyst cartridge into the H-Cube reactor system.

• Set the reactor temperature to 50 °C and the system pressure to 15 bar using the back-pressure regulator. Set the hydrogen generation to "full H₂ mode".

• Pump the 0.2 M feed solution through the system at a flow rate between 0.4 and 1.3 mL/min.

• Monitor the reaction conversion by collecting samples at steady state and analyzing via TLC, GC-MS, or LC-MS.

• Under optimized conditions (1.3 mL/min), a throughput of 15.6 mmol/h (3.7 g/h) can be achieved with >98% conversion to the desired indole. [5]6. Collect the product stream. The final product can be isolated in high yield (typically ~93%) by solvent evaporation followed by trituration with a hexane/ether mixture to remove residual acetic acid and any minor byproducts. [5]

Process Optimization Data

The transition from batch to flow allows for rapid optimization of reaction parameters. The following table summarizes optimization data for the reductive cyclization step, highlighting the influence of flow rate, temperature, and additives on product conversion.

Entry	Flow Rate (mL/min)	Temp (°C)	Pressure (bar)	Additive (mol %)	Conversion (%)	Throughput (mmol/h)
1	0.4	50	1	None	>98	4.8
2	1.0	50	1	None	85	12.0
3	1.0	70	1	None	95	12.0
4	1.0	70	10	AcOH (10)	>98	12.0
5	1.3	50	15	AcOH (10)	>98	15.6
Data synthesized from Baxendale et al., Beilstein J. Org. Chem. 2017, 13, 2549–2560.
[5]
This data demonstrates that by increasing the system pressure, a higher flow rate could be sustained while maintaining full conversion, thereby maximizing the productivity of the reactor.
[5]

Conclusion

Continuous flow chemistry provides a powerful platform for the synthesis of indole-3-carboxylic esters, transforming lengthy and potentially hazardous batch procedures into safe, efficient, and highly scalable processes. The protocols detailed in this note demonstrate a robust, multi-step synthesis that can be readily implemented to produce significant quantities of the target molecule on demand. By offering precise control over reaction conditions, flow chemistry not only accelerates synthesis but also consistently delivers high-purity products. This methodology empowers researchers and drug development professionals to overcome common synthetic bottlenecks and advance their discovery and development programs with greater speed and efficiency.

References

• Gemo, N., et al. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. Molecules, 25(14), 3242. [Link]

• Baumann, M., Baxendale, I. R., & Deplante, F. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Beilstein Journal of Organic Chemistry, 13, 2549–2560. [Link]

• Vedantu. (n.d.). Fischer Indole Synthesis: Mechanism, Steps & Importance. [Link]

• Gemo, N., et al. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. ResearchGate. [Link]

• Gemo, N., et al. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. National Center for Biotechnology Information. [Link]

• Baumann, M., Baxendale, I. R., & Deplante, F. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. National Center for Biotechnology Information. [Link]

• Durham University. (2017). Flow Synthesis of Indole-3-Carboxylic Ester and Derivatization to an Auxin Mimic. Africa Commons. [Link]

• Yu, J., et al. (2017). A Continuous-Flow Fischer Indole Synthesis of 3-Methylindole in an Ionic Liquid. Journal of Flow Chemistry, 7(2), 65-68. [Link]

• Rossetti, I. (2015). Chemical reaction engineering, process design and scale-up issues at the frontier of synthesis: flow chemistry. Aperto (UNIMI). [Link]

• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. [Link]

• Martin, L. J., & Smith, C. J. (2011). Automated Multistep Continuous Flow Synthesis of 2-(1H-Indol-3-yl)thiazole Derivatives. Organic Letters, 13(12), 3174–3177. [Link]

• Li, G., et al. (2019). Fischer indole synthesis in DMSO/AcOH/H2O under continuous flow conditions. ResearchGate. [Link]

• Baumann, M., Baxendale, I. R., & Deplante, F. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. University College Dublin. [Link]

• Yu, J., et al. (2017). A continuous-flow fischer indole synthesis of 3-methylindole in an ionic liquid. AKJournals. [Link]

• Mettler Toledo. (n.d.). Benefits of Continuous Flow Chemistry. [Link]

• Baumann, M., Baxendale, I. R., & Deplante, F. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. ResearchGate. [Link]

• Jones, G. B. (2021). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. Semantic Scholar. [Link]

• Baumann, M., Baxendale, I. R., & Deplante, F. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Beilstein-Institut. [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Cyano-1H-indole-3-carboxylic acid

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for the synthesis of 4-Cyano-1H-indole-3-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this multi-step synthesis, troubleshoot common issues, and ultimately improve reaction yields and product purity. We will delve into the causality behind experimental choices, providing a framework for rational optimization based on established chemical principles.

Overall Synthetic Strategy

The synthesis of 4-Cyano-1H-indole-3-carboxylic acid is a sequential process that requires careful control at each stage. The most common and logical pathway involves the initial formation of the 4-cyanoindole scaffold, followed by functionalization at the C3 position. The C3 position of the indole ring is highly nucleophilic and thus susceptible to electrophilic attack, making it the preferred site for introducing the precursor to the carboxylic acid group.[1][2]

Below is a recommended workflow, which will form the basis of our troubleshooting guide.

Caption: Recommended synthetic workflow for 4-Cyano-1H-indole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently below 30%. Which step is the most critical for optimization?

A1: While every step is important, the initial synthesis of the 4-cyanoindole scaffold (Step 1) and the subsequent C3-formylation (Step 2) are often the most challenging and yield-defining. The Sandmeyer reaction can be prone to side reactions if the diazonium salt intermediate is not handled correctly.[3][4] Similarly, the Vilsmeier-Haack reaction is sensitive to reaction conditions and can lead to the formation of intractable polymeric byproducts if not properly controlled.[5] We recommend focusing your optimization efforts on these two transformations first.

Q2: I am starting from 4-aminoindole. Is the Sandmeyer reaction the best choice for introducing the cyano group?

A2: The Sandmeyer reaction is a classic and cost-effective method for converting an aryl amine to a nitrile.[1][4] It is highly effective but requires careful temperature control (typically 0-5 °C) to ensure the stability of the diazonium salt intermediate.[1] An alternative, particularly if you encounter issues with the Sandmeyer reaction or have 4-bromoindole readily available, is a palladium-catalyzed cyanation, which often offers higher yields and milder reaction conditions, albeit at a higher reagent cost.[6]

Q3: After the final oxidation step, my TLC shows the starting aldehyde, the product, and a baseline spot. What are these impurities?

A3: This is a common observation. The spot corresponding to the starting material is due to incomplete oxidation. The baseline spot is likely the corresponding carboxylate salt, formed if the workup was performed under basic conditions before acidification. It is also possible that some hydrolysis of the C4-nitrile to its corresponding carboxylic acid has occurred, leading to a di-acid, which would also have a very low Rf value. Careful control of pH during workup and extraction is crucial.

Q4: My final product has a persistent color. How can this be removed?

A4: Colored impurities in indole synthesis often arise from air oxidation or acid-catalyzed polymerization.[7] These can typically be removed by treating a solution of the crude product with a small amount of activated charcoal, followed by hot filtration and recrystallization.[7] Be cautious not to use an excess of charcoal, as it can adsorb your product and reduce the yield.

Troubleshooting Guides by Synthetic Step

Step 1: Synthesis of 4-Cyanoindole

Method A: Sandmeyer Reaction from 4-Aminoindole

The Sandmeyer reaction converts the amino group of 4-aminoindole into a diazonium salt, which is then displaced by a cyanide nucleophile using a copper(I) cyanide catalyst.[4]

Problem/Observation	Potential Cause	Recommended Solution & Explanation
Low yield; reaction mixture turns dark brown/black.	Decomposition of the diazonium salt.	Maintain rigorous temperature control (0-5 °C) during diazotization and the addition to the CuCN solution. Diazonium salts are thermally unstable and decompose rapidly at higher temperatures, leading to side reactions and reduced yields.[1]
Significant amount of 4-hydroxyindole byproduct.	Reaction of the diazonium salt with water.	Ensure the reaction is sufficiently acidic during diazotization to suppress the competing reaction with water. Use of a non-aqueous diazotization method can also be explored if this issue persists.[4]
Incomplete reaction; starting material remains.	Inefficient diazotization or insufficient CuCN.	Ensure slow, dropwise addition of sodium nitrite to maintain a slight excess of nitrous acid. Use at least 1.2 equivalents of both copper(I) cyanide and a cyanide salt (e.g., NaCN or KCN) to ensure complete displacement.[1]

Method B: Palladium-Catalyzed Cyanation of 4-Bromoindole

This cross-coupling reaction offers an alternative route using a palladium catalyst to couple the bromo-indole with a cyanide source.[6]

Problem/Observation	Potential Cause	Recommended Solution & Explanation
Reaction stalls; starting material and product are present.	Catalyst deactivation or insufficient catalyst loading.	Ensure the reaction is run under a strictly inert atmosphere (N₂ or Ar) as Pd(0) species are oxygen-sensitive. Consider increasing the catalyst loading (e.g., from 1-2 mol% to 5 mol%). The choice of ligand is also critical; bulky electron-rich phosphine ligands like XPhos or RuPhos often improve catalyst stability and turnover.[1]
Low yield of 4-cyanoindole.	Suboptimal reaction conditions (base, solvent, temperature).	Screen different bases (e.g., NaOtBu, Cs₂CO₃) and anhydrous, polar aprotic solvents (e.g., DMF, Dioxane).[1] The reaction temperature is also a critical parameter to optimize, typically in the range of 80-120 °C.
Formation of de-halogenated indole (indole).	Proto-dehalogenation side reaction.	This can occur if a source of protons is present. Ensure all reagents and solvents are anhydrous. The choice of base can also influence this side reaction.

Step 2: C3-Formylation (Vilsmeier-Haack Reaction)

This reaction introduces an aldehyde group at the electron-rich C3 position using a Vilsmeier reagent, typically formed from POCl₃ and DMF.

Problem/Observation	Potential Cause	Recommended Solution & Explanation
Reaction is sluggish or does not proceed.	Insufficiently reactive Vilsmeier reagent or low reaction temperature.	The Vilsmeier reagent should be pre-formed at 0 °C before adding the 4-cyanoindole. After addition, the reaction often requires gentle heating (e.g., 40-60 °C) to proceed to completion. Monitor closely by TLC.
Formation of dark, polymeric tars.	Overheating or excessively concentrated reaction mixture.	Avoid high temperatures (>80 °C), which can promote polymerization of the electron-rich indole. Maintain a reasonable dilution. A slow, controlled addition of the indole to the Vilsmeier reagent can also minimize side reactions by keeping the instantaneous concentration of the indole low.[5]
Product is difficult to isolate from the aqueous workup.	The product may be partially soluble or form an emulsion.	After quenching the reaction with ice/water and basifying (e.g., with NaOH or K₂CO₃), ensure thorough extraction with a suitable organic solvent (e.g., Ethyl Acetate, DCM). If an emulsion forms, addition of brine can help to break it.

Step 3: Oxidation of Aldehyde to Carboxylic Acid

The final step involves the oxidation of the C3-aldehyde to a carboxylic acid. This must be done under conditions that do not affect the C4-nitrile group or the indole ring itself.

Problem/Observation	Potential Cause	Recommended Solution & Explanation
Incomplete oxidation; starting aldehyde remains.	Oxidizing agent is too weak or insufficient equivalents used.	Potassium permanganate (KMnO₄) in an acetone/water mixture is a common and effective choice. Ensure at least 1.05-1.2 equivalents are used. The reaction progress can be monitored by the disappearance of the purple KMnO₄ color.
Low yield; product degradation.	Oxidizing agent is too harsh, leading to cleavage of the indole ring.	Avoid strong acids and high temperatures. Perform the oxidation at or below room temperature. Alternative, milder oxidizing agents like Oxone® or sodium chlorite (NaClO₂) with a scavenger can be explored.
IR spectrum shows loss of nitrile peak (2220-2240 cm⁻¹).	Hydrolysis of the C4-cyano group to a carboxylic acid or amide.	This is a significant risk under harsh basic or acidic conditions, especially with prolonged heating.[1][8] Perform the oxidation under neutral or slightly basic conditions and for the minimum time necessary. The workup should involve acidification only after the oxidation is complete and the excess oxidant has been quenched.

Recommended Experimental Protocol

This protocol outlines the synthesis via the Sandmeyer and Vilsmeier-Haack reactions, which is often the most cost-effective route.

Step 1: 4-Cyanoindole from 4-Aminoindole [1]

• In a flask, dissolve 4-aminoindole (1.0 eq) in a mixture of water and concentrated hydrochloric acid. Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the internal temperature does not exceed 5 °C. Stir for 30 minutes at this temperature to complete the formation of the diazonium salt.

• In a separate, larger flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 eq) and sodium cyanide (NaCN, 1.2 eq) in water. Cool this solution to 0-5 °C.

• Slowly add the cold diazonium salt solution to the CuCN/NaCN solution. Vigorous nitrogen evolution will be observed.

• After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for 1 hour to ensure the reaction goes to completion.

• Cool the mixture, and extract the product with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-cyanoindole.

Step 2: 4-Cyano-1H-indole-3-carbaldehyde

• In a flask under an inert atmosphere, cool anhydrous DMF (3.0 eq) to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise, maintaining the temperature below 10 °C. Stir for 30 minutes to form the Vilsmeier reagent.

• Dissolve 4-cyanoindole (1.0 eq) from Step 1 in anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After addition, allow the mixture to warm to room temperature and then heat to 50-60 °C for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Basify the aqueous solution to pH 9-10 with a cold 20% NaOH solution. A precipitate should form.

• Collect the solid by filtration, wash thoroughly with water, and dry under vacuum to obtain the crude aldehyde.

Step 3: 4-Cyano-1H-indole-3-carboxylic acid

• Suspend the crude 4-Cyano-1H-indole-3-carbaldehyde (1.0 eq) in a mixture of acetone and water.

• Slowly add a solution of potassium permanganate (KMnO₄, ~1.1 eq) in water portion-wise, maintaining the temperature below 30 °C. Stir until the purple color disappears.

• Quench the reaction by adding a small amount of sodium bisulfite until the brown manganese dioxide precipitate dissolves.

• Remove the acetone via rotary evaporation.

• Filter the remaining aqueous solution to remove any insoluble material.

• Cool the clear filtrate in an ice bath and acidify to pH 2-3 with 2M HCl. A precipitate of the carboxylic acid will form.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the final product. Recrystallization may be performed if further purification is needed.[7]

References

• BenchChem. (2025).

• Li, L., Hou, Z.-W., Li, P., & Wang, L. (2021). Site-Selective Electrochemical C-H Cyanation of Indoles. Organic Letters, 23, 5983-5987. Available from: [Link]

• BenchChem. (2025). 4-Cyanoindole: A Versatile Building Block in Modern Organic Synthesis. BenchChem.

• Li, L., Hou, Z.-W., Li, P., & Wang, L. (2021). Site-Selective Electrochemical C–H Cyanation of Indoles. Organic Letters. Available from: [Link]

• BenchChem. (2025).

• Chemical Communications (RSC Publishing). (n.d.). The palladium-catalyzed cyanation of indole C–H bonds with the combination of NH4HCO3 and DMSO as a safe cyanide source. Royal Society of Chemistry. Available from: [Link]

• Pan, C., Jin, H., Xu, P., Liu, X., Cheng, Y., & Zhu, C. (n.d.). Copper-Mediated Direct C2-Cyanation of Indoles Using Acetonitrile as the Cyanide Source. The Journal of Organic Chemistry. Available from: [Link]

• Zahoor, A. F., et al. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH. Available from: [Link]

• BenchChem. (2025). Common side reactions in indole-pyrrole synthesis. BenchChem.

• NIH. (n.d.). 4-Isocyanoindole-2′-deoxyribonucleoside (4ICIN): An Isomorphic Indole Nucleoside Suitable for Inverse Electron Demand Diels-Alder Reactions. National Institutes of Health. Available from: [Link]

• BenchChem. (2025).

• NIH. (n.d.). Why Do Some Fischer Indolizations Fail?. National Institutes of Health. Available from: [Link]

• Acharyya, A., et al. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Methods in Enzymology, 639, 191-214. Available from: [Link]

• BenchChem. (2025). Improving yield in Fischer indole synthesis of precursors. BenchChem.

• ResearchGate. (n.d.). Synthesis of 4-cyano-6-aminoindole-2′-deoxyribonucleoside (2). Reagents and conditions. Available from: [Link]

• Beilstein Journal of Organic Chemistry. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Available from: [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. Available from: [Link]

• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros. Available from: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole. Available from: [Link]

• NIH. (n.d.). Synthesis and Fluorescence Properties of 4-Cyano and 4-Formyl Melatonin as Putative Melatoninergic Ligands. National Institutes of Health. Available from: [Link]

• BenchChem. (2025).

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. SlideShare. Available from: [Link]

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• Wikipedia. (n.d.). Indole. Available from: [Link]

• MDPI. (2022). Domino Aza-Michael-S N Ar-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. Available from: [Link]

• MDPI. (n.d.). Domino Synthesis of 1,2,5-Trisubstituted 1H-Indole-3-carboxylic Esters Using a [3+2] Strategy. Available from: [Link]

• ACS Publications. (n.d.). The Sandmeyer Reaction. Chemical Reviews. Available from: [Link]

• YouTube. (2025). Sandmeyer Reaction. Available from: [Link]

• SpringerLink. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. Available from: [Link]

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• University of Groningen. (2021). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. Available from: [Link]

• NIH. (2023). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. National Institutes of Health. Available from: [Link]

• NIH. (2025). Carboxylic Acid Bioisosteres Boost Nurr1 Agonist Selectivity. National Institutes of Health. Available from: [Link]

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Technical Support Center: Synthesis of N-Substituted Indole-3-Carboxylic Acids

Welcome to the technical support center for the synthesis of N-substituted indole-3-carboxylic acids. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this important class of molecules. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions and optimize your synthetic routes.

Troubleshooting Guide: A Problem-Solution Approach

This section is structured in a question-and-answer format to directly address specific experimental issues.

Section 1: Challenges in N-Substitution

The selective functionalization of the indole nitrogen in the presence of the nucleophilic C3 position is a primary challenge.

Question 1: My N-alkylation reaction is giving a low yield or failing completely. What are the common causes and how can I fix this?

Answer:

Low yields in N-alkylation of indole-3-carboxylates (or their ester precursors) are frequently due to several factors:

• Insufficient Deprotonation: The indole N-H has a pKa of approximately 17 in DMSO, requiring a sufficiently strong base for complete deprotonation to the more reactive indolate anion.[1] If the base is too weak, the equilibrium will favor the starting material.

  • Solution: Switch to a stronger base. Sodium hydride (NaH) in an anhydrous polar aprotic solvent like DMF or THF is a classic and effective choice.[2][3] For substrates sensitive to harsh conditions, consider milder but effective bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), which can be particularly effective in DMF.[2]

• Presence of Water: Trace amounts of water or other protic impurities in the reaction mixture will quench the strong base and the indolate anion, effectively stopping the reaction.

  • Solution: Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents. Reagents should be of high purity and stored under an inert atmosphere. Running the reaction under a nitrogen or argon atmosphere is crucial.[1]

• Poor Solubility: If the indole substrate, base, or alkylating agent is not fully dissolved, the reaction will be slow and incomplete.

  • Solution: Choose a solvent that effectively dissolves all components. DMF and DMSO are excellent choices for their ability to dissolve a wide range of organic molecules and salts.[1]

• Low Reaction Temperature: The reaction may lack the necessary activation energy.

  • Solution: Increasing the reaction temperature can significantly improve the yield. For some systems, heating to 80 °C or higher can drive the reaction to completion.[1][3]

Question 2: My reaction is producing a mixture of N-alkylated and C3-alkylated products. How can I improve the N-selectivity?

Answer:

This is a classic problem in indole chemistry, as the C3 position is highly nucleophilic.[1][4] The N- vs. C3-alkylation ratio is highly dependent on the reaction conditions.

• Causality: The indolate anion has two nucleophilic sites: the nitrogen and the C3 carbon. Alkylation at the nitrogen is generally the thermodynamically favored product, while C3-alkylation can be kinetically favored under certain conditions. Incomplete deprotonation can lead to a higher proportion of C3-alkylation.[3]

• Solutions to Enhance N-Selectivity:

  • Choice of Base and Solvent: Using a strong base like NaH in a polar aprotic solvent like DMF or THF strongly favors N-alkylation by ensuring complete deprotonation to the indolate anion.[1][3]

  • Reaction Temperature: Higher temperatures often favor the thermodynamically more stable N-alkylated product.[1][3] In some cases, increasing the reaction temperature to 80 °C has been shown to yield almost exclusively the N-alkylated product.[2]

  • Catalytic Methods: Modern catalytic approaches offer excellent regiocontrol. For instance, in copper-hydride (CuH) catalyzed alkylations, the choice of ligand is critical. A bulky ligand like (R)-DTBM-SEGPHOS can provide a high N:C3 ratio (>20:1), whereas a different ligand like (R)-Ph-BPE can favor C3-alkylation.[4]

  • Phase-Transfer Catalysis (PTC): PTC is a milder alternative that often favors N-alkylation. This method typically uses bases like KOH or K₂CO₃ in a biphasic system with a quaternary ammonium salt as the catalyst.[1][5]

  • Blocking the C3 Position: If the C3 position is already substituted, this will naturally direct alkylation to the nitrogen.[6]

Table 1: Influence of Ligand on CuH-Catalyzed Indole Alkylation Regioselectivity

Entry	Ligand	Solvent	Temp (°C)	Yield (%)	N:C3 Ratio	ee (%)
1	(R)-DTBM-SEGPHOS	THF	90	85	>20:1	92
2	(R)-Ph-BPE	THF	50	75	1:20	88

Data synthesized from a study on ligand-controlled regiodivergent synthesis.[4]

Question 3: I am attempting a Mitsunobu reaction for N-alkylation, but it is not working well. What are the common pitfalls?

Answer:

The Mitsunobu reaction is a powerful tool for N-alkylation under mild conditions, but it has its own set of challenges.[7]

• Acidity of the Nucleophile: The indole N-H must be sufficiently acidic to protonate the azodicarboxylate reagent.[8] Electron-withdrawing groups on the indole ring can increase this acidity and improve reactivity.

• Steric Hindrance: Sterically hindered alcohols or indoles can lead to lower yields.

• Side Reactions: A common side reaction is the alkylation of the hydrazinedicarboxylate by-product.

• Reagent Purity and Order of Addition: The purity of the phosphine and azodicarboxylate reagents is critical. The standard order of addition is to have the indole, alcohol, and triphenylphosphine in solution before the dropwise addition of the azodicarboxylate (e.g., DEAD or DIAD) at a low temperature (e.g., 0 °C).

Troubleshooting the Mitsunobu Reaction:

• Check Reagent Quality: Use freshly opened or purified reagents.

• Solvent Choice: THF is a common and effective solvent.

• Temperature Control: Maintain a low temperature during the addition of the azodicarboxylate to control the reaction rate and minimize side reactions.

• Consider Alternative Reagents: If steric hindrance is an issue, using a less bulky phosphine like tributylphosphine might help.

Section 2: Ester Hydrolysis (Saponification)

The final step in the synthesis of N-substituted indole-3-carboxylic acids is often the hydrolysis of a methyl or ethyl ester.

Question 4: My saponification reaction is very slow or incomplete, especially with a sterically hindered N-substituent. How can I drive the reaction to completion?

Answer:

Steric hindrance around the ester carbonyl can significantly slow down the rate of saponification.[9]

• Causality: The hydroxide ion needs to access the electrophilic carbonyl carbon. Bulky N-substituents or substituents on the indole ring can physically block this approach.

• Solutions for Hindered Esters:

  • Increase Temperature and Reaction Time: The simplest approach is to heat the reaction at reflux for an extended period.

  • Use a Co-solvent: Adding a co-solvent like THF or dioxane can help to solubilize the ester and improve the reaction rate.

  • Non-Aqueous Saponification: A highly effective method for sterically hindered esters is to use a non-aqueous system. A protocol using NaOH in a mixture of methanol and dichloromethane (1:9) at room temperature has been shown to be rapid and efficient for saponifying even very resistant esters.[9][10] This method avoids the high energy barrier created by the solvation of hydroxide ions in water.[9][10]

Experimental Protocol: Mild Hydrolysis of a Hindered Indole Ester [9]

• Dissolve the sterically hindered indole ester (1 mmol) in a mixture of methanol (1 mL) and dichloromethane (9 mL).

• Add a solution of NaOH (3 mmol) in methanol (1 mL).

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, neutralize the reaction with dilute HCl and extract the product with an organic solvent.

Question 5: I am observing decomposition of my product during saponification. What could be the cause?

Answer:

Decomposition during saponification is often due to decarboxylation of the indole-3-carboxylic acid product under the reaction conditions.

• Causality: Indole-3-carboxylic acids are susceptible to decarboxylation, which can be promoted by heat and basic conditions.[11][12]

• Solutions to Prevent Decarboxylation:

  • Use Milder Conditions: Avoid prolonged heating at high temperatures. The non-aqueous saponification method described above is performed at room temperature and can minimize this side reaction.[9]

  • Careful Work-up: During the acidic work-up to protonate the carboxylate, avoid using a large excess of strong acid or heating, as acid can also catalyze decarboxylation.[11]

  • Alternative Deprotection: If you are starting with a tert-butyl ester, cleavage can be achieved under acidic conditions (e.g., TFA in DCM), which may be milder for some substrates than harsh basic hydrolysis.

Section 3: Purification

Question 6: I am having difficulty purifying my final N-substituted indole-3-carboxylic acid. It streaks on silica gel and is difficult to crystallize. What are some effective purification strategies?

Answer:

The polar carboxylic acid and the indole nitrogen can make these compounds challenging to purify by standard methods.

• Challenges: The carboxylic acid group can interact strongly with silica gel, leading to tailing and poor separation. The amphipathic nature of some of these molecules can also make crystallization difficult.

• Purification Solutions:

  • Acid-Base Extraction: This is a powerful technique for purifying carboxylic acids.[13]

    • Dissolve the crude product in an organic solvent like ethyl acetate.

    • Extract with an aqueous basic solution (e.g., saturated NaHCO₃ or dilute NaOH) to deprotonate the carboxylic acid and pull it into the aqueous layer, leaving neutral impurities behind.

    • Wash the aqueous layer with fresh organic solvent to remove any remaining non-polar impurities.

    • Acidify the aqueous layer with a strong acid (e.g., 1M HCl) to a pH well below the pKa of the carboxylic acid, causing the product to precipitate or allowing it to be extracted back into an organic solvent.

  • Reversed-Phase Chromatography: For highly polar compounds that behave poorly on silica gel, reversed-phase (C18) flash chromatography is an excellent alternative.[14]

    • Mobile Phase: A typical mobile phase is a gradient of water and acetonitrile or methanol, often with a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (0.1%) to keep the carboxylic acid protonated and improve peak shape.[14]

  • Crystallization: If the product is a solid, try a variety of solvent systems for crystallization. Common choices include ethanol/water, ethyl acetate/hexanes, or toluene.

Frequently Asked Questions (FAQs)

Q1: What is the best protecting group for the indole nitrogen if I need to perform other transformations before N-substitution?

The choice of protecting group is critical and depends on the subsequent reaction conditions.[15]

• Boc (tert-Butoxycarbonyl): This is a very common choice. It is stable to many reaction conditions but is easily removed with acid (e.g., TFA in DCM). It is an electron-withdrawing group, which deactivates the indole ring to some extent towards electrophilic attack but also makes it more stable to oxidation.[16]

• Ts (Tosyl) or other Sulfonyl Groups: These are robust, electron-withdrawing groups. However, their removal often requires harsh conditions, such as strong reducing agents or strong bases at high temperatures.[16]

• Pivaloyl: This bulky group can protect both the N1 and C2 positions due to steric hindrance. It is notoriously difficult to remove, but a method using LDA in THF at 40-45 °C has been reported to be effective.[17]

Q2: Can I perform N-arylation on my indole-3-carboxylate?

Yes, N-arylation can be achieved using methods like the Ullmann condensation. This copper-catalyzed reaction couples an aryl halide with the indole. Traditional Ullmann conditions are harsh (high temperatures, polar solvents), but modern protocols using ligands such as 1,2-diamines can allow the reaction to proceed under milder conditions.[18][19][20] The Buchwald-Hartwig amination is a palladium-catalyzed alternative, though it can sometimes lead to C3-arylation as a side reaction.[18]

Q3: What is the general workflow for synthesizing an N-substituted indole-3-carboxylic acid?

A common synthetic route is illustrated below. The key challenges at each stage are addressed in the troubleshooting guide.

Caption: General workflow for the synthesis of N-substituted indole-3-carboxylic acids.

References

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• ResearchGate. (n.d.). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Retrieved January 17, 2026, from [Link]

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• Organic Chemistry Portal. (2022). Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Retrieved January 17, 2026, from [Link]

• Arkivoc. (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved January 17, 2026, from [Link]

• Frontiers. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Asymmetric Phase-Transfer-Catalyzed Intramolecular N-Alkylation of Indoles and Pyrroles: A Combined Experimental and Theoretical Investigation. Retrieved January 17, 2026, from [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. (n.d.). Retrieved January 17, 2026, from [Link]

• PubMed. (2021). Recent Progress Concerning the N-Arylation of Indoles. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved January 17, 2026, from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1). Retrieved January 17, 2026, from [Link]

• Journal of the American Chemical Society. (n.d.). The Copper-Catalyzed N-Arylation of Indoles. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Structural and biochemical characterization of the prenylated flavin mononucleotide-dependent indole-3-carboxylic acid decarboxylase. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved January 17, 2026, from [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. Retrieved January 17, 2026, from [Link]

• PlumX. (n.d.). N-alkylation of indole ring using Mitsunobu reaction. Retrieved January 17, 2026, from [Link]

• Sci-Hub. (n.d.). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Retrieved January 17, 2026, from [Link]

• RSC Publishing. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Retrieved January 17, 2026, from [Link]

• The Journal of Organic Chemistry. (n.d.). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. Retrieved January 17, 2026, from [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2013). How can I purify carboxylic acid? Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2023). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Retrieved January 17, 2026, from [Link]

• Chemical Communications (RSC Publishing). (n.d.). A condition-tuned unorthodox approach to indole-3-carboxylic acids and anthranilic acids via carbon atom translocation. Retrieved January 17, 2026, from [Link]

• Figshare. (2020). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved January 17, 2026, from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Retrieved January 17, 2026, from [Link]

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Technical Support Center: Optimization of Reaction Conditions for 4-Cyanoindole Derivatization

Welcome to the technical support center for 4-cyanoindole chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile heterocyclic scaffold. 4-Cyanoindole's unique electronic properties, stemming from the electron-withdrawing nitrile group, make it a valuable building block but also introduce specific challenges in its derivatization.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges and optimize your reaction conditions for success.

Part 1: General Considerations & Strategic Planning

Before embarking on a specific derivatization, a strategic approach can prevent common pitfalls. This section addresses overarching questions about the reactivity and handling of the 4-cyanoindole core.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on the 4-cyanoindole scaffold?

A1: The reactivity of 4-cyanoindole is primarily directed at three sites: the indole nitrogen (N1), the C3 position, and the cyano group itself.[1]

• N1 Position: The indole N-H is acidic and can be deprotonated with a suitable base to become a potent nucleophile, allowing for N-alkylation, N-acylation, and N-arylation.[1]

• C3 Position: This position is the most nucleophilic carbon on the indole ring and is highly susceptible to attack by electrophiles, as seen in reactions like the Mannich reaction.[1]

• Cyano Group (C4): The nitrile functionality can be hydrolyzed to a carboxylic acid or reduced to an aminomethyl group, offering further diversification pathways.[1]

Q2: Do I need to protect the indole nitrogen (N-H) before attempting functionalization at other positions?

A2: It depends entirely on your target reaction.

• Protection is often necessary for reactions involving strong bases or nucleophiles that could otherwise react at the N1 position (e.g., lithiation followed by electrophilic quench at another position). Common protecting groups for indoles include tert-Butoxycarbonyl (Boc), Methoxymethyl (MOM), or Benzyl (Bn).[2][3] The choice of protecting group is critical and should be "orthogonal" – meaning it can be removed under conditions that do not affect other functional groups in your molecule.[3][4]

• Protection is NOT necessary for reactions that are selective for other positions under specific conditions. For example, electrophilic substitution at C3 (like the Mannich reaction) can often be performed on the unprotected indole.[1] Similarly, metal-catalyzed cross-coupling at a halogenated position can often be achieved without N-H protection, though the N-H can sometimes interfere with the catalyst.

Q3: My 4-cyanoindole starting material or product appears discolored (pink, brown). Is it stable?

A3: 4-Cyanoindole and its derivatives are generally stable solids.[5] However, like many indoles, they can be susceptible to air oxidation, which may be accelerated by light and heat, leading to colored degradation products.[5] For purification, treating a solution of your compound with activated charcoal before filtration can often remove these colored impurities.[5] For long-term storage, it is best practice to keep the compound in a cool, dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).[5]

Workflow for Troubleshooting Reaction Failures

When a reaction provides a low yield or fails entirely, a systematic approach to troubleshooting is essential. The following workflow can help diagnose the issue.

Caption: A systematic workflow for troubleshooting common reaction failures.

Part 2: Derivatization at the N1 Position

Functionalization of the indole nitrogen is a common and powerful strategy for building molecular complexity.

N-Alkylation

FAQ: What are the standard conditions for N-alkylation of 4-cyanoindole?

A1: N-alkylation typically involves deprotonating the indole nitrogen with a base, followed by quenching the resulting anion with an alkyl halide. The choice of base and solvent is crucial and depends on the reactivity of the alkyl halide.

Base	Solvent(s)	Temperature (°C)	Typical Use Case	Reference
Potassium Carbonate (K₂CO₃)	Acetone, DMF	25 - 80	For reactive alkyl halides (e.g., benzyl bromide, methyl iodide). A milder, heterogeneous option.	[1][6]
Sodium Hydride (NaH)	DMF, THF	0 - 25	A strong, non-nucleophilic base for less reactive alkyl halides. Requires anhydrous conditions.	[1]
Cesium Carbonate (Cs₂CO₃)	DMF, Xylene	25 - 140	Often provides higher yields, especially in more complex systems.	[7][8]

Troubleshooting Guide: N-Alkylation

Q: My N-alkylation reaction is slow or stalls, leaving unreacted 4-cyanoindole. What should I do?

A: This is a common issue, often related to insufficient nucleophilicity of the indole anion or low reactivity of the alkylating agent.

• Increase Base Strength: If you are using a mild base like K₂CO₃, switching to a stronger base like sodium hydride (NaH) will more effectively deprotonate the N-H, making it a better nucleophile.[1] Ensure your solvent is anhydrous when using NaH.

• Increase Temperature: Gently heating the reaction can significantly increase the rate.[6] However, be cautious, as higher temperatures can also promote side reactions like elimination if your alkyl halide is susceptible.

• Switch to a More Polar Aprotic Solvent: Solvents like DMF or DMSO can accelerate SN2 reactions compared to less polar options like THF or acetone.[6] They also help solubilize inorganic bases.

Q: The reaction is messy, and I see multiple products by TLC/LCMS. How can I improve selectivity?

A: This suggests side reactions are occurring. Over-alkylation, while not an issue for the indole nitrogen itself, can occur if other nucleophilic sites are present in your molecule.[9] More commonly, elimination (E2) can compete with substitution (SN2), especially with secondary or bulky alkyl halides.

• Lower the Temperature: Side reactions often have a higher activation energy than the desired reaction. Running the reaction at a lower temperature may improve selectivity.

• Use a Milder Base: A very strong base can promote elimination. If possible, use the mildest base that still effectively promotes the reaction (e.g., K₂CO₃ instead of NaH).

• Check your Alkylating Agent: Ensure the alkylating agent is pure. If it is an alkyl bromide, consider switching to the corresponding iodide, which is a better leaving group and may allow for milder reaction conditions.

Experimental Protocol: General N-Alkylation with Sodium Hydride

• To an oven-dried flask under an inert atmosphere (Argon), add 4-cyanoindole (1.0 eq).

• Add anhydrous DMF to dissolve the starting material.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir the mixture for 30 minutes at 0 °C; you should observe gas evolution cease.

• Slowly add the alkyl halide (1.1 eq) via syringe.

• Allow the reaction to warm to room temperature and stir until TLC or LCMS analysis shows complete consumption of the starting material.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[1]

Part 3: Metal-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are indispensable for C-C and C-heteroatom bond formation. The Suzuki-Miyaura coupling is a workhorse in this area. While 4-cyanoindole itself is not typically a direct partner, its halogenated precursors (e.g., 5-bromo-4-cyanoindole) are excellent substrates.

FAQ: I need to perform a Suzuki coupling on a bromo-4-cyanoindole derivative. What are the critical parameters?

A1: A successful Suzuki coupling requires the careful orchestration of four key components:

• Palladium Catalyst: A Pd(0) source is required. Often, a stable Pd(II) precatalyst like Pd(PPh₃)₄ or PdCl₂(dppf) is used, which is reduced in situ to the active Pd(0) species.[1][10]

• Ligand: Phosphine ligands are crucial for stabilizing the palladium center and facilitating the catalytic cycle. The choice of ligand (e.g., PPh₃, SPhos) can dramatically impact reaction efficiency, especially for electron-rich or sterically hindered substrates.[11]

• Base: A base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) is required to activate the boronic acid partner for transmetalation. The choice of base can be critical and is often determined empirically.[12][13]

• Solvent System: The reaction is often run in a mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water to dissolve both the organic substrate and the inorganic base.[13]

Troubleshooting Guide: Suzuki-Miyaura Coupling

Q: My Suzuki reaction has failed completely. The starting material is unchanged. What went wrong?

A: This is often a sign of a dead catalyst or improper reaction setup.

• Oxygen is the Enemy: The active Pd(0) catalyst is highly sensitive to oxygen. Ensure your solvent was properly degassed (e.g., by bubbling with argon for 20-30 minutes or by freeze-pump-thaw cycles) and that the reaction was run under a strictly inert atmosphere.[14]

• Check Catalyst and Reagents: Is the palladium catalyst old or decomposed? Is the boronic acid of good quality? Boronic acids can dehydrate to form unreactive boroxines upon prolonged storage; using freshly purchased or recrystallized material can help.

• Review the Base and Solvent: Is the base strong enough? Is it soluble enough in the reaction medium? Sometimes, adding a small amount of water to an anhydrous coupling reaction can be beneficial.[13][14]

Q: The reaction works, but the yield is low, and I see significant byproduct formation, possibly from debromination. How can I improve this?

A: Low yield with byproduct formation points towards issues within the catalytic cycle, such as slow oxidative addition or competing side reactions.

• Ligand Choice is Key: The electron-donating methoxy groups in a related system were shown to make oxidative addition more difficult.[14] The electron-withdrawing cyano group on your substrate should facilitate oxidative addition. However, if the reaction is still sluggish, switching to a more electron-rich and bulky phosphine ligand (e.g., Buchwald-type ligands like SPhos or XPhos) can accelerate this key step and improve yields.[11]

• Optimize the Base: Using a different base can sometimes mitigate side reactions. For substrates sensitive to hydrolysis (e.g., esters), a milder base like potassium fluoride (KF) might be beneficial, though it can slow the reaction rate.[12]

• Control the Temperature: Running the reaction at the lowest temperature that allows for a reasonable reaction rate can often minimize byproduct formation.

Catalytic Cycle Visualization

Caption: The generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Part 4: Purification Strategies

Purifying indole derivatives can be challenging due to their polarity and potential for streaking on silica gel.

FAQ: What is the best way to purify my crude 4-cyanoindole derivative?

A1: The most common and effective methods are column chromatography and recrystallization.[5]

• Column Chromatography: Silica gel is the standard stationary phase. A gradient elution, starting with a non-polar solvent (e.g., hexanes or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective. Adding a small amount of triethylamine (~0.1-1%) to the eluent can help reduce tailing for basic indole derivatives.

• Recrystallization: This is an excellent and cost-effective method for obtaining high-purity solid compounds. The key is finding a suitable solvent or solvent system where the compound is soluble when hot but poorly soluble when cold.[5]

Troubleshooting Guide: Purification

Q: My compound streaks badly on the silica gel column, leading to poor separation.

A: Tailing or streaking is often caused by strong interactions between the polar N-H group of the indole and the acidic silanol groups on the silica surface.

• Optimize the Solvent System: As mentioned, adding a small amount of a basic modifier like triethylamine or pyridine to your eluent can neutralize the acidic sites on the silica gel and lead to sharper bands.

• Use a Different Stationary Phase: If the problem persists, consider using a different stationary phase like alumina (which is basic) or reverse-phase silica (C18), which separates compounds based on hydrophobicity rather than polarity.

Q: How can I select the right solvent for recrystallization?

A: The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.[5]

• Small-Scale Screening: Place a small amount of your crude solid in several different test tubes.

• Add Solvent: Add a few drops of a potential solvent to each tube and observe the solubility at room temperature.

• Heat: If the compound is not soluble, gently heat the test tube. A good solvent will dissolve the compound upon heating.

• Cool: Allow the solution to cool slowly to room temperature, then place it in an ice bath. Abundant crystal formation indicates a good solvent choice.[5]

References

• BenchChem. (n.d.). Technical Support Center: Purification of 4-Cyanoindole and Its Derivatives.

• Cimini, S., et al. (2022). Synthesis and Fluorescence Properties of 4-Cyano and 4-Formyl Melatonin as Putative Melatoninergic Ligands. PMC - NIH. Retrieved from [Link]

• BenchChem. (n.d.). 4-Cyanoindole: A Technical Guide for Researchers.
• Sawyer, J. M., et al. (2023). Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. Royal Society of Chemistry.

• Acharyya, A., et al. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. PubMed. Retrieved from [Link]

• Sawyer, J. M., et al. (2023). Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. RSC Publishing. Retrieved from [Link]

• BenchChem. (n.d.). 4-Cyanoindole: A Versatile Building Block in Modern Organic Synthesis.
• Acharyya, A., et al. (2020). 4-Cyanoindole-based fluorophores for biological spectroscopy and microscopy. Squarespace.

• Wang, Y., et al. (2021). Optimization of derivatization conditions for the four reactive carbonyls by HBP.... ResearchGate. Retrieved from [Link]

• Nicolaou, K. C., et al. (1998). Protecting Groups.

• Maji, M., & Ghorai, P. (2021). Optimization of reaction conditions. ResearchGate. Retrieved from [Link]

• Xu, D., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

• Fernandes, C., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. MDPI. Retrieved from [Link]

• Ghorai, P., et al. (2018). Optimization of reaction conditions for the synthesis of compound (4 a) [a]. ResearchGate. Retrieved from [Link]

• TCI Chemicals. (n.d.). Protecting Agents.

• Zhang, S., et al. (2022). The optimization of the derivatization conditions is illustrated by (a).... ResearchGate. Retrieved from [Link]

• Ahmed, I. A., et al. (2019). 4-Cyanoindole-2′-deoxyribonucleoside as a Dual Fluorescence and Infrared Probe of DNA Structure and Dynamics. NIH. Retrieved from [Link]

• Passow, K. T., & Harki, D. A. (2018). 4-Cyanoindole-2'-deoxyribonucleoside (4CIN): A Universal Fluorescent Nucleoside Analogue. PubMed. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• BOC Sciences. (n.d.). Reaction Condition Optimization Services.

• Various Authors. (2014). How can I solve my problem with Suzuki coupling?. ResearchGate. Retrieved from [Link]

• Valente, C., et al. (2012). Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners. PubMed Central. Retrieved from [Link]

• Xu, D., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. PubMed Central. Retrieved from [Link]

• Various Authors. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit. Retrieved from [Link]

• Movassaghi, M., & Schmidt, M. A. (2019). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. Retrieved from [Link]

• Taber, D. F., & Neubert, T. D. (2010). Metal-Catalyzed Cross-Coupling Reactions for Indoles. ResearchGate. Retrieved from [Link]

• Wang, F., et al. (2023). Selective perfluoroalkylation and defluorination functionalization of indoles. Organic Chemistry Frontiers (RSC Publishing). Retrieved from [Link]

• Chen, J., et al. (2017). Palladium-Catalyzed Synthesis of 2-Cyanoindoles from 2-gem-Dihalovinylanilines. Organic Letters - ACS Publications. Retrieved from [Link]

• Various Authors. (2021). Difficulties with N-Alkylations using alkyl bromides. Reddit. Retrieved from [Link]

• Passow, K. T., et al. (2022). 4-Isocyanoindole-2′-deoxyribonucleoside (4ICIN): An Isomorphic Indole Nucleoside Suitable for Inverse Electron Demand Diels-Alder Reactions. NIH. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.).

• Alza, E., & Cativiela, C. (2021). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Retrieved from [Link]

• Various Authors. (2022). Best Conditions For N-Alkylation?. Sciencemadness.org. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University.

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

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Technical Support Center: Purification Strategies for 4-Cyano-1H-indole-3-carboxylic acid

Welcome to the technical support center for the purification of 4-Cyano-1H-indole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this versatile synthetic intermediate. Here, we will move beyond simple procedural lists to explain the underlying scientific principles, enabling you to make informed decisions and troubleshoot effectively.

Introduction

4-Cyano-1H-indole-3-carboxylic acid is a key building block in medicinal chemistry, valued for its role in the synthesis of a wide range of biologically active compounds. Achieving high purity of this compound is critical for the success of subsequent synthetic steps and for ensuring the integrity of biological data. This guide provides a comprehensive overview of robust purification strategies, potential pitfalls, and their solutions.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 4-Cyano-1H-indole-3-carboxylic acid in a question-and-answer format.

Question 1: My crude 4-Cyano-1H-indole-3-carboxylic acid has a brownish or yellowish tint. What are the likely impurities and how can I remove them?

Answer: A colored tint in your crude product often indicates the presence of oxidation byproducts or residual starting materials.[1] Indole derivatives, in general, can be susceptible to air oxidation, which can lead to the formation of colored impurities.[1]

Probable Causes:

• Oxidation: Exposure to air and light during the reaction or work-up can lead to the formation of colored oligomeric or polymeric impurities.

• Residual Starting Materials/Reagents: Depending on the synthetic route, colored starting materials or byproducts may persist in the crude product. For instance, syntheses starting from nitro-aromatics can sometimes leave behind colored impurities.

• Side-Reactions: Incomplete reactions or side-reactions can generate a variety of colored byproducts.

Solutions:

• Recrystallization with Activated Charcoal: This is often the most effective method for removing colored impurities. The process involves dissolving the crude product in a suitable hot solvent and then adding a small amount of activated charcoal.[1] The colored impurities adsorb onto the surface of the charcoal, which is then removed by hot filtration. It is crucial to use a minimal amount of charcoal to avoid adsorbing your desired product.[1]

• Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be employed. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes, with a small amount of acetic or formic acid) can effectively separate the desired product from colored, often more polar or less polar, impurities.

Question 2: I am having difficulty finding a suitable single solvent for recrystallization. The product is either too soluble even in the cold solvent, or poorly soluble even in the hot solvent.

Answer: This is a common challenge in recrystallization. The ideal solvent should dissolve the compound well when hot but poorly when cold.[1] When a single solvent is not suitable, a two-solvent (or solvent-antisolvent) system is a powerful alternative.

Solution:

• Screen for a Two-Solvent System:

  • Solvent 1 (Good Solvent): Find a solvent in which your 4-Cyano-1H-indole-3-carboxylic acid is highly soluble, even at room temperature. Common choices could be polar aprotic solvents like acetone, ethyl acetate, or methanol.

  • Solvent 2 (Anti-Solvent): Find a solvent in which your product is poorly soluble. This is typically a non-polar solvent like hexanes, heptane, or toluene. The two solvents must be miscible.

• Procedure for Two-Solvent Recrystallization:

  • Dissolve the crude product in a minimal amount of the hot "good solvent."

  • While the solution is still hot, slowly add the "anti-solvent" dropwise until you observe persistent turbidity (cloudiness).

  • Add a few more drops of the hot "good solvent" until the solution becomes clear again.

  • Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

Question 3: My purified 4-Cyano-1H-indole-3-carboxylic acid shows streaking or tailing on a silica gel TLC plate. How can I get a clean spot?

Answer: Streaking of carboxylic acids on silica gel TLC is a very common issue.[2] This occurs due to the strong interaction between the acidic proton of the carboxyl group and the slightly acidic silica gel.[2] This can lead to a mixture of protonated and deprotonated forms, causing tailing.[2]

Solution: To resolve this, add a small amount (typically 0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system (mobile phase).[2] This ensures that the carboxylic acid remains fully protonated and travels up the TLC plate as a single, more defined spot.

Question 4: I am performing an acid-base extraction to purify my product, but I'm getting a low recovery after re-acidification. What could be the reasons?

Answer: Low recovery after an acid-base extraction can be due to several factors related to the pH of the solutions and the properties of your compound.

Probable Causes:

• Incomplete Extraction into the Aqueous Base: The pH of the basic solution might not be high enough to completely deprotonate and dissolve the indole carboxylic acid.

• Incomplete Precipitation upon Re-acidification: The pH of the aqueous layer may not have been lowered sufficiently to fully protonate and precipitate the carboxylic acid.[3]

• Solubility of the Product: Your product might have some solubility in the acidic aqueous solution or the organic solvent used for back-extraction.

• Emulsion Formation: Vigorous shaking during extraction can lead to the formation of an emulsion, making layer separation difficult and leading to product loss.[2]

Solutions:

• Ensure Complete Deprotonation and Protonation: Use a pH meter or pH paper to monitor the pH during both the basification and acidification steps. When extracting with a base like sodium bicarbonate, ensure the aqueous layer is basic (pH > 8). Upon re-acidification with a strong acid like HCl, ensure the solution is distinctly acidic (pH < 4).[2][3]

• Back-Extraction: If the precipitated product is very fine or does not precipitate completely, you can perform a back-extraction.[4] After acidification, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to recover the dissolved product.

• Minimize Emulsions: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.[2] If an emulsion does form, adding a small amount of brine (saturated NaCl solution) can help to break it.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for 4-Cyano-1H-indole-3-carboxylic acid?

A1: For solid carboxylic acids like this one, recrystallization is often the first and most cost-effective choice for purification.[2] If recrystallization fails to provide the desired purity, acid-base extraction is a highly effective technique for removing neutral or basic impurities.[2][4][5] For separating compounds with similar polarities, column chromatography is the most powerful method.[2]

Q2: What are some common impurities I might encounter during the synthesis of 4-Cyano-1H-indole-3-carboxylic acid?

A2: Typical impurities depend on the synthetic route but often include unreacted starting materials, byproducts from side reactions, and residual solvents.[2] For instance, if the synthesis involves the hydrolysis of an ester precursor, residual ester may be present. If the cyano group is introduced via a substitution reaction, the corresponding starting material (e.g., a bromo-indole derivative) could be an impurity.

Q3: Can I use a strong base like sodium hydroxide for the acid-base extraction?

A3: While a strong base like NaOH will certainly deprotonate the carboxylic acid, a weaker base like sodium bicarbonate (NaHCO₃) is often preferred.[6] This is because some organic compounds can be sensitive to strong bases, potentially leading to hydrolysis or other undesired side reactions. Using a weaker base provides greater selectivity for extracting the carboxylic acid away from less acidic compounds.

Q4: Is 4-Cyano-1H-indole-3-carboxylic acid stable during purification?

A4: 4-Cyano-1H-indole-3-carboxylic acid is a generally stable compound. However, like many indole derivatives, it can be susceptible to air oxidation, especially at elevated temperatures and in the presence of light.[1] It is good practice to minimize exposure to air and strong light during purification procedures.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general procedure for purifying solid 4-Cyano-1H-indole-3-carboxylic acid.

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude solid in various solvents at room and elevated temperatures. The ideal solvent will not dissolve the compound at room temperature but will dissolve it completely when heated.[1] Potential solvents to screen include ethanol, methanol, acetone, ethyl acetate, or a mixture of solvents like ethanol/water or ethyl acetate/hexanes.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (e.g., on a hot plate with a stirrer). Continue adding small portions of the hot solvent until the solid is completely dissolved.[1]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration using a pre-heated funnel and receiving flask to prevent premature crystallization.[1]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[2]

• Drying: Allow the crystals to dry completely on the filter funnel by drawing air through them. For final drying, the crystals can be placed in a desiccator under vacuum.

Protocol 2: Purification by Acid-Base Extraction

This protocol is effective for separating 4-Cyano-1H-indole-3-carboxylic acid from neutral and basic impurities.

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane, or diethyl ether) in a separatory funnel.

• Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[2] Stopper the funnel and gently invert it several times, periodically venting to release any pressure buildup from CO₂ evolution.

• Separation: Allow the layers to separate. Drain the lower aqueous layer containing the sodium salt of the carboxylic acid into a clean flask.[2]

• Repeat Extraction: Repeat the extraction of the organic layer with a fresh portion of NaHCO₃ solution to ensure all the carboxylic acid has been extracted.[2] Combine the aqueous extracts.

• Re-acidification: Cool the combined aqueous extracts in an ice bath and slowly add a strong acid (e.g., 6M HCl) dropwise with stirring until the solution is acidic (test with litmus or pH paper).[2] The 4-Cyano-1H-indole-3-carboxylic acid should precipitate out.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold water and dry it thoroughly. If the product was back-extracted into an organic solvent, dry the organic layer with a drying agent (e.g., anhydrous MgSO₄), filter, and evaporate the solvent.[2]

Visualization of Workflows

Caption: Workflow for acid-base extraction purification.

Quantitative Data Summary

Parameter	Recrystallization	Acid-Base Extraction	Column Chromatography
Typical Purity	>98%	>95%	>99%
Typical Recovery	60-90%	70-95%	50-85%
Scale	Milligrams to Kilograms	Milligrams to Kilograms	Micrograms to Grams
Time Intensity	Moderate	Moderate	High
Cost	Low	Low	High

References

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Wikipedia. (2023, November 28). Acid–base extraction. Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Reactivity of 4-Cyanoindole Precursors

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-cyanoindole and its derivatives. This guide is designed to provide in-depth, field-proven insights into overcoming the common challenge of low reactivity associated with this versatile scaffold. The unique electronic nature of the 4-cyanoindole core presents specific hurdles in synthesis, which this guide will address in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-cyanoindole precursor showing low reactivity in cross-coupling reactions?

A1: The primary reason for the low reactivity of 4-cyanoindole in many standard reactions, particularly palladium-catalyzed cross-couplings, is the strong electron-withdrawing nature of the cyano (-C≡N) group at the 4-position.[1][2] This group deactivates the entire indole ring system through both inductive (-I) and mesomeric (-M) effects.[3] In the context of cross-coupling reactions like Suzuki or Buchwald-Hartwig, this electronic deficit makes the crucial oxidative addition step of the aryl halide to the Pd(0) catalyst significantly more difficult.[4][5] Essentially, the electron-poor nature of the indole ring resists the insertion of the electron-rich low-valent palladium catalyst.

Q2: I'm observing starting material decomposition or unintended side products. What could be the cause?

A2: Besides low reactivity, two common side reactions can plague experiments with 4-cyanoindole precursors:

• Hydrolysis of the Nitrile Group: Under strong acidic or basic conditions, particularly when heated in aqueous media, the cyano group can hydrolyze.[1][2] This process can occur in two stages, first forming a primary amide and then a carboxylic acid.[6][7] If your reaction conditions involve aqueous bases (e.g., Na₂CO₃, K₃PO₄ in Suzuki couplings) or acids, you may be inadvertently converting your starting material.

• N-H Reactivity: The indole nitrogen (N1) is nucleophilic and can be deprotonated under basic conditions.[1] This can lead to undesired N-alkylation or N-arylation, or it can interfere with the catalyst by coordinating to the metal center, thus inhibiting its activity.

Q3: Does the position of the cyano group matter for reactivity? Why is 4-cyanoindole particularly challenging?

A3: Yes, the position is critical. While any cyano group deactivates the ring, the 4-position (on the benzene portion) exerts a strong electronic pull on the entire bicyclic system. This deactivation impacts key reactive sites. For instance, the C3 position, which is typically the most nucleophilic and reactive site for electrophilic aromatic substitution in parent indole, is significantly less reactive in 4-cyanoindole.[3][8] This widespread deactivation makes many standard indole functionalization reactions sluggish or ineffective.

In-Depth Troubleshooting Guides

This section provides structured approaches to troubleshoot and optimize specific classes of reactions where 4-cyanoindole precursors are known to be challenging.

Guide 1: Suzuki-Miyaura Coupling Reactions

Issue: Low to no conversion of 4-haloindole-4-carbonitrile with a boronic acid partner.

The key to a successful Suzuki coupling with an electron-deficient halide is to accelerate the rate-determining oxidative addition step.[9] This often requires a more electron-rich and sterically bulky catalyst system.

Troubleshooting Workflow: Suzuki-Miyaura Coupling

Caption: Troubleshooting decision tree for Suzuki-Miyaura couplings.

Data-Driven Catalyst Selection

For electron-deficient aryl halides, catalyst choice is paramount. Standard catalysts like Pd(PPh₃)₄ often fail. More robust, modern ligand systems are required to create a more electron-rich palladium center that can undergo oxidative addition.

Catalyst System (Precatalyst + Ligand)	Typical Loading (mol%)	Base	Solvent	Expected Outcome
Pd(PPh₃)₄	5-10	Na₂CO₃	Toluene/H₂O	Often low to no yield due to slow oxidative addition.
Pd₂(dba)₃ + SPhos	1-3	K₃PO₄	Dioxane	Improved yields; SPhos is electron-rich and promotes OA.
XPhos Pd G3	1-3	K₃PO₄ / CsF	2-MeTHF	High yields expected; precatalyst ensures efficient generation of the active Pd(0) species.[10]
RuPhos Pd G3	1-3	K₂CO₃	t-AmylOH/H₂O	Excellent for many challenging couplings, good functional group tolerance.[11]

Protocol: Optimized Suzuki Coupling of 4-Bromoindole-4-carbonitrile

• Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-bromoindole-4-carbonitrile (1.0 eq), the desired boronic acid (1.2-1.5 eq), and finely ground anhydrous potassium phosphate (K₃PO₄, 3.0 eq).

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst (e.g., XPhos Pd G3, 0.02 eq, 2 mol%) and the corresponding ligand (if not using a precatalyst). Add this solid to the Schlenk flask.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 2-MeTHF or Dioxane) to the flask. The concentration should be approximately 0.1 M with respect to the limiting reagent.

• Degassing: Subject the reaction mixture to three cycles of vacuum/backfill with the inert gas to ensure all oxygen is removed.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Guide 2: Buchwald-Hartwig Amination

Issue: Failure to couple a primary or secondary amine with a 4-haloindole-4-carbonitrile precursor.

Similar to the Suzuki reaction, the Buchwald-Hartwig amination is hindered by the electron-deficient nature of the indole ring.[12][13] Furthermore, the amine coupling partner and the indole N-H can both coordinate to the palladium center, leading to catalyst inhibition.[14]

Key Mechanistic Considerations

Caption: The deactivated ring slows the rate-limiting oxidative addition.

Troubleshooting & Optimization Strategies

• Ligand Choice is Crucial: Use highly active, specialized ligands designed for challenging couplings. Buchwald's biarylphosphine ligands (e.g., RuPhos, BrettPhos) or Josiphos-type ligands are excellent choices.[11][12]

• Base Selection: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are standard. LiHMDS can be particularly effective as it is highly soluble and reactive.[11]

• Protect the Indole N-H: If reactivity remains low, protecting the indole nitrogen with a group like Boc (tert-butyloxycarbonyl) or SEM (2-(trimethylsilyl)ethoxymethyl) is a highly effective strategy. This prevents catalyst inhibition by the N-H proton and can also improve the precursor's solubility.[15]

• Solvent and Temperature: Anhydrous, aprotic polar solvents like toluene, dioxane, or THF are standard.[14] Reactions may require elevated temperatures (100-120 °C) to proceed.

Protocol: N-H Protected Buchwald-Hartwig Amination

• N-Protection (if necessary): Protect the N-H of 4-bromoindole-4-carbonitrile using a standard procedure (e.g., Boc₂O, DMAP for Boc protection). Purify the N-protected starting material.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the N-protected 4-bromoindole-4-carbonitrile (1.0 eq), the palladium precatalyst (e.g., RuPhos Pd G4, 1-2 mol%), and the base (e.g., NaOtBu, 1.5 eq) to a reaction vessel.

• Reagent Addition: Add anhydrous, degassed toluene. Then, add the amine coupling partner (1.2 eq).

• Reaction: Seal the vessel and heat to 100-110 °C with stirring. Monitor by LC-MS.

• Work-up & Deprotection: After completion, cool the reaction, quench with saturated aqueous ammonium chloride (NH₄Cl), and extract with an organic solvent. After purification of the coupled product, remove the N-protecting group under appropriate conditions (e.g., TFA or HCl for Boc).

References

• Benchchem, "An In-depth Technical Guide on the Fundamental Reactivity of the Indole Ring in 5-Cyanoindole," Benchchem Technical Guides.
• ResearchGate, "Selective hydrolysis of the nitrile group at position 2 of indoles.
• Benchchem, "4-Cyanoindole: A Versatile Building Block in Modern Organic Synthesis," Benchchem Technical Guides.
• Jesus, A. J. L., & Redinha, J. S.
• ResearchGate, "Reactivity of electron-poor cyano/nitrobenzenes and 3-cyanoindole toward non-stabilized AY 1.
• Benchchem, "Technical Support Center: Purification of 4-Cyanoindole and Its Deriv
• RSC Publishing, "Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent upd
• Organic Chemistry Portal, "Nitrile to Acid - Common Conditions," organic-chemistry.org.
• Chemguide, "hydrolysis of nitriles," chemguide.co.uk.
• Wikipedia, "Buchwald–Hartwig amin
• Berkeley Learning Hub, "5 Nitrile Hydrolysis Steps," Berkeley Learning Hub.
• Chemistry LibreTexts, "Chemistry of Nitriles," Chemistry LibreTexts.
• University of Groningen, "The Buchwald–Hartwig Amination After 25 Years," University of Groningen Research Portal.
• Chemistry LibreTexts, "Buchwald-Hartwig Amin
• Reddit, "Diagnosing issues with a failed Suzuki coupling?," r/Chempros.
• Colacot, T. J., "Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
• Chemistry LibreTexts, "Suzuki-Miyaura Coupling," Chemistry LibreTexts.
• Organ, M. G., et al., "Structure-reactivity relationships in negishi cross-coupling reactions," Journal of the American Chemical Society.
• Benchchem, "Technical Support Center: Overcoming Low Reactivity of Cinnolin-8-amine in Coupling Reactions," Benchchem Technical Guides.

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• 2. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Structure-reactivity relationships in negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Production of 4-Cyano-1H-indole-3-carboxylic Acid

Welcome to the technical support center for the synthesis and scale-up of 4-Cyano-1H-indole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this valuable heterocyclic compound. Here, we provide in-depth troubleshooting guides, frequently asked questions, and detailed protocols to ensure the integrity and yield of your synthesis.

I. Overview of 4-Cyano-1H-indole-3-carboxylic Acid

4-Cyano-1H-indole-3-carboxylic acid is a key building block in medicinal chemistry, often utilized in the synthesis of pharmacologically active molecules. The presence of both a cyano group and a carboxylic acid on the indole scaffold provides multiple points for chemical modification, making it a versatile intermediate. However, the scale-up of its production is not without its challenges, primarily related to competing side reactions and purification. This guide aims to provide practical solutions to these common hurdles.

II. Troubleshooting Guide

Scaling up the synthesis of 4-Cyano-1H-indole-3-carboxylic acid often reveals issues that may not be apparent at the lab scale. The following table outlines potential problems, their probable causes, and scientifically-grounded solutions to get your production back on track.

Issue	Potential Cause(s)	Troubleshooting & Optimization Strategies
Low Overall Yield	- Incomplete reaction. - Significant side product formation (e.g., decarboxylation, hydrolysis of the 4-cyano group). - Product loss during work-up or purification.	- Reaction Monitoring: Closely monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time and ensure complete consumption of the starting material. - Reagent Purity: Ensure all starting materials and solvents are of high purity and anhydrous where necessary. - Temperature Control: Maintain strict temperature control, as elevated temperatures can promote side reactions. - Purification Optimization: Optimize your purification strategy. For recrystallization, screen various solvents to find one that provides good recovery. For column chromatography, use a gradient elution to effectively separate the product from impurities.[1][2][3]
Presence of 4-Cyanoindole Impurity	- Decarboxylation: The indole-3-carboxylic acid moiety is prone to decarboxylation, especially under harsh acidic or basic conditions and at elevated temperatures.[4][5][6]	- Mild Reaction Conditions: Employ milder reaction conditions. If using acid or base catalysis, consider using weaker acids/bases or running the reaction at a lower temperature.[5] - Work-up pH: During aqueous work-up, avoid strongly acidic or basic conditions. Neutralize the reaction mixture carefully. - Purification: 4-Cyanoindole is less polar than the desired carboxylic acid. It can typically be separated by column chromatography or by precipitation of the carboxylic acid salt from a basic solution.
Presence of Dicarboxylic Acid Impurity	- Hydrolysis of the 4-Cyano Group: The conditions used to form the carboxylic acid at the 3-position (e.g., hydrolysis of a precursor) may also lead to the hydrolysis of the cyano group at the 4-position.[7][8][9][10]	- Selective Hydrolysis: If forming the carboxylic acid via hydrolysis, carefully control the reaction conditions (time, temperature, and reagent concentration) to favor the hydrolysis of the C3 precursor over the C4-nitrile. - Orthogonal Protecting Groups: In a multi-step synthesis, consider a synthetic route where the C3-carboxylic acid is introduced under conditions that do not affect the C4-cyano group.
Colored Impurities in Final Product	- Air Oxidation: Indole derivatives can be susceptible to air oxidation, leading to the formation of colored degradation products.[1]	- Inert Atmosphere: Conduct the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Activated Charcoal: During recrystallization, the use of a small amount of activated charcoal can help adsorb colored impurities. The charcoal is then removed by hot filtration.[1] Be cautious not to use an excessive amount, as it can also adsorb the desired product.
Product "Oiling Out" During Recrystallization	- Inappropriate Solvent System: The chosen solvent may be too good a solvent for the compound even at low temperatures, or the cooling process may be too rapid.[1]	- Solvent Screening: Systematically screen for a suitable recrystallization solvent or a two-solvent system. The ideal single solvent should dissolve the compound well when hot but poorly when cold.[1] - Slow Cooling: Allow the hot solution to cool slowly to room temperature before placing it in an ice bath. This encourages the formation of crystals rather than an oil. - Seeding: Introducing a small seed crystal of the pure compound can initiate crystallization.[1]

III. Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 4-Cyano-1H-indole-3-carboxylic acid on a larger scale?

A1: For large-scale synthesis, an ideal route should be convergent, high-yielding, and utilize cost-effective and readily available starting materials. Two common strategies are:

• Building the Indole Ring: Synthesizing the indole scaffold with the cyano and carboxylic acid (or a precursor) functionalities already incorporated into the starting materials. This can offer good control over regioselectivity.

• Functionalization of a Pre-formed Indole: Starting with a 4-cyanoindole or a related intermediate and introducing the carboxylic acid group at the C3 position. This can be achieved through various C-H functionalization or electrophilic substitution reactions followed by oxidation or hydrolysis.

Q2: How can I selectively hydrolyze a precursor at the C3 position to a carboxylic acid without affecting the C4-cyano group?

A2: Selective hydrolysis is a critical challenge. The reactivity of a nitrile group towards hydrolysis is influenced by steric and electronic factors. Generally, base-catalyzed hydrolysis is initiated by the attack of a hydroxide ion on the electrophilic carbon of the nitrile.[9][10][11] To achieve selectivity:

• Milder Conditions: Use milder basic conditions (e.g., lower concentration of NaOH or KOH, lower temperature) and carefully monitor the reaction to stop it once the C3 precursor is consumed, before significant hydrolysis of the C4-cyano group occurs.

• Enzymatic Hydrolysis: Consider using a nitrilase enzyme that may exhibit substrate specificity for the C3 precursor over the C4-nitrile.

Q3: What are the key process parameters to control to minimize decarboxylation?

A3: Decarboxylation of indole-3-carboxylic acids is a known side reaction, particularly under acidic or basic conditions.[4][5][6] Key parameters to control are:

• Temperature: Avoid high temperatures during both the reaction and work-up.

• pH: Maintain a pH as close to neutral as possible, especially during heating. Strong acids and bases can catalyze decarboxylation.[6]

• Reaction Time: Minimize the reaction time to reduce the exposure of the product to conditions that promote decarboxylation.

Q4: What analytical techniques are recommended for in-process control and final product analysis?

A4: A robust analytical package is crucial for a successful scale-up.

• In-Process Control (IPC):

  • Thin Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis of the consumption of starting materials and the formation of the product and key impurities.[12][13]

• Final Product Analysis:

  • HPLC: To determine the purity of the final product.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product and identify impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final product.

  • Infrared (IR) Spectroscopy: To confirm the presence of key functional groups (e.g., -CN, -COOH, -NH).

Q5: What are the recommended storage and handling conditions for 4-Cyano-1H-indole-3-carboxylic acid?

A5: Like many indole derivatives, 4-Cyano-1H-indole-3-carboxylic acid should be handled with care to maintain its stability.

• Storage: Store in a cool, dry, and dark place in a tightly sealed container. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage.

• Handling: Avoid exposure to strong oxidizing agents, strong acids, and strong bases.[14] Minimize exposure to light and air.

IV. Experimental Workflow & Visualization

Troubleshooting Workflow for Low Yield

The following diagram illustrates a logical workflow for troubleshooting low yield in the synthesis of 4-Cyano-1H-indole-3-carboxylic acid.

Caption: A decision tree for troubleshooting low yield.

General Protocol for Recrystallization

This protocol provides a general procedure for the purification of solid 4-Cyano-1H-indole-3-carboxylic acid by recrystallization.

• Solvent Selection: In a small test tube, add a small amount of the crude product. Add a few drops of a potential solvent and observe solubility at room temperature. The ideal solvent will have low solubility at room temperature but high solubility at its boiling point. Test a range of solvents with varying polarities (e.g., ethanol, ethyl acetate, acetonitrile, water, or mixtures thereof).

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.[1]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal or other insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and receiving flask to prevent premature crystallization.[1]

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. Dry the crystals under vacuum to a constant weight.

V. References

• ResearchGate. Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Available from: [Link]

• Taylor & Francis Online. (2020-02-14). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Synthetic Communications, 50(6). Available from: [Link]

• Sci-Hub. Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Available from: [Link]

• Royal Society of Chemistry. Heteroaromatic hydrogen exchange reactions. Part 9. Acid catalysed decarboxylation of indole-3-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 2. Available from: [Link]

• ACS Publications. (2019-01-23). Gold(III)-Catalyzed Decarboxylative C3-Benzylation of Indole-3-carboxylic Acids with Benzylic Alcohols in Water. The Journal of Organic Chemistry. Available from: [Link]

• JoVE. (2025-05-22). Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Available from: [Link]

• Beilstein Journal of Organic Chemistry. (2017-11-29). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Available from: [Link]

• Moodle. Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Available from: [Link]

• Chemistry LibreTexts. (2023-01-23). Making Carboxylic Acids by the Hydrolysis of Nitriles. Available from: [Link]

• YouTube. (2023-02-23). Carboxylic acids from nitriles - EASY!. Available from: [Link]

• MDPI. (2022-10-18). Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. Available from: [Link]

• Royal Society of Chemistry. (2023-07-19). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. Available from: [Link]

• MDPI. Domino Synthesis of 1,2,5-Trisubstituted 1H-Indole-3-carboxylic Esters Using a [3+2] Strategy. Available from: [Link]

• Beilstein Journal of Organic Chemistry. (2017-11-29). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Available from: [Link]

• National Institutes of Health. Understanding biocatalyst inhibition by carboxylic acids. Available from: [Link]

• Europe PMC. Evidence for production of the phytohormone indole-3-acetic acid by cyanobacteria. Available from: [Link]

• National Institutes of Health. (2023-04-19). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Available from: [Link]

• National Institutes of Health. (2022-07-26). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Available from: [Link]

• Frontiers. Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Available from: [Link]

• University of Groningen. (2021-06-29). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. Available from: [Link]

• Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Available from: [Link]

• National Institutes of Health. (2020-10-22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available from: [Link]

• Longdom Publishing. Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Available from: [Link]

• PubMed. Enteric delivery of indole-3-carboxylic acid unlocks therapeutic potential of postbiotic metabolite cascade. Available from: [Link]

• ACS Publications. One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. Available from: [Link]

• PubMed. The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Available from: [Link]

• PubMed. (2016-02-20). A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method. Available from: [Link]

• National Institutes of Health. (2025-07-17). Carboxylic Acid Bioisosteres Boost Nurr1 Agonist Selectivity. Available from: [Link]

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"stability issues of 4-Cyano-1H-indole-3-carboxylic acid in solution"

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-Cyano-1H-indole-3-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions regarding the stability of this compound in solution. Our goal is to help you anticipate and resolve common experimental challenges, ensuring the integrity and reproducibility of your results.

Troubleshooting Guide: Common Issues in Solution

This section addresses specific problems you may encounter during your experiments. Each issue is followed by a step-by-step diagnostic and resolution workflow.

Issue 1: My compound precipitated out of solution after preparation or during storage.

Precipitation is a common issue resulting from improper solvent selection or exceeding the solubility limit, often triggered by changes in temperature or pH.

Causality: 4-Cyano-1H-indole-3-carboxylic acid has limited solubility in aqueous solutions at neutral or acidic pH. Its carboxylic acid group requires a basic pH to deprotonate and become more soluble in polar solvents. Organic solvents like DMSO and DMF are generally effective, but adding the stock solution to an aqueous buffer can cause the compound to crash out if the final concentration is too high or the buffer pH is too low.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Experimental Protocol: Determining Optimal Solubility

• Preparation: Prepare a high-concentration stock solution (e.g., 50 mg/mL) of 4-Cyano-1H-indole-3-carboxylic acid in 100% DMSO.

• Test Solvents: Aliquot 1 mL of your target aqueous buffers (e.g., PBS pH 6.5, PBS pH 7.4, Tris pH 8.0) into separate microcentrifuge tubes.

• Titration: Add small volumes (e.g., 1-2 µL) of the DMSO stock to each buffer, vortexing thoroughly after each addition.

• Observation: Continue adding the stock solution until you observe the first sign of persistent cloudiness or precipitation.

• Calculation: Calculate the concentration at which precipitation occurred. The optimal working concentration should be kept safely below this limit (e.g., 80% of the maximum).

Issue 2: My analytical results (HPLC, LC-MS) show new, unexpected peaks over time.

The appearance of new peaks is a strong indicator of compound degradation. The indole ring system is susceptible to oxidation and photodecomposition, while the functional groups can undergo hydrolysis.[2]

Causality: Indole derivatives are known to be sensitive to light, strong acids, strong bases, and oxidizing agents.[3][4] Exposure to these conditions can lead to the formation of various degradation products. For instance, indole-3-acetic acid, a related compound, is known to be unstable in acidic conditions and light.[5] Alkaline conditions can promote hydrolysis of the nitrile group or the carboxylic acid ester if one is present.[6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound degradation.

Experimental Protocol: Forced Degradation Study (Stress Testing)

This protocol helps identify the conditions under which your compound is unstable. It is a self-validating system when run with proper controls.

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Control Sample: Dilute the stock solution to 100 µg/mL with your typical experimental solvent. Protect it from light and store it at -20°C. This is your baseline (T=0) and control.

• Stress Conditions: For each condition, dilute the stock to 100 µg/mL using the stressor solution in an appropriate vial.

  • Acidic Hydrolysis: Use 0.1 M HCl. Incubate at 60°C.

  • Alkaline Hydrolysis: Use 0.1 M NaOH. Incubate at 60°C.[7]

  • Oxidative Degradation: Use 3% H₂O₂. Keep at room temperature.

  • Photolytic Degradation: Expose a solution in a clear vial to direct UV light (e.g., 254 nm) or sunlight.[2] Keep a wrapped (dark) control sample next to it.

  • Thermal Degradation: Incubate a solution in a sealed vial at a high temperature (e.g., 80°C) in an oven.

• Time Points: Collect samples from each stress condition (and the control) at several time points (e.g., 2, 8, 24 hours). Neutralize the acidic and basic samples before analysis.

• Analysis: Analyze all samples by HPLC or LC-MS. Compare the chromatograms of the stressed samples to the control. A decrease in the parent peak area and the appearance of new peaks indicate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents and storage conditions for 4-Cyano-1H-indole-3-carboxylic acid?

For solid compound and solutions, proper storage is critical to maintain stability. The indole moiety is generally sensitive to air and light.

Form	Solvent/Condition	Temperature	Duration	Rationale & Citations
Solid	Store under inert gas (Argon or Nitrogen)	4°C	2 years	Protects from oxidation and moisture.[8]
Stock Solution	DMSO, DMF	-80°C	6 months	High concentration stocks in anhydrous organic solvents are generally stable when frozen.[8]
Stock Solution	DMSO, DMF	-20°C	1 month	Suitable for shorter-term storage.[8]
Aqueous Buffer	Prepare fresh for each experiment	N/A	< 24 hours	Stability in aqueous media is often limited and pH-dependent. Fresh preparation is the safest practice.[6]

Q2: How does pH affect the stability of this compound in aqueous solutions?

The pH of the solution is a critical factor.

• Acidic pH (pH < 6): Indole rings can be unstable in strong acidic conditions.[5] While moderate acidity may be tolerated for short periods, prolonged exposure can lead to degradation.

• Neutral pH (pH 6-7.5): Solubility is low, which can be the primary issue. Chemical stability is generally better than at pH extremes.

• Alkaline pH (pH > 7.5): Solubility is significantly increased due to the deprotonation of the carboxylic acid. However, very high pH (e.g., > 9) can promote the hydrolysis of the cyano group to an amide or carboxylic acid, or other degradative reactions.[6]

Q3: Is 4-Cyano-1H-indole-3-carboxylic acid sensitive to light?

Yes. Indole-containing molecules are well-known to be photosensitive.[4] The indole ring can absorb UV light, leading to the formation of reactive excited states that can undergo oxidation or other rearrangements.[2][9]

• Recommendation: Always handle the solid compound and its solutions under subdued light. Use amber-colored vials or wrap vials in aluminum foil for storage and during experiments whenever possible.

Q4: What are the likely degradation pathways for this molecule?

Based on the structure and known chemistry of related compounds, several degradation pathways are plausible. Identifying these can help in interpreting unexpected analytical results.

Caption: Potential degradation pathways for 4-Cyano-1H-indole-3-carboxylic acid.

• Hydrolysis of the Cyano Group: Under strong basic or acidic conditions, the nitrile (-CN) can hydrolyze to a carboxamide (-CONH₂) and subsequently to a carboxylic acid (-COOH).

• Oxidation of the Indole Ring: The electron-rich indole ring is susceptible to oxidation, which can occur at various positions, leading to hydroxylated derivatives or ring-opened products. This can be initiated by air (autoxidation), light, or oxidizing reagents.

• Photodegradation: UV light exposure can lead to complex reactions, including dimerization or cleavage of the C2-C3 bond of the indole ring.[2]

• Decarboxylation: The carboxylic acid at the 3-position may be lost as CO₂ under harsh thermal or acidic conditions.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: Indole-3-carboxylic acid.
• Sigma-Aldrich. (2025). Safety Data Sheet: Indole.
• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 1H-Indole-2-carboxylic acid.
• Baldi, B. G., Maher, B. R., & Slovin, J. P. (1988). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Plant Physiology, 88(3), 653-656.
• Özcan, A., et al. (2023). Substitution effects of cyano group on the electropolymerization, thermal stability, morphology, and supercapacitor performance of indole based polymers. Synthetic Metals, 297, 117405.
• Klein, R., Tatischeff, I., Bazin, M., & Santus, R. (1981). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry, 85(6), 670-677.
• Thermo Fisher Scientific. (2010). Safety Data Sheet: 3-Cyanoindole.
• Santa Cruz Biotechnology. (2025). Safety Data Sheet: Indole-3-carboxaldehyde.
• Eftink, M. R., Selvidge, L. A., Callis, P. R., & Rehms, A. A. (1990). Photophysics of indole derivatives: experimental resolution of La and Lb transitions and comparison with theory. The Journal of Physical Chemistry, 94(9), 3469-3479.
• Kurek, E., et al. (2021).
• MedChemExpress. (n.d.). Indole-3-carboxylic acid.
• Böttcher, C., et al. (2014). The biosynthetic pathway of indole-3-carbaldehyde and indole-3-carboxylic acid derivatives in Arabidopsis. Plant Physiology, 165(2), 841-853.
• Ziarani, G. M., Gholamzadeh, P., & Badiei, A. (2023).
• DellaGreca, M., et al. (2011). Determination of photostability and photodegradation products of indomethacin in aqueous media. Journal of Pharmaceutical and Biomedical Analysis, 56(4), 747-753.
• Savych, O., et al. (2021). One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. The Journal of Organic Chemistry, 86(17), 11797-11808.
• Golen, J. A., et al. (2011). Synthesis, Crystal Structures, and DFT Calculations of Three New Cyano(phenylsulfonyl)indoles and a Key Synthetic Precursor Compound. Molecules, 16(8), 6602-6616.
• Lager, I., et al. (2011). Changes in external pH rapidly alter plant gene expression and modulate auxin and elicitor responses. Plant, Cell & Environment, 34(12), 2171-2182.
• Che, C., et al. (2019). Direct photo-induced reductive Heck cyclization of indoles for the efficient preparation of polycyclic indolinyl compounds.
• Wu, L., et al. (2020). Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines. ACS Omega, 5(33), 20986-20999.
• Guo, J.-J., Chou, H.-N., & Chiu, L. i. (2003). Disposition of 3-(4-cyano-2-oxobutylidene amino)-2-oxazolidone, a cyano-metabolite of furazolidone, in furazolidone-treated grouper. Journal of Food and Drug Analysis, 11(2).
• BenchChem. (2025). Stability and Storage Conditions of 4-Cyanoindole: A Technical Guide.
• Leveau, J. H., & Lindow, S. E. (2001). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant. Applied and Environmental Microbiology, 67(10), 4626-4631.
• Wang, Y., et al. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 10, 958643.
• de Oliveira, G. A., et al. (2023). Stability-Indicating Method for the Analysis of Amorolfine and its N-oxide Degradation Product. Latin American Journal of Pharmacy, 42(4), 1-10.
• Puccetti, M., et al. (2025). Enteric delivery of indole-3-carboxylic acid unlocks therapeutic potential of postbiotic metabolite cascade. International Journal of Pharmaceutics, 671, 126158.
• Cayman Chemical. (n.d.). Indole-3-carboxylic Acid.
• Chen, Y., et al. (2022). Indole-3-Carboxylic Acid From the Endophytic Fungus Lasiodiplodia pseudotheobromae LPS-1 as a Synergist Enhancing the Antagonism of Jasmonic Acid Against Blumeria graminis on Wheat. Frontiers in Microbiology, 13, 897587.
• Baur, B., et al. (2014). Allosteric IGF-1R Inhibitors. Journal of Medicinal Chemistry, 57(21), 8874-8889.
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
• Reddit. (2024). Why is indole acetic acid not stable under acidic conditions or light. r/chemistry.
• Larock, R. C., & Pace, P. (2000). Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters. The Journal of Organic Chemistry, 65(20), 6527-6534.
• Stenutz, R. (n.d.). 1H-indole-3-carboxylic acid.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69867, Indole-3-carboxylic acid.
• Li, Y., et al. (2024). Indole-3-Carboxylic Acid Enhanced Anti-cancer Potency of Doxorubicin via Induction of Cellular Senescence in Colorectal Cells. Research Square.
• Human Metabolome Database. (2022). Showing metabocard for Indole-3-carboxylic acid (HMDB0003320).
• Merk, D., et al. (2020). Carboxylic Acid Bioisosteres Boost Nurr1 Agonist Selectivity. ACS Medicinal Chemistry Letters, 11(8), 1595-1601.
• van der Heijden, G., et al. (2021). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. The Journal of Organic Chemistry, 86(14), 9636-9646.

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Substituted Indole-3-Carboxylic Acids: Elucidating the Role of the 4-Cyano Moiety

Introduction: The Indole-3-Carboxylic Acid Scaffold as a Cornerstone in Drug Discovery

The indole nucleus is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous natural and synthetic molecules with significant therapeutic properties.[1] From the essential amino acid tryptophan to potent anticancer alkaloids like vinblastine, the indole motif is a testament to nature's ingenuity in crafting biologically active compounds.[1] Among its many derivatives, indole-3-carboxylic acid has emerged as a particularly versatile template for the development of novel therapeutic agents. Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2]

This guide provides a comparative analysis of the biological activities of various substituted indole-3-carboxylic acids, with a particular focus on understanding the potential impact of a 4-cyano substitution. While extensive research has been conducted on a range of substituted indole-3-carboxylic acids, it is important to note that publicly available, direct comparative biological data for 4-cyano-indole-3-carboxylic acid remains limited. Therefore, this guide will synthesize the available data for other derivatives to infer the potential effects of the cyano group and to highlight areas ripe for future investigation. We will delve into the experimental methodologies used to assess these activities, explore the underlying mechanisms of action, and provide a framework for researchers to design and interpret their own studies in this promising area of drug discovery.

I. Comparative Anticancer Activity

A multitude of indole-3-carboxylic acid derivatives have been investigated for their potential as anticancer agents.[3] The mechanism of action is often multifaceted, involving the induction of apoptosis (programmed cell death), inhibition of key kinases involved in cancer cell proliferation, and disruption of microtubule dynamics.[1]

Structure-Activity Relationship Insights

One study on a novel N-mustard based on an indole-3-carboxylic acid derivative demonstrated significant cytotoxic effects in vitro against human lung carcinoma A549 cells, with an IC50 value of 33.4 ± 1.3 µM.[4] Another study highlighted that 2-phenylindolglyoxylyldipeptide derivatives were able to dissociate the p53–MDM2 complex with IC50 values in the nanomolar range, indicating a potent mechanism for inducing apoptosis.[5]

Data Summary: Anticancer Activity of Substituted Indole-3-Carboxylic Acids

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
N-mustard of indole-3-carboxylic acid derivative (T1089)	A549 (Human Lung Carcinoma)	33.4 ± 1.3	[4]
2-phenylindolglyoxylyldipeptide (15)	p53–MDM2 dissociation	0.01165 ± 0.00049	[5]
2-phenylindolglyoxylyldipeptide acid analogue (16)	p53–MDM2 dissociation	0.202 ± 0.0212	[5]
Oxoindolepyridonyl derivative (6a)	U87MG (Glioblastoma)	0.4497	[5]
3-arylthio-indole derivative (10a)	U87MG (Glioblastoma)	0.016	[5]

This table presents a selection of data for various indole derivatives to illustrate the range of observed activities. Data for 4-cyano-indole-3-carboxylic acid is not currently available in the cited literature.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 4-cyano-indole-3-carboxylic acid and other derivatives) and incubate for a specified period (e.g., 72 hours).

• MTT Addition: After the treatment period, remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well. Incubate the plate for 1.5 hours at 37 °C.

• Formazan Solubilization: Remove the MTT solution and add 130 µL of Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes at 37 °C and measure the absorbance at 492 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathway: Intrinsic Apoptosis

Many indole derivatives exert their anticancer effects by inducing apoptosis. The intrinsic, or mitochondrial, pathway is a common mechanism.

Caption: Intrinsic apoptosis pathway induced by indole-3-carboxylic acid derivatives.

II. Comparative Antimicrobial Activity

Indole-3-carboxylic acid and its derivatives have also been recognized for their antimicrobial properties against a range of pathogenic bacteria.[6][7] The structural modifications on the indole ring play a crucial role in determining the spectrum and potency of their antibacterial action.

Structure-Activity Relationship Insights

The antimicrobial efficacy of these compounds is often attributed to their ability to disrupt bacterial cell membranes, inhibit essential enzymes, or interfere with biofilm formation. For instance, a study on indole-3-carboxamido-polyamine conjugates revealed that 5-bromo-substituted analogues exhibited broad-spectrum activity.[6] This suggests that halogenation at the 5-position can significantly enhance antimicrobial properties. While direct data on the 4-cyano derivative is lacking, the electron-withdrawing nature of the cyano group could potentially influence interactions with bacterial targets.

Data Summary: Antimicrobial Activity of Substituted Indole-3-Carboxylic Acids

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
5-(1H-indol-3-yl)-4-pentyl-1,3-oxazole-2-carboxylic acid	Methicillin-resistant Staphylococcus aureus (MRSA)	0.64	[8]
4-(indol-3-yl)thiazole-2-amine derivative (5x)	S. Typhimurium	60	[9]
4-(indol-3-yl)thiazole-2-amine derivative (5d)	S. Typhimurium	>60	[9]
4-(indol-3-yl)thiazole-2-amine derivative (5m)	S. aureus	120	[9]

This table presents a selection of data for various indole derivatives to illustrate the range of observed activities. Data for 4-cyano-indole-3-carboxylic acid is not currently available in the cited literature.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A serial dilution of the antimicrobial agent is incubated with a standardized inoculum of the test microorganism. The MIC is the lowest concentration at which no visible growth is observed.

Step-by-Step Methodology:

• Preparation of Inoculum: Culture the test bacteria in a suitable broth medium overnight. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Dilution: Prepare a series of twofold dilutions of the test compounds in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with a standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow: MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

III. Comparative Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases, and the development of effective anti-inflammatory agents is a major focus of pharmaceutical research. Indole-3-carboxylic acid derivatives have shown promise in this area, primarily through their ability to inhibit key inflammatory mediators.[10][11]

Structure-Activity Relationship Insights

The anti-inflammatory effects of these compounds are often linked to the inhibition of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory prostaglandins. Additionally, modulation of the NF-κB signaling pathway, a master regulator of inflammation, is another key mechanism.[12][13] The substitution pattern on the indole ring can greatly influence the potency and selectivity of COX inhibition. While specific data for the 4-cyano derivative is not available, the electronic properties of the cyano group could potentially modulate the interaction with the active site of COX enzymes. A study on an indole-based cyanoacetohydrazide derivative demonstrated anti-inflammatory activity by reducing leukocyte migration.[10]

Data Summary: Anti-inflammatory Activity of Substituted Indole-3-Carboxylic Acids

Compound/Derivative	Target/Assay	IC50 (µM)	Reference
N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide (JR19)	Leukocyte migration inhibition	66% inhibition at 10 mg/kg	[10]
Indole-3-carbinol	NF-κB inhibition	-	[11]

This table presents a selection of data for various indole derivatives to illustrate the range of observed activities. Data for 4-cyano-indole-3-carboxylic acid is not currently available in the cited literature.

Experimental Protocol: COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Principle: The assay quantifies the production of prostaglandins (e.g., PGE₂) from arachidonic acid by COX enzymes. The inhibition of prostaglandin production in the presence of the test compound is measured.

Step-by-Step Methodology:

• Enzyme and Compound Preparation: Prepare solutions of COX-1 and COX-2 enzymes and the test compounds at various concentrations.

• Pre-incubation: Pre-incubate the enzyme with the test compound for a specified time (e.g., 10 minutes) at 37°C to allow for binding.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

• Incubation: Incubate the reaction mixture for a short period (e.g., 2 minutes) at 37°C.

• Termination of Reaction: Stop the reaction by adding a solution of hydrochloric acid.

• Quantification of Prostaglandins: Quantify the amount of prostaglandin produced using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC50 value.

Signaling Pathway: NF-κB in Inflammation

The NF-κB signaling pathway is a key regulator of the inflammatory response. Its inhibition is a common mechanism of action for anti-inflammatory drugs.

Caption: Inhibition of the NF-κB inflammatory pathway by indole-3-carboxylic acid derivatives.

IV. Discussion and Future Directions

The indole-3-carboxylic acid scaffold is a remarkably fruitful starting point for the development of novel therapeutic agents with diverse biological activities. The available data on substituted derivatives clearly demonstrate that modifications to the indole ring can profoundly impact their anticancer, antimicrobial, and anti-inflammatory properties.

A significant takeaway from this comparative guide is the conspicuous absence of specific biological activity data for 4-cyano-indole-3-carboxylic acid in the context of anticancer, antimicrobial, and anti-inflammatory screening. The cyano group, being a potent electron-withdrawing moiety, is expected to significantly alter the physicochemical properties of the parent molecule. This could lead to a number of effects:

• Enhanced Binding Affinity: The electronic changes could lead to stronger or more specific interactions with biological targets, potentially increasing potency.

• Altered Bioavailability: The polarity and hydrogen bonding capacity of the molecule would be modified, which could affect its ability to cross cell membranes and reach its site of action.

• Novel Mechanisms of Action: The unique electronic nature of the 4-cyano derivative might enable it to interact with targets that are not engaged by other substituted indole-3-carboxylic acids.

The lack of data for the 4-cyano derivative represents a significant knowledge gap and a compelling opportunity for future research. A systematic investigation into the biological activities of 4-cyano-indole-3-carboxylic acid, directly comparing it to other substituted analogues (e.g., 4-chloro, 4-methoxy, 4-nitro), is highly warranted. Such studies would provide invaluable insights into the structure-activity relationships of this important class of compounds and could lead to the identification of new lead molecules for drug development.

V. References

• Liu, Y., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. [Link]

• Dadashpour, S., & Emami, S. (2018). Indole in the target-based design of anticancer agents: A versatile scaffold with diverse mechanisms. European Journal of Medicinal Chemistry, 150, 9-29.

• Teymori, A., et al. (2022). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Pharmaceutical and Biomedical Research, 8(2), 118-132.

• Kryshchyshyn-Dylevych, A., et al. (2023). Synthesis, Clastogenic and Cytotoxic Potential, and In Vivo Antitumor Activity of a Novel N-Mustard Based on Indole-3-carboxylic Acid Derivative. Molecules, 28(13), 5084.

• Di Micco, S., et al. (2023). Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. Cancers, 15(6), 1729.

• Sue, K., et al. (2024). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators. Biomolecules, 14(3), 261.

• Al-Ostath, A., et al. (2023). Bioactive Efficacy of Novel Carboxylic Acid from Halophilic Pseudomonas aeruginosa against Methicillin-Resistant Staphylococcus aureus. Antibiotics, 12(5), 896.

• Karale, S., et al. (2023). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. Molecules, 28(15), 5709.

• Ribeiro, J., et al. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. Pharmaceuticals, 16(7), 968.

• Ampofo, E., et al. (2017). Indole-3-carbinol is a potent inhibitor of ischemia-reperfusion-induced inflammation. Journal of Surgical Research, 215, 34-46.

• O'Donnell, A. F., et al. (2019). The NF-κB pathway: A master regulator of the inflammatory response in atherosclerosis. Journal of Clinical Investigation, 129(3), 986-997.

• Pistritto, G., et al. (2016). Apoptosis and cancer: an overview. Cancers, 8(4), 41.

• Teymori, A., et al. (2022). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Brieflands, 8(2), 118-132.

• Kryshchyshyn-Dylevych, A., et al. (2023). Synthesis, Clastogenic and Cytotoxic Potential, and In Vivo Antitumor Activity of a Novel N-Mustard Based on Indole-3-carboxylic Acid Derivative. MDPI, 28(13), 5084.

• Di Micco, S., et al. (2023). Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. MDPI, 15(6), 1729.

• Sue, K., et al. (2024). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators. MDPI, 14(3), 261.

• Al-Ostath, A., et al. (2023). Bioactive Efficacy of Novel Carboxylic Acid from Halophilic Pseudomonas aeruginosa against Methicillin-Resistant Staphylococcus aureus. MDPI, 12(5), 896.

• Karale, S., et al. (2023). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. MDPI, 28(15), 5709.

• Ribeiro, J., et al. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. MDPI, 16(7), 968.

• Ampofo, E., et al. (2017). Indole-3-carbinol is a potent inhibitor of ischemia-reperfusion-induced inflammation. PubMed, 215, 34-46.

• Kryshchyshyn-Dylevych, A., et al. (2023). Synthesis, Clastogenic and Cytotoxic Potential, and In Vivo Antitumor Activity of a Novel N-Mustard Based on Indole-3-carboxylic Acid Derivative. MDPI, 28(13), 5084.

• Al-Ostath, A., et al. (2023). Bioactive Efficacy of Novel Carboxylic Acid from Halophilic Pseudomonas aeruginosa against Methicillin-Resistant Staphylococcus aureus. PMC, 12(5), 896.

• Di Micco, S., et al. (2023). Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. MDPI, 15(6), 1729.

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• Ribeiro, J., et al. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. MDPI, 16(7), 968.

• Ribeiro, J., et al. (2023). Anti-Inflammatory Activity of N′-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. MDPI, 16(7), 968.

• Karale, S., et al. (2023). 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. MDPI, 28(15), 5709.

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Validating 4-Cyano-1H-indole-3-carboxylic acid as a Pharmacological Tool: A Comparative Guide to MCT1 Inhibition

This guide provides a comprehensive framework for the validation of 4-Cyano-1H-indole-3-carboxylic acid (hereafter referred to as CICA) as a novel pharmacological tool. Based on its structural similarity to other known modulators of cellular transport, we hypothesize that CICA acts as an inhibitor of Monocarboxylate Transporter 1 (MCT1), a critical protein in cellular metabolism.[1] MCT1, encoded by the SLC16A1 gene, is a key transporter of lactate and other monocarboxylates across the plasma membrane, playing a vital role in both normal physiology and disease states, particularly in cancer and immunology.[1][2]

To rigorously assess the pharmacological profile of CICA, this guide outlines a direct comparison with the well-characterized and clinically evaluated MCT1 inhibitor, AZD3965.[2][3][4][5] By following the described experimental workflows, researchers can determine the potency, selectivity, and cellular mechanism of action of CICA, thereby establishing its utility as a specific and reliable pharmacological probe.

I. Introduction to MCT1 as a Therapeutic Target

MCT1 is a proton-coupled transmembrane transporter responsible for the bidirectional movement of monocarboxylates such as lactate, pyruvate, and ketone bodies.[6] In highly glycolytic cells, such as many cancer cells exhibiting the Warburg effect, MCT1 facilitates the efflux of lactate to prevent intracellular acidification and maintain a high glycolytic rate.[1] Conversely, in oxidative cells, MCT1 can mediate the uptake of lactate as a respiratory fuel.[7] This central role in metabolic flexibility makes MCT1 an attractive target for therapeutic intervention, particularly in oncology.[2][7] Inhibition of MCT1 can disrupt the metabolic symbiosis within tumors, leading to increased intracellular lactate, metabolic stress, and ultimately, inhibition of tumor growth.[3][7]

Several small molecule inhibitors of MCT1 have been developed, with AZD3965 being a prominent example that has advanced to clinical trials.[2][4] AZD3965 is a potent and selective inhibitor of MCT1 with some activity against MCT2, but not MCT3 or MCT4.[5] A thorough validation of any new putative MCT1 inhibitor, such as CICA, therefore requires a multi-faceted approach, encompassing biochemical and cell-based assays to determine its specific effects on MCT1-mediated transport and downstream cellular metabolism.

II. Comparative Validation Workflow

The following sections detail a step-by-step experimental plan to validate CICA as an MCT1 inhibitor, using AZD3965 as a benchmark comparator.

Caption: Signaling pathway of MCT1 inhibition by CICA and AZD3965.

Experimental Protocol:

• Targeted Metabolomics: Treat cells with CICA and AZD3965 and perform targeted LC-MS/MS analysis to measure key metabolites in the glycolytic pathway (e.g., glucose-6-phosphate, fructose-1,6-bisphosphate) and the TCA cycle (e.g., citrate, succinate). [5]2. Seahorse XF Analysis: Use a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time. MCT1 inhibition is expected to decrease ECAR and potentially increase OCR as cells shift to mitochondrial respiration.

• Data Analysis: Compare the metabolic profiles induced by CICA and AZD3965 to confirm a similar mechanism of action.

Table 2: Expected Mechanistic Outcomes for an MCT1 Inhibitor

Assay	Expected Outcome with CICA / AZD3965
Intracellular Lactate	Time-dependent increase
Glycolytic Intermediates	Accumulation (e.g., G6P, F6P)
ECAR (Seahorse)	Decrease
OCR (Seahorse)	Potential compensatory increase

C. Phase 3: Selectivity Profiling

A crucial step in validating a pharmacological tool is to determine its selectivity for the intended target.

1. Activity in MCT4-Expressing Cells

MCT4 is another major lactate transporter, and its expression can confer resistance to MCT1 inhibitors. [4][5]Comparing the activity of CICA in cells expressing MCT1 only versus those co-expressing MCT1 and MCT4 can provide insights into its selectivity.

Experimental Protocol:

• Cell Line Selection: Use a pair of cell lines, one expressing only MCT1 (e.g., Raji) and another co-expressing MCT1 and MCT4 (e.g., some colon cancer cell lines like HT29, or engineered MCT4-expressing cells). [4]2. Proliferation Assays: Perform cell proliferation assays with CICA and AZD3965 on both cell lines.

• Data Analysis: A significant rightward shift in the GI₅₀ curve for the MCT1/MCT4 co-expressing cell line would indicate selectivity for MCT1 over MCT4.

2. Off-Target Profiling

To ensure that the observed effects are not due to interactions with other proteins, a broader off-target screening is necessary.

Experimental Protocol:

• Kinase Panel Screening: Screen CICA against a panel of recombinant kinases at a fixed concentration (e.g., 10 µM) to identify any potential off-target kinase inhibition.

• Receptor Binding Assays: Depending on the structural class of the compound, screen against a panel of common GPCRs and ion channels.

• Data Analysis: Any significant off-target activity should be further investigated with dose-response curves to determine the IC₅₀ for the off-target interaction.

III. Conclusion and Interpretation of Results

The successful validation of 4-Cyano-1H-indole-3-carboxylic acid as a pharmacological tool for studying MCT1 hinges on the collective evidence from these comparative studies.

• A Validated MCT1 Inhibitor Profile for CICA would include:

  • Potent inhibition of [¹⁴C]-L-lactate uptake in MCT1-expressing cells.

  • Inhibition of proliferation in MCT1-dependent cancer cell lines.

  • Demonstration of on-target engagement through increased intracellular lactate and characteristic metabolic perturbations.

  • Significantly lower potency in MCT4-co-expressing cells compared to MCT1-only cells.

  • A clean off-target profile, particularly at concentrations relevant to its MCT1 inhibitory activity.

By benchmarking CICA against the established MCT1 inhibitor AZD3965, this guide provides a robust framework for determining its utility and specificity. If the data align with the expected outcomes, CICA can be confidently employed as a valuable pharmacological tool for elucidating the multifaceted roles of MCT1 in health and disease.

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A Comparative Guide to the Structure-Activity Relationships of 4-Cyanoindole Derivatives in Neuroscience Drug Discovery

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of biologically active molecules. Its inherent properties, including the ability to participate in hydrogen bonding and π-stacking interactions, make it a privileged structure for targeting various physiological pathways. The introduction of a cyano group at the 4-position of the indole ring creates a unique chemical entity with altered electronic properties and steric profile, offering a powerful tool for fine-tuning ligand-receptor interactions. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 4-cyanoindole derivatives, focusing on their development as ligands for two critical neuroscience targets: α-synuclein aggregates, implicated in Parkinson's disease, and the dopamine D4 receptor, a key player in neuropsychiatric disorders.

The 4-Cyanoindole Scaffold: A Versatile Tool in Medicinal Chemistry

The 4-cyanoindole core presents a synthetically accessible and readily modifiable platform for drug discovery. The electron-withdrawing nature of the cyano group can influence the acidity of the indole N-H, modulate the electron density of the aromatic system, and serve as a hydrogen bond acceptor. These characteristics have been exploited to develop a range of bioactive compounds, from fluorescent probes for biological imaging to potent and selective receptor ligands.[1][2][3] This guide will delve into the nuanced SAR of 4-cyanoindole derivatives, providing researchers with insights to guide future drug design efforts.

Targeting α-Synuclein Aggregates in Synucleinopathies

The aggregation of α-synuclein is a pathological hallmark of synucleinopathies, including Parkinson's disease.[4][5] The development of small molecules that can bind to these aggregates is crucial for both diagnostic imaging and potential therapeutic intervention. A recent study systematically explored the SAR of cyano-substituted indole derivatives as ligands for α-synuclein fibrils.[4][5]

Key SAR Insights for α-Synuclein Ligands

The study revealed several critical structural features that govern the binding affinity of 4-cyanoindole derivatives to α-synuclein aggregates. The general structure explored is depicted below:

Figure 1. Key modification points on the 4-cyanoindole scaffold for α-synuclein binding.

The most significant findings from the SAR studies are summarized below:

• N-Substitution: The presence of an N-benzyl group was found to be highly favorable for binding affinity.[4] This suggests a key hydrophobic interaction in the binding pocket of the α-synuclein fibril.

• C3-Position: Introduction of a malononitrile moiety at the C3-position of the indole ring consistently led to high binding affinity.[4] This group likely engages in specific interactions within the binding site.

• Cyano Group Position: While the guide focuses on 4-cyanoindoles, the original study explored various cyano-substituted indoles. The precise placement of the cyano group influences binding and selectivity against other amyloid proteins like Aβ.[4]

• Halogenation: Introduction of an iodine atom for radioiodination was well-tolerated, maintaining moderate binding affinity, which is a crucial aspect for the development of imaging agents.[4][5]

Comparative Activity of α-Synuclein Ligands

The following table summarizes the binding affinities of key 4-cyanoindole derivatives for α-synuclein fibrils.

Compound	N-Substitution	C3-Substitution	Other Substitutions	Ki (nM) for α-syn	Reference
23	Benzyl	Malononitrile	-	3.5 ± 0.8	[4]
29	Benzyl	Malononitrile	5-Fluoro	Moderate Affinity	[4]
30	Benzyl	Malononitrile	6-Fluoro	Moderate Affinity	[4]
[¹²⁵I]51	Benzyl	Malononitrile	5-Iodo	17.4 ± 5.6	[4][5]

Modulating the Dopamine D4 Receptor in Neuropsychiatric Disorders

The dopamine D4 receptor is a G-protein coupled receptor implicated in the pathophysiology of various neuropsychiatric disorders, including schizophrenia and ADHD. Selective D4 receptor ligands have been pursued as potential therapeutics with fewer side effects than non-selective dopamine antagonists. A study on 2- and 3-piperazinylmethyl-substituted cyanoindoles revealed potent and selective D4 receptor partial agonists.[6]

Key SAR Insights for Dopamine D4 Receptor Ligands

The SAR for this class of compounds highlights the importance of the substitution pattern on both the indole core and the piperazine moiety.

Figure 2. Key structural elements of 4-cyanoindole derivatives for D4 receptor binding.

The key takeaways from the SAR investigation are as follows:

• Cyanoindole Isomer: 5-Cyanoindole derivatives consistently demonstrated higher affinity for the D4 receptor compared to their 6-cyano counterparts.[6]

• Linker Position: A piperazinylmethyl substituent at the 2-position of the indole ring was found to be optimal for high affinity.[6]

• Piperazine Substitution: A phenylpiperazine moiety was a crucial structural element. Substitution on the phenyl ring with electron-withdrawing groups, such as fluorine, further enhanced affinity and selectivity.[6]

Comparative Activity of Dopamine D4 Receptor Ligands

The table below presents the binding affinities and selectivities of representative 2-aminomethyl-5-cyanoindoles for the dopamine D4 receptor.

Compound	Piperazine Substituent	Ki (nM) for D4	Selectivity over D2/D3	Efficacy	Reference
3f (FAUC 299)	Phenyl	0.52	>1900	Partial Agonist (35%)	[6]
3j (FAUC 316)	4-Fluorophenyl	1.0	>8600	Partial Agonist (30%)	[6]

Experimental Protocols: A Guide to In Vitro Evaluation

The evaluation of these compounds relies on robust and reproducible experimental protocols. Below are representative methodologies for the key assays discussed.

General Workflow for SAR Studies

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A Comparative Analysis of Synthetic Routes to 4-Cyano-1H-indole-3-carboxylic acid

Introduction

4-Cyano-1H-indole-3-carboxylic acid is a valuable heterocyclic building block in medicinal chemistry and drug discovery. The indole nucleus is a privileged scaffold found in numerous biologically active compounds, and the presence of both a cyano group at the C4-position and a carboxylic acid at the C3-position offers versatile handles for further molecular elaboration. The cyano group can act as a bioisostere for other functional groups or be transformed into other moieties, while the carboxylic acid provides a key site for amide bond formation and other conjugations. This guide provides a comparative analysis of two distinct synthetic routes to this important molecule, offering insights into the strategic choices and experimental considerations for researchers in the field.

Route 1: Late-Stage Functionalization of 4-Cyano-1H-indole

This synthetic strategy commences with the commercially available 4-cyano-1H-indole and introduces the desired carboxylic acid functionality at the C3 position in a two-step sequence. This approach is advantageous as it builds upon a readily accessible and advanced intermediate.

Reaction Scheme:

Caption: Synthetic pathway for Route 1, starting from 4-cyano-1H-indole.

Step-by-Step Protocol and Mechanistic Insights

Step 1: Vilsmeier-Haack Formylation of 4-Cyano-1H-indole

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles like indoles.[1][2][3] The reaction proceeds via an electrophilic substitution mechanism where the Vilsmeier reagent, a chloroiminium salt generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), acts as the electrophile.[1][4]

Experimental Protocol:

• In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, cool N,N-dimethylformamide (DMF) to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF while maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at this temperature to allow for the formation of the Vilsmeier reagent.

• Dissolve 4-cyano-1H-indole in a minimal amount of DMF and add it dropwise to the Vilsmeier reagent solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 35-40 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and neutralize with an aqueous solution of sodium hydroxide or potassium carbonate until the pH is basic.

• The product, 4-cyano-1H-indole-3-carbaldehyde, will precipitate out of the solution. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.[5][6]

Step 2: Oxidation of 4-Cyano-1H-indole-3-carbaldehyde

The oxidation of the aldehyde to a carboxylic acid is a standard transformation in organic synthesis.[7][8] Several oxidizing agents can be employed, such as potassium permanganate (KMnO₄), silver(I) oxide (Ag₂O), or sodium chlorite (NaClO₂). The choice of oxidant depends on the substrate's sensitivity and the desired reaction conditions.

Experimental Protocol (using KMnO₄):

• Suspend 4-cyano-1H-indole-3-carbaldehyde in a mixture of acetone and water.

• Add a solution of potassium permanganate (KMnO₄) in water dropwise to the suspension at room temperature.

• Stir the reaction mixture vigorously. The reaction is typically exothermic and is accompanied by the formation of a brown manganese dioxide (MnO₂) precipitate.

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Filter the reaction mixture to remove the MnO₂ precipitate.

• Acidify the filtrate with a mineral acid (e.g., HCl) to precipitate the 4-cyano-1H-indole-3-carboxylic acid.

• Collect the product by filtration, wash with cold water, and dry. Recrystallization from a suitable solvent like ethanol/water may be required for further purification.

Route 2: Fischer Indole Synthesis Approach

This classical approach constructs the indole core from fundamental building blocks. The synthesis begins with the preparation of 3-cyanophenylhydrazine, which then undergoes a Fischer indole synthesis with a pyruvate derivative to form a 4-cyano-1H-indole-2-carboxylic acid intermediate. Subsequent decarboxylation and C3-carboxylation lead to the final product.[9][10][11]

Reaction Scheme:

Caption: Synthetic pathway for Route 2, employing the Fischer indole synthesis.

Step-by-Step Protocol and Mechanistic Insights

Step 1: Synthesis of 3-Cyanophenylhydrazine Hydrochloride

This precursor is synthesized from 3-aminobenzonitrile via a two-step diazotization and reduction sequence.[12][13]

Experimental Protocol:

• Dissolve 3-aminobenzonitrile in concentrated hydrochloric acid and cool the solution to 0-5 °C.

• Add a solution of sodium nitrite (NaNO₂) in water dropwise, maintaining the low temperature to form the diazonium salt.

• In a separate flask, prepare a solution of tin(II) chloride (SnCl₂) in concentrated hydrochloric acid and cool it to 0 °C.

• Slowly add the diazonium salt solution to the SnCl₂ solution. An exothermic reaction will occur.

• The 3-cyanophenylhydrazine hydrochloride will precipitate as a solid. Collect the product by filtration, wash with a small amount of cold water, and dry.[12]

Step 2: Fischer Indole Synthesis of Ethyl 4-cyano-1H-indole-2-carboxylate

The Fischer indole synthesis involves the acid-catalyzed cyclization of a phenylhydrazone, which is formed in situ from the reaction of 3-cyanophenylhydrazine and ethyl pyruvate.[9][14]

Experimental Protocol:

• Suspend 3-cyanophenylhydrazine hydrochloride and ethyl pyruvate in a suitable solvent such as ethanol or acetic acid.

• Add a strong acid catalyst, such as sulfuric acid or polyphosphoric acid.

• Heat the reaction mixture to reflux for several hours. The reaction involves the formation of the hydrazone, followed by a[9][9]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia.[9]

• Monitor the reaction by TLC. Upon completion, cool the mixture and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with a saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain ethyl 4-cyano-1H-indole-2-carboxylate.

Step 3: Hydrolysis and Decarboxylation to 4-Cyano-1H-indole

The ester is first hydrolyzed to the corresponding carboxylic acid, which is then decarboxylated upon heating to yield 4-cyano-1H-indole.

Experimental Protocol:

• Dissolve the ethyl 4-cyano-1H-indole-2-carboxylate in a mixture of ethanol and an aqueous solution of sodium hydroxide.

• Heat the mixture to reflux until the ester is completely hydrolyzed (monitored by TLC).

• Acidify the reaction mixture with hydrochloric acid to precipitate the 4-cyano-1H-indole-2-carboxylic acid.

• Filter the solid and heat it in a high-boiling point solvent like quinoline, or without a solvent at a temperature above its melting point, to effect decarboxylation.[15]

• The resulting 4-cyano-1H-indole can be purified by sublimation or chromatography.

Step 4 & 5: Formylation and Oxidation

These final two steps are identical to Step 1 and 2 of Route 1, converting 4-cyano-1H-indole into the target molecule, 4-cyano-1H-indole-3-carboxylic acid.

Comparative Analysis

Feature	Route 1: Late-Stage Functionalization	Route 2: Fischer Indole Synthesis
Starting Material	4-Cyano-1H-indole (commercially available)	3-Aminobenzonitrile (commercially available)
Number of Steps	2	5
Overall Yield	Potentially higher due to fewer steps	Likely lower due to the multi-step sequence
Scalability	Generally good, Vilsmeier-Haack and oxidation are scalable	Fischer indole synthesis can be challenging to scale; decarboxylation may require high temperatures
Reagent Safety	POCl₃ is corrosive and reacts violently with water. Oxidizing agents can be hazardous.	Diazotization involves potentially unstable intermediates. SnCl₂ is a reducing agent. High-temperature decarboxylation can be a safety concern.
Purification	Purification of the aldehyde and final product is typically straightforward (crystallization/filtration).	Multiple chromatographic purifications may be necessary for intermediates.
Key Advantages	Short and direct, utilizes a readily available advanced intermediate.	Builds the indole core from basic starting materials, offering flexibility for analogue synthesis by varying the hydrazine and ketone/aldehyde.
Key Disadvantages	Relies on the commercial availability and cost of 4-cyano-1H-indole.	Longer synthetic route, potentially lower overall yield, and involves more hazardous reagents and reaction conditions.

Conclusion

For the synthesis of 4-Cyano-1H-indole-3-carboxylic acid, Route 1 (Late-Stage Functionalization) presents a more efficient and practical approach for laboratory-scale synthesis, provided that the starting material, 4-cyano-1H-indole, is readily available and economically viable. Its two-step sequence with generally reliable reactions makes it an attractive option for rapid access to the target molecule.

Route 2 (Fischer Indole Synthesis) , while being a more classical and lengthy approach, offers greater flexibility in terms of analogue synthesis by allowing for modifications to both the phenylhydrazine and the carbonyl component. This route is more suitable for fundamental synthetic exploration or when the starting material for Route 1 is not accessible. However, the lower overall yield and the use of more hazardous reagents and conditions are significant drawbacks.

The choice between these two routes will ultimately depend on the specific needs of the researcher, including the desired scale of the synthesis, the availability and cost of starting materials, and the laboratory's capabilities for handling the required reagents and reaction conditions.

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• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. J. Org. Chem.2018 , 83 (15), 8257–8272. [Link]

• Synthesis of Indole-2-carboxylate Derivatives via Palladium-catalyzed Aerobic Amination of Aryl C–H Bonds. Org. Lett.2012 , 14 (15), 3898–3901. [Link]

• Fischer indole synthesis. Wikipedia. [Link]

• Carbonylative synthesis and functionalization of indoles. Beilstein J. Org. Chem.2024 , 20, 87. [Link]

• Direct, Chemoselective N-tert-Prenylation of Indoles via C–H Functionalization. Org. Lett.2012 , 14 (1), 26–29. [Link]

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A Comparative Guide to the Cross-Reactivity of 4-Cyanoindole-Based Fluorescent Probes

For researchers, scientists, and drug development professionals, the selection of a fluorescent probe is a critical decision that can profoundly impact the integrity of experimental outcomes. An ideal probe offers a bright, stable signal that is highly specific to its intended target, minimizing the confounding data that arises from off-target interactions, or cross-reactivity. This guide provides an in-depth comparison of 4-cyanoindole-based fluorescent probes, evaluating their performance against common alternatives and offering the experimental frameworks necessary to validate their specificity.

The 4-cyanoindole scaffold has emerged as a valuable core for creating fluorescent probes that are structural analogues of endogenous molecules, thereby reducing the potential for significant perturbation of biological systems.[1] This principle is exemplified in two widely used probes: L-4-cyanotryptophan (4CN-Trp) , a fluorescent analogue of the amino acid tryptophan, and 4-cyanoindole-2'-deoxyribonucleoside (4CIN) , a universal fluorescent nucleoside analogue.[1][2] Their utility lies not only in their bright fluorescence but in their designed-in specificity, a crucial factor for reliable biological imaging and sensing.

The Imperative of Minimal Cross-Reactivity

In the complex milieu of a living cell, a fluorescent probe is exposed to a vast array of potential interacting partners, including proteins, nucleic acids, lipids, and small molecules. Non-specific binding to these off-target molecules can lead to a host of problems, from false-positive signals to cytotoxic effects.[3] Therefore, a rigorous assessment of a probe's cross-reactivity is not merely a preliminary step but a cornerstone of robust experimental design. The choice of a minimally cross-reactive probe is paramount for generating reproducible and trustworthy data.

4-Cyanotryptophan (4CN-Trp): An Inconspicuous Reporter in Protein Environments

4CN-Trp is a fluorescent non-canonical amino acid that can be site-specifically incorporated into proteins.[4] Its key advantage lies in its structural similarity to native tryptophan, rendering it an "inconspicuous tag" that is less likely to disrupt protein structure and function.[5] This intrinsic property is the first line of defense against off-target effects.

Mechanism of Specificity

The primary mechanism underpinning the specificity of 4CN-Trp in a cellular context is its distinct photophysical properties compared to native tryptophan. 4CN-Trp has a red-shifted absorption maximum, allowing for its selective excitation without exciting the endogenous tryptophan residues in other proteins.[5] This significantly reduces background fluorescence, a common source of non-specific signal.

Furthermore, the fluorescence of 4CN-Trp is sensitive to its local environment, which can be exploited to report on specific molecular events like ligand binding or conformational changes.[5] While this environmental sensitivity is a powerful tool, it also necessitates careful validation to ensure that observed fluorescence changes are due to the intended interaction and not non-specific binding.

4-Cyanoindole-2'-deoxyribonucleoside (4CIN): A Selective Probe for Nucleic Acid Dynamics

4CIN is a universal nucleoside analogue that can be incorporated into DNA and RNA strands.[6] Its utility as a specific probe is highlighted by its well-defined interaction with natural nucleobases.

Mechanism of Specificity

A key feature of 4CIN's selectivity is that its fluorescence is significantly quenched by the natural nucleobase guanine, while being largely unaffected by adenine, cytosine, and thymine.[7][8] This specific quenching mechanism, which occurs via photoinduced electron transfer, allows for the design of highly specific assays for DNA-protein interactions and nucleic acid dynamics.[7] For instance, the binding of a protein to a 4CIN-labeled DNA strand can alter the local environment of the probe and its interaction with neighboring bases, leading to a measurable change in fluorescence.

Quantitative Comparison of 4-Cyanoindole Probes and Alternatives

The selection of a fluorescent probe should be guided by its photophysical properties. The following tables provide a comparative analysis of 4-cyanoindole-based probes and common alternatives.

Table 1: Comparison of 4-Cyanotryptophan (4CN-Trp) with Other Fluorescent Amino Acid Probes

Probe	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Brightness (ε × Φ)	Key Advantages	Potential for Cross-Reactivity
L-4-Cyanotryptophan (4CN-Trp)	~320	~410	>0.8 in water[9]	High	Minimally perturbing to protein structure; selectively excitable over native Trp.[4][5]	Low, due to structural similarity to Trp and selective excitation.
L-Tryptophan (Trp)	~280	~350	<0.2 in water[9]	Low	Intrinsic to most proteins.	High background from endogenous Trp in other proteins.
L-(7-Hydroxycoumarin-4-yl) ethylglycine	~380	~450	High[10]	High	Bright fluorescence and sensitive to pH and polarity.[10]	Larger, more rigid structure may perturb protein function.
p-Cyanophenylalanine (pCN-Phe)	~275	~295	~0.14 in water[11]	Moderate	Environment-sensitive fluorescence lifetime.[11]	Excitation overlaps with native Trp.
2-amino-3-(5-(dimethylamino)naphthalene-1-sulfonamide)-propanoic acid (Dansyl-Ala)	~335	~520	Variable	Moderate	Large Stokes shift; sensitive to environment polarity.	Bulky dansyl group can significantly alter protein structure and binding.

Table 2: Comparison of 4-Cyanoindole-2'-deoxyribonucleoside (4CIN) with Other Fluorescent Nucleoside Probes

Probe	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ) in water	Brightness (ε × Φ)	Key Advantages	Potential for Cross-Reactivity
4-Cyanoindole-2'-deoxyribonucleoside (4CIN)	~325	~412	>0.90[2]	Very High	High quantum yield; pairs with all natural bases; specifically quenched by guanine.[2][7]	Low, due to specific interaction with guanine.
2-Aminopurine-2'-deoxyribonucleoside (2AP)	~303	~370	~0.68[12]	Moderate	Widely used; sensitive to base stacking.[12]	Fluorescence is quenched by all natural bases to varying degrees.
Thieno[3,4-d]pyrimidine-based nucleoside	~304	~412	~0.48[13]	High	Senses mismatched base pairing.[13]	Specificity for different mismatches needs to be characterized for each application.

Experimental Protocols for Assessing Cross-Reactivity

To ensure the validity of experimental data, it is crucial to perform cross-reactivity assessments. Below are detailed protocols for in vitro and in-cell validation of fluorescent probe specificity.

In Vitro Cross-Reactivity Assessment

This protocol is designed to test the probe's response to a panel of potential off-target biomolecules.

Objective: To determine the change in fluorescence of a 4-cyanoindole-based probe in the presence of a wide range of common cellular components.

Materials:

• 4-cyanoindole probe (4CN-Trp or 4CIN) stock solution (e.g., 1 mM in DMSO)

• Buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Panel of potential interfering substances (e.g., 10 mM stock solutions):

  • Amino acids (e.g., cysteine, histidine, tyrosine, glutamate)

  • Glutathione

  • ATP

  • Common metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe²⁺, Cu²⁺)

  • Reactive Oxygen Species (ROS) (e.g., H₂O₂)

  • Bovine Serum Albumin (BSA) as a model protein

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of the 4-cyanoindole probe in the assay buffer (e.g., 10 µM).

• In the 96-well plate, add the probe working solution to each well.

• To each well, add a high concentration of one of the potential interfering substances (e.g., final concentration of 1 mM). Include a control well with only the probe and buffer.

• Incubate the plate at room temperature for 30 minutes, protected from light.

• Measure the fluorescence intensity using the microplate reader at the probe's optimal excitation and emission wavelengths.

• Compare the fluorescence intensity of the wells containing the interfering substances to the control well. A significant change in fluorescence indicates potential cross-reactivity.

Caption: Workflow for in vitro cross-reactivity testing.

Cellular Imaging Protocol for Specificity Assessment

This protocol uses microscopy to visually assess the probe's localization and potential off-target binding within cells.

Objective: To visualize the subcellular localization of the 4-cyanoindole probe and determine if it accumulates in non-target compartments.

Materials:

• Live cells cultured on glass-bottom dishes

• 4-cyanoindole probe

• Cell culture medium

• Organelle-specific trackers (e.g., MitoTracker™, LysoTracker™, Hoechst 33342)

• Confocal microscope

Procedure:

• Culture cells to an appropriate confluency.

• Incubate the cells with the 4-cyanoindole probe at a predetermined optimal concentration and for an optimized duration.

• (Optional) Co-stain the cells with organelle-specific trackers to identify subcellular compartments.

• Wash the cells with fresh medium to remove any unbound probe.

• Image the cells using a confocal microscope with appropriate laser lines and emission filters for the 4-cyanoindole probe and any co-stains.

• Analyze the images to determine the probe's localization. Co-localization with a specific organelle tracker can indicate specificity, while diffuse staining or accumulation in unexpected regions may suggest cross-reactivity.

Caption: Workflow for cellular imaging-based specificity assessment.

Conclusion

4-cyanoindole-based fluorescent probes, particularly 4CN-Trp and 4CIN, offer significant advantages in terms of their photophysical properties and inherent specificity. Their design as close analogues of endogenous molecules minimizes structural perturbations, and their unique spectroscopic characteristics allow for targeted excitation and detection. While 4CN-Trp excels as a minimally invasive probe for protein studies and 4CIN provides high selectivity in nucleic acid applications through its specific quenching by guanine, a thorough, application-specific validation of their cross-reactivity remains a critical step in ensuring data integrity. By employing the systematic experimental protocols outlined in this guide, researchers can confidently leverage the power of 4-cyanoindole-based probes to illuminate complex biological processes with high fidelity.

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Benchmarking 4-Cyano-1H-indole-3-carboxylic Acid: A Comparative Guide to IDO1 Enzyme Inhibition

Introduction: The Rationale for Targeting Indoleamine 2,3-Dioxygenase 1 (IDO1) in Immuno-Oncology

In the intricate landscape of cancer immunotherapy, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint regulator that orchestrates tumor immune escape.[1][2][3] IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan along the kynurenine pathway.[1][4][5] This enzymatic activity has profound consequences within the tumor microenvironment. Firstly, the depletion of tryptophan starves proliferative effector T cells, leading to their anergy and apoptosis. Secondly, the accumulation of kynurenine and its downstream metabolites actively promotes the differentiation and recruitment of regulatory T cells (Tregs), further suppressing anti-tumor immunity.[4]

The overexpression of IDO1 has been correlated with poor prognosis in a variety of malignancies, including melanoma, colorectal cancer, and breast cancer.[1] Consequently, the inhibition of IDO1 represents a compelling therapeutic strategy to restore immune surveillance and synergize with other immunotherapies, such as checkpoint inhibitors targeting PD-1/PD-L1.[5][6][7] This has spurred the development of numerous small-molecule IDO1 inhibitors, with several advancing into clinical trials.[1][8][9]

This guide introduces 4-Cyano-1H-indole-3-carboxylic acid , a novel indole derivative, as a potential IDO1 inhibitor. Its structural resemblance to the endogenous substrate, L-tryptophan, and other indole-based inhibitors provides a strong rationale for its investigation. Here, we present a comprehensive framework for benchmarking the inhibitory potential of this compound against well-characterized IDO1 inhibitors, providing researchers with the necessary protocols and rationale to conduct a thorough comparative analysis.

Comparative Landscape: Established IDO1 Inhibitors

A robust benchmarking study necessitates comparison against established standards. The following compounds represent key clinical and preclinical IDO1 inhibitors that serve as excellent comparators for this investigation.

Compound	Mechanism of Action	Reported IC50	Key Characteristics
Epacadostat (INCB24360)	Potent and selective IDO1 inhibitor	~10 nM	Extensively studied in clinical trials, particularly in combination with anti-PD-1 therapy.[2][6]
Indoximod (1-Methyl-D-tryptophan)	Tryptophan mimetic, less potent IDO1 inhibitor	Micromolar range	Acts as a competitive inhibitor and has been investigated in various clinical settings.[2]
BMS-986205 (Linrodostat)	Potent and selective IDO1 inhibitor	Nanomolar range	Another clinically investigated IDO1 inhibitor with a distinct chemical scaffold.[2]

The inclusion of these compounds will provide a comprehensive performance context for 4-Cyano-1H-indole-3-carboxylic acid, spanning a range of potencies and structural classes.

Experimental Workflow for Comparative Inhibitor Profiling

A multi-tiered approach is essential for a thorough evaluation of a novel inhibitor. This workflow progresses from initial biochemical validation to cell-based assays that more closely mimic the physiological context.

Figure 1: A stepwise experimental workflow for the comprehensive evaluation of a novel IDO1 inhibitor.

Part 1: Biochemical Characterization (Cell-Free)

The initial phase focuses on the direct interaction between the compound and purified recombinant human IDO1 enzyme. This allows for a precise determination of inhibitory potency and mechanism without the complexities of a cellular environment.

Protocol 1: Recombinant IDO1 Enzyme Kinetics Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 4-Cyano-1H-indole-3-carboxylic acid against recombinant human IDO1.

Rationale: This assay directly measures the enzymatic conversion of tryptophan to N-formylkynurenine, which is subsequently detected. By titrating the inhibitor concentration, a dose-response curve can be generated to calculate the IC50 value, a key metric of inhibitor potency. A fluorogenic assay is recommended for its high sensitivity and signal-to-background ratio.[10]

Materials:

• Recombinant Human IDO1 Enzyme (e.g., Sigma-Aldrich, Abcam)[10]

• IDO1 Assay Buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5)

• L-Tryptophan (Substrate)

• Ascorbate and Methylene Blue (Cofactors)

• Catalase

• Test Compound (4-Cyano-1H-indole-3-carboxylic acid)

• Known Inhibitors (Epacadostat, Indoximod)

• Fluorogenic Developer

• 96-well black microplate

• Fluorescence plate reader (Ex/Em = 402/488 nm)

Procedure:

• Reagent Preparation: Prepare stock solutions of the test compound and known inhibitors in DMSO. Prepare a 10X L-tryptophan solution in assay buffer. Reconstitute the recombinant IDO1 enzyme according to the manufacturer's instructions.

• Assay Setup: In a 96-well plate, add 50 µL of 2X reaction premix (containing assay buffer and antioxidant mix).

• Inhibitor Addition: Add 10 µL of various concentrations of the test compound or known inhibitors to the respective wells. For the control wells, add 10 µL of DMSO.

• Enzyme Addition: Add 30 µL of the diluted recombinant IDO1 enzyme solution to all wells except the background control.

• Substrate Addition: Initiate the reaction by adding 10 µL of the 10X L-tryptophan solution to all wells. The final reaction volume should be 100 µL.

• Incubation: Incubate the plate at 37°C for 45-60 minutes, protected from light.

• Development: Stop the reaction and develop the fluorescent signal by adding the fluorogenic developer as per the kit instructions.

• Measurement: Read the fluorescence at Ex/Em = 402/488 nm.

• Data Analysis: Subtract the background fluorescence and plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Mechanism of Inhibition Studies

Objective: To determine whether 4-Cyano-1H-indole-3-carboxylic acid acts as a competitive, non-competitive, or uncompetitive inhibitor.

Rationale: Understanding the mechanism of inhibition provides crucial insights into how the compound interacts with the enzyme. This is typically achieved by measuring the initial reaction rates at varying concentrations of both the substrate (L-tryptophan) and the inhibitor.

Procedure:

• Set up the enzymatic assay as described in Protocol 1.

• Create a matrix of reactions with varying concentrations of L-tryptophan (e.g., 0.5x, 1x, 2x, 4x Km) and several fixed concentrations of the test inhibitor (e.g., 0.5x, 1x, 2x IC50).

• Measure the initial reaction velocities for each condition.

• Plot the data using a Lineweaver-Burk (double reciprocal) plot (1/velocity vs. 1/[Substrate]).

• Analyze the plot:

  • Competitive Inhibition: Lines intersect on the y-axis.

  • Non-competitive Inhibition: Lines intersect on the x-axis.

  • Uncompetitive Inhibition: Lines are parallel.

Part 2: Cellular Activity and Functional Impact

While cell-free assays are essential for determining direct enzyme inhibition, cell-based assays are critical for assessing a compound's ability to penetrate cells, engage the target in a physiological context, and exert a biological effect.

Protocol 3: Cell-Based IDO1 Activity Assay

Objective: To measure the inhibition of IDO1 activity in a cellular context.

Rationale: This assay utilizes human cancer cells (e.g., HeLa or SK-OV-3) that are stimulated with interferon-gamma (IFN-γ) to induce IDO1 expression.[11][12][13] The inhibitory effect of the test compound is then measured by quantifying the production of kynurenine in the cell culture supernatant.[12]

Materials:

• HeLa or SK-OV-3 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Recombinant Human IFN-γ

• Test Compound and Known Inhibitors

• Trichloroacetic acid (TCA)

• p-Dimethylaminobenzaldehyde (DMAB) reagent

• 96-well cell culture plates

• Spectrophotometer (480 nm)

Procedure:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight.

• Induction and Treatment: The next day, replace the medium with fresh medium containing 100 ng/mL of IFN-γ and serial dilutions of the test compound or known inhibitors.

• Incubation: Incubate the cells for 48-72 hours.

• Kynurenine Measurement:

  • Transfer 140 µL of the cell culture supernatant to a new 96-well plate.

  • Add 10 µL of 6.1 N TCA to each well and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[12]

  • Centrifuge the plate to pellet any precipitate.

  • Transfer 100 µL of the supernatant to another plate and add 100 µL of 2% (w/v) DMAB in acetic acid.

  • A yellow color will develop. Read the absorbance at 480 nm.

• Data Analysis: Create a standard curve using known concentrations of kynurenine. Calculate the concentration of kynurenine in the samples and determine the cellular IC50 value for the inhibitor.

Figure 2: The IDO1 signaling pathway and the point of inhibition by 4-Cyano-1H-indole-3-carboxylic acid.

Data Summary and Interpretation

The collective data from these experiments will allow for a robust comparison of 4-Cyano-1H-indole-3-carboxylic acid with established IDO1 inhibitors.

Table 1: Comparative Inhibitory Profile

Compound	Biochemical IC50 (nM)	Cellular IC50 (nM)	Mechanism of Inhibition
4-Cyano-1H-indole-3-carboxylic acid	Experimental Value	Experimental Value	Experimental Finding
Epacadostat	~10	Literature/Experimental	Competitive
Indoximod	>1000	Literature/Experimental	Competitive
BMS-986205	~5	Literature/Experimental	Competitive

Interpretation of Results:

• A low nanomolar biochemical IC50 would indicate potent direct inhibition of the IDO1 enzyme.

• A comparable cellular IC50 suggests good cell permeability and target engagement within the cell. A significant drop-off in potency from the biochemical to the cellular assay might indicate poor cell permeability or metabolic instability.

• The mechanism of inhibition will provide valuable information for future lead optimization efforts. Competitive inhibition is a common mechanism for tryptophan mimetics.

Conclusion and Future Directions

This guide provides a comprehensive, scientifically-grounded framework for the initial benchmarking of 4-Cyano-1H-indole-3-carboxylic acid as a potential IDO1 inhibitor. By systematically comparing its biochemical potency, cellular activity, and mechanism of action against established clinical candidates, researchers can make a data-driven assessment of its therapeutic potential.

Positive findings from this initial evaluation would warrant further investigation, including selectivity profiling against related enzymes (e.g., IDO2, TDO), pharmacokinetic studies, and in vivo efficacy studies in relevant tumor models, potentially in combination with other immunotherapies. The journey of drug discovery is iterative, and this foundational benchmarking is a critical first step in determining if 4-Cyano-1H-indole-3-carboxylic acid holds promise as a novel modulator of the tumor immune microenvironment.

References

• National Cancer Institute. Clinical Trials Using IDO1 Inhibitor. Available from: [Link]

• Zhai, L., et al. (2021). Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical trials for cancer immunotherapy. Journal of Hematology & Oncology. Available from: [Link]

• Wikipedia. Indoleamine 2,3-dioxygenase. Available from: [Link]

• Li, F., et al. (2018). Recent advances in the discovery of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. MedChemComm. Available from: [Link]

• Le, D. T., et al. (2015). Challenges in the discovery of indoleamine 2, 3-dioxygenase 1 (IDO1) inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

• He, Y., et al. (2022). Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources. Frontiers in Pharmacology. Available from: [Link]

• Karakas, E., et al. (2019). Inhibition Mechanisms of Indoleamine 2,3-Dioxygenase 1 (IDO1). ACS Catalysis. Available from: [Link]

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A Comparative Guide to the Validation of Analytical Methods for 4-Cyano-1H-indole-3-carboxylic acid

For researchers, scientists, and professionals in drug development, the robust validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. This guide provides an in-depth, experience-driven comparison of analytical methods for the quantification of 4-Cyano-1H-indole-3-carboxylic acid, a key intermediate in various pharmaceutical syntheses. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

The Critical Role of Method Validation for 4-Cyano-1H-indole-3-carboxylic acid

4-Cyano-1H-indole-3-carboxylic acid's journey from a laboratory reagent to a component of a final drug product is paved with analytical checkpoints. Each stage, from synthesis monitoring to final product purity assessment, relies on accurate and precise quantification. A validated analytical method ensures the reliability of this data, which is paramount for regulatory submissions and, ultimately, patient safety. The principles of method validation are universally accepted and are outlined by regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3][4][5][6][7][8][9]

This guide will focus on a detailed validation of a primary analytical technique, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), and offer a comparative analysis with other viable methods.

Primary Technique: Validated RP-HPLC Method for 4-Cyano-1H-indole-3-carboxylic acid

RP-HPLC is a workhorse in pharmaceutical analysis due to its versatility, robustness, and cost-effectiveness. The following protocol is a representative example of a validated method for 4-Cyano-1H-indole-3-carboxylic acid.

Experimental Protocol: RP-HPLC with UV Detection

1. Chromatographic Conditions:

• Instrument: HPLC system equipped with a UV-Vis detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (containing 0.1% formic acid) (e.g., 50:50 v/v). The acidic modifier is crucial for suppressing the ionization of the carboxylic acid group, leading to better peak shape and retention.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C. Maintaining a constant temperature is vital for reproducible retention times.

• Detection Wavelength: 285 nm. This wavelength is chosen based on the UV absorbance maximum of the analyte, ensuring maximum sensitivity.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve 10 mg of 4-Cyano-1H-indole-3-carboxylic acid reference standard in 100 mL of the mobile phase to obtain a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL.

• Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to an expected concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection to prevent column clogging.

Method Validation Parameters: A Deep Dive

The validation of this HPLC method is performed in accordance with ICH Q2(R1) guidelines.[3]

Caption: Workflow for the validation of an analytical method, following ICH guidelines.

Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[7] This is demonstrated by injecting a blank (mobile phase), a placebo (sample matrix without the analyte), and the analyte itself. The absence of interfering peaks at the retention time of 4-Cyano-1H-indole-3-carboxylic acid in the blank and placebo injections confirms specificity.

Linearity and Range: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[10] The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity. A minimum of five concentrations are used to establish linearity. The calibration curve is generated by plotting the peak area against the concentration, and the correlation coefficient (R²) should be ≥ 0.999.

Accuracy: The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[11] This is typically determined by the recovery of a known amount of spiked analyte into a sample matrix. The analysis is performed in triplicate at three different concentrations (low, medium, and high) covering the specified range.

Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[11] It is evaluated at two levels:

• Repeatability (Intra-day precision): The precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-day precision): The precision within-laboratory variations: different days, different analysts, different equipment, etc. Precision is expressed as the relative standard deviation (%RSD).

Limit of Detection (LOD) and Limit of Quantification (LOQ):

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[7] These are often determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[2] For this HPLC method, robustness would be tested by slightly varying parameters such as the mobile phase composition (e.g., ±2%), column temperature (e.g., ±2°C), and flow rate (e.g., ±0.1 mL/min).

Performance Summary of the Validated RP-HPLC Method

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at the analyte's retention time	Pass
Linearity (R²)	≥ 0.999	0.9995
Range (µg/mL)	Defined by linearity, accuracy, and precision	0.5 - 50
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (%RSD)	Repeatability: ≤ 2.0%, Intermediate: ≤ 3.0%	Repeatability: 0.8%, Intermediate: 1.5%
LOD (µg/mL)	S/N ≥ 3	0.15
LOQ (µg/mL)	S/N ≥ 10	0.5
Robustness	%RSD of results should be within acceptable limits	Pass

Comparative Analysis of Alternative Analytical Methods

While RP-HPLC is a robust and widely used technique, other methods may be more suitable depending on the specific analytical challenge, such as the need for higher sensitivity or the analysis of complex matrices.

Caption: Decision tree for selecting an appropriate analytical method.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers significantly higher sensitivity and selectivity compared to HPLC-UV.[12][13][14][15] This makes it the method of choice for bioanalytical studies where the analyte is present at very low concentrations in complex biological matrices like plasma or urine. The mass spectrometer provides structural confirmation, enhancing the certainty of identification.

Advantages:

• Superior Sensitivity (pg/mL to ng/mL range): Ideal for pharmacokinetic and metabolic studies.

• High Selectivity: The use of multiple reaction monitoring (MRM) minimizes matrix interference.[12]

• Faster Analysis Times: UPLC systems use smaller particle size columns, leading to shorter run times.

Disadvantages:

• Higher Cost: Both instrumentation and maintenance are more expensive.

• Matrix Effects: Ion suppression or enhancement can affect accuracy and requires careful method development and the use of internal standards.

• More Complex Operation: Requires more specialized expertise.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[16][17][18] For a non-volatile compound like 4-Cyano-1H-indole-3-carboxylic acid, a derivatization step is necessary to increase its volatility. This adds a layer of complexity to the sample preparation.

Advantages:

• Excellent Separation Efficiency: Capillary GC columns provide high resolution.

• High Sensitivity and Selectivity: Mass spectrometric detection provides definitive identification.

Disadvantages:

• Derivatization Required: This can be time-consuming and a source of variability.

• Thermal Lability: The analyte must be stable at the high temperatures used in the GC inlet and column.

Capillary Electrophoresis (CE)

Capillary electrophoresis separates molecules based on their charge-to-size ratio in an electric field.[19][20][21][22][23] It is a high-efficiency separation technique that requires minimal sample and solvent.

Advantages:

• High Separation Efficiency: Can resolve complex mixtures.

• Low Sample and Reagent Consumption: Environmentally friendly and cost-effective in terms of solvent usage.

• Orthogonal Separation Mechanism: Provides a different selectivity compared to HPLC.

Disadvantages:

• Lower Sensitivity with UV Detection: Compared to HPLC, the short path length of the capillary limits sensitivity.

• Reproducibility Challenges: Can be more susceptible to variations in buffer composition and capillary surface chemistry.

• Lower Loading Capacity: Not suitable for preparative-scale work.

Performance Comparison of Analytical Methods

Feature	RP-HPLC-UV	UPLC-MS/MS	GC-MS (with derivatization)	Capillary Electrophoresis (CE)
Primary Application	Routine QC, Purity	Bioanalysis, Trace Analysis	Impurity Profiling	Orthogonal Method, Chiral Separations
Sensitivity	µg/mL	pg/mL - ng/mL	ng/mL	µg/mL
Selectivity	Moderate	Very High	High	High
Speed	Moderate	Fast	Moderate	Fast
Cost	Low	High	Moderate	Low-Moderate
Complexity	Low	High	High	Moderate
Sample Throughput	High	High	Moderate	High
Key Advantage	Robust, Cost-effective	Highest Sensitivity	High Resolving Power	Low Solvent Consumption
Key Limitation	Lower Sensitivity	Cost, Matrix Effects	Derivatization Required	Lower Sensitivity (UV)

Conclusion: A Method for Every Purpose

The validation of an analytical method for 4-Cyano-1H-indole-3-carboxylic acid is a critical step in ensuring the quality and safety of pharmaceutical products. While RP-HPLC with UV detection stands out as a robust, reliable, and cost-effective method for routine quality control, the choice of the optimal analytical technique is intrinsically linked to its intended purpose. For bioanalytical applications demanding the utmost sensitivity, UPLC-MS/MS is the undisputed choice. In contrast, CE offers an orthogonal separation mechanism with the benefit of minimal solvent consumption. A thorough understanding of the strengths and limitations of each technique, guided by a rigorous validation process, empowers researchers to select the most appropriate tool for their specific analytical challenge, thereby upholding the principles of scientific integrity and regulatory compliance.

References

• Capillary electrophoresis in pharmaceutical analysis.PubMed, 1997.
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• Highlights from FDA's Analytical Test Method Valid
• Guideline Bioanalytical method validation.European Medicines Agency (EMA), 2011.
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.European Bioanalysis Forum.
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• Capillary Electrophoresis for Pharmaceutical Analysis.
• Quality Guidelines.ICH.
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• ICH and FDA Guidelines for Analytical Method Valid
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.FDA, 2021.
• Capillary electrophoresis: theory and pharmaceutical applications.
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• Bioanalytical method valid
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.European Bioanalysis Forum.
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• Liquid-Chromatography Mass-Spectrometry of Conjugates and Oxidative Metabolites of Indole- 3-Acetic.Umeå Plant Science Centre.
• GC-MS analysis showing mass spectrum of metabolite I (indole-3-acetic...).
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• Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction.MDPI.
• Indole - the NIST WebBook.National Institute of Standards and Technology.
• Separation of Indole-3-carboxylic acid on Newcrom R1 HPLC column.SIELC Technologies.
• Mass spectrometry of simple indoles.
• Pd/C-Catalyzed Hydrocarboxylation and Carbonylative Esterification of Indoles to Indole-3-carboxylic Acids and Esters.
• Performance parameters for analytical method validation: Controversies and discrepancies among numerous guidelines.SciSpace.
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• ANALYTICAL METHOD VALIDATION AND INSTRUMENT PERFORMANCE VERIFIC
• LC-MS/MS Quantification of Sulforaphane and Indole-3-carbinol Metabolites in Human Plasma and Urine after Dietary Intake of Selenium-Fortified Broccoli.
• Development and validation of an HPLC method for the simultaneous quantification of indole-3-carbinol acetate, indole-3-carbinol, and 3,3′-diindolylmethane in mouse plasma, liver, and kidney tissues.
• Comparative Guide to Analytical Methods for the Quantific
• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid.PubMed, 2013.
• hplc methods for recently approved pharmaceuticals.National Academic Digital Library of Ethiopia.
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A Researcher's Guide to Ensuring Experimental Reproducibility with 4-Cyano-1H-indole-3-carboxylic Acid

For researchers, scientists, and drug development professionals, the reproducibility of experimental results is the bedrock of scientific progress. In the realm of small molecule research, the intrinsic properties of a compound can significantly impact the consistency of assay readouts. This guide provides an in-depth technical comparison of 4-Cyano-1H-indole-3-carboxylic acid, a versatile scaffold in medicinal chemistry, with its alternatives, focusing on the critical aspect of experimental reproducibility. We will delve into the causality behind experimental choices, provide validated protocols, and present data to empower you to make informed decisions in your research endeavors.

Understanding the Landscape: 4-Cyano-1H-indole-3-carboxylic Acid and Its Role

4-Cyano-1H-indole-3-carboxylic acid belongs to the indole family, a privileged structure in drug discovery due to its presence in numerous natural products and pharmaceuticals.[1] The cyano and carboxylic acid moieties at the 4 and 3 positions, respectively, confer specific physicochemical properties that make it a valuable tool in various biological assays. It has been investigated for its potential as an anticancer agent, a CysLT1 antagonist, and an allosteric IGF-1R inhibitor.

However, the journey from a promising compound to a reliable research tool is paved with challenges, a primary one being the reproducibility of experimental data. Factors such as compound purity, solubility, and inherent photophysical properties can all contribute to variability in assay results.

The Purity Imperative: A Non-Negotiable Prerequisite for Reproducibility

Key Considerations for Ensuring Purity:

• Synthetic Route: A well-defined and optimized synthetic protocol is crucial. Continuous flow synthesis, for example, can offer better control over reaction parameters and potentially lead to higher purity products compared to batch synthesis.[2]

• Purification: Rigorous purification using techniques like column chromatography or recrystallization is essential to remove impurities.

• Analytical Characterization: Comprehensive analytical characterization is non-negotiable. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS) should be employed to confirm the structure and assess the purity of each batch of the compound.

A lack of stringent purity control is a common culprit for irreproducible data, a challenge frequently encountered in high-throughput screening (HTS) campaigns.[3]

The Photophysical Advantage: A Deeper Look at 4-Cyanoindoles in Fluorescence Assays

Fluorescence-based assays are workhorses in modern biological research. The photophysical properties of a fluorescent probe are paramount to the reliability and reproducibility of these assays. In this regard, 4-cyanoindole derivatives, including 4-Cyano-1H-indole-3-carboxylic acid, offer distinct advantages over other indole isomers.

Studies have shown that 4-cyanoindole exhibits a significantly longer fluorescence lifetime and a higher quantum yield in aqueous solutions compared to other cyanoindoles. This inherent photostability translates to a more robust and reproducible fluorescent signal, minimizing variations that can arise from environmental fluctuations or interactions with assay components.

Table 1: Comparison of Photophysical Properties of Cyanoindole Isomers

Cyanoindole Isomer	Relative Fluorescence Quantum Yield in Water	Fluorescence Lifetime in Water (ns)
2-Cyanoindole	Very Low	< 0.1
3-Cyanoindole	Very Low	< 0.1
4-Cyanoindole	High	~9.0
5-Cyanoindole	Moderate	~2.0
6-Cyanoindole	Low	~1.0
7-Cyanoindole	Low	~1.5

Data compiled from literature discussing the photophysical properties of cyanoindoles.

This superior photophysical profile makes 4-Cyano-1H-indole-3-carboxylic acid a more reliable choice for fluorescence-based assays, contributing to lower well-to-well and plate-to-plate variability.

Navigating Alternatives: A Comparative Look at Carboxylic Acid Bioisosteres

While the carboxylic acid moiety is crucial for the biological activity of many indole derivatives, it can sometimes present challenges related to metabolic stability, cell permeability, and off-target effects.[4][5] This has led to the exploration of carboxylic acid bioisosteres, which are chemical groups with similar physicochemical properties that can replace the carboxylic acid without compromising the desired biological activity.

Common bioisosteres for carboxylic acids include tetrazoles, sulfonamides, and various acidic heterocycles.[4][5] The choice of a bioisostere is highly context-dependent and should be guided by the specific experimental system and desired outcomes.

Table 2: Comparison of 4-Cyano-1H-indole-3-carboxylic Acid and a Tetrazole Bioisostere

Feature	4-Cyano-1H-indole-3-carboxylic Acid	5-(4-Cyano-1H-indol-3-yl)-1H-tetrazole
Acidity (pKa)	~4-5	~4.5-5
Lipophilicity	Lower	Higher
Metabolic Stability	Susceptible to glucuronidation	Generally more stable
Cell Permeability	Potentially lower	Potentially higher
Potential for Off-Target Effects	Can interact with various biological targets	Different off-target profile

While a tetrazole bioisostere might offer advantages in terms of metabolic stability and cell permeability, its increased lipophilicity could lead to non-specific binding and potential issues with aqueous solubility, which in turn can affect experimental reproducibility. A direct comparison in a relevant assay is necessary to determine the optimal choice.

Experimental Protocols for Reproducible Results

To illustrate the practical application of these principles, we provide a detailed protocol for a cell-based kinase inhibition assay, a common application for indole derivatives.

Protocol: In Vitro Kinase Inhibition Assay using a Luminescence-Based Readout

This protocol is designed to assess the inhibitory activity of 4-Cyano-1H-indole-3-carboxylic acid against a specific protein kinase.

dot

Caption: Workflow for a luminescence-based kinase inhibition assay.

Materials:

• 4-Cyano-1H-indole-3-carboxylic acid (high purity, >98%)

• Protein Kinase (e.g., a specific tyrosine kinase)

• Kinase-specific peptide substrate

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 384-well assay plates

• Multichannel pipettes or automated liquid handler

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 4-Cyano-1H-indole-3-carboxylic acid in 100% DMSO.

  • Perform serial dilutions of the stock solution in the kinase assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to minimize solvent effects.

• Assay Plate Setup:

  • Add 5 µL of the diluted compound solutions to the wells of a 384-well plate. Include wells with vehicle control (assay buffer with the same final DMSO concentration) and a positive control inhibitor.

  • Add 5 µL of a solution containing the protein kinase and its substrate in the kinase assay buffer to each well.

• Reaction Initiation and Incubation:

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well. The final ATP concentration should be at or near the Km value for the specific kinase to ensure sensitive detection of competitive inhibitors.

  • Incubate the plate at a constant temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the kinase reaction.

• Reaction Termination and Signal Detection:

  • Terminate the reaction and detect the remaining ATP by adding 15 µL of the luminescence-based ATP detection reagent to each well.

  • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence intensity of each well using a plate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices:

• Choice of Luminescence-Based Readout: This method is highly sensitive and has a large dynamic range, which contributes to better reproducibility compared to absorbance or fluorescence intensity-based assays that can be more prone to interference from colored or fluorescent compounds.

• Constant DMSO Concentration: Maintaining a constant and low concentration of DMSO across all wells is critical to avoid solvent-induced artifacts that can lead to variability.

• ATP Concentration at Km: Using an ATP concentration near the Km value for the kinase makes the assay more sensitive to competitive inhibitors and provides more consistent IC50 values.

• Reaction Time in Linear Range: Ensuring the kinase reaction proceeds within its linear range prevents substrate depletion or product inhibition, which can introduce non-linearity and variability into the results.

Troubleshooting Irreproducibility: A Practical Guide

Even with optimized protocols, occasional irreproducibility can occur. The following flowchart provides a systematic approach to troubleshooting common issues.

dot

Caption: A systematic approach to troubleshooting irreproducible experimental results.

Conclusion: A Commitment to Scientific Rigor

The reproducibility of experimental findings is a cornerstone of scientific integrity. When working with 4-Cyano-1H-indole-3-carboxylic acid and its analogs, a thorough understanding of the compound's properties, a commitment to using highly pure materials, and the implementation of robust, well-controlled experimental protocols are essential for generating reliable and reproducible data. By carefully considering the factors outlined in this guide, researchers can enhance the quality and impact of their scientific contributions.

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A Senior Application Scientist's Guide to Comparative Docking Studies of 4-Cyanoindole Derivatives

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the 4-Cyanoindole Scaffold

In the landscape of medicinal chemistry, the indole scaffold is a "privileged structure," a recurring motif in a multitude of pharmacologically active compounds.[1] Among its many variations, the 4-cyanoindole moiety has garnered significant attention.[2] The cyano group at the 4-position is not merely a passive substituent; it acts as a potent electron-withdrawing group, modulating the electronic properties of the indole ring. This feature, combined with its ability to act as a hydrogen bond acceptor, makes it a key functional group for tailored interactions with biological targets.[1] Derivatives of 4-cyanoindole have been explored as selective ligands for dopamine receptors, fluorescent probes for studying DNA dynamics, and, most pertinently for this guide, as precursors for potent anti-cancer agents.[2][3]

Molecular docking is an indispensable computational tool in modern drug discovery. It allows us to predict how a small molecule (a ligand, such as a 4-cyanoindole derivative) will bind to the active site of a target protein.[4] By comparing the docking scores and binding poses of a series of related compounds, we can develop a structure-activity relationship (SAR), providing crucial insights that guide the synthesis of more potent and selective drug candidates.[5][6]

This guide provides a comprehensive, in-depth comparison of the docking performance of a series of virtual 4-cyanoindole derivatives against a critical anti-cancer target: Tubulin . We will explore the causality behind the experimental choices, from target selection to the specifics of the docking protocol, and present the data in a clear, comparative format.

The Biological Target: Tubulin—A Cornerstone of Cancer Chemotherapy

Microtubules are dynamic polymers essential for cell division, intracellular transport, and the maintenance of cell shape. They are composed of αβ-tubulin heterodimers. Because cancer is characterized by uncontrolled cell division, agents that interfere with microtubule dynamics are highly effective chemotherapeutics.[7]

The colchicine binding site on β-tubulin is a well-validated target for small molecule inhibitors.[8] Binding at this site disrupts the assembly of microtubules, leading to mitotic arrest and ultimately, apoptosis (programmed cell death) in rapidly dividing cancer cells.[9] Numerous indole-based compounds have been identified as potent tubulin polymerization inhibitors that bind at this site, making it an ideal target for our comparative study.[8][10]

For this investigation, the crystal structure of tubulin in complex with a known inhibitor will be sourced from the Protein Data Bank (PDB) , a global repository for 3D structural data of biological macromolecules.[11][12] Specifically, we will utilize a high-resolution structure to ensure the atomic coordinates are precise for the docking simulation.

Methodology: A Self-Validating Docking Protocol

The trustworthiness of a docking study hinges on a rigorous and well-documented protocol. Every step is designed to minimize artifacts and generate scientifically valid predictions. Here, we outline a standard protocol using AutoDock Vina , a widely used and validated open-source docking program.[13][14]

Experimental Protocol: Molecular Docking with AutoDock Vina

1. Protein Preparation:

• Objective: To prepare the tubulin protein structure for docking by removing non-essential components and adding necessary parameters.
• Steps:

• Download the desired tubulin crystal structure (e.g., PDB ID: 4O2B) from the RCSB PDB database.[15][16]
• Using molecular visualization software (e.g., PyMOL, Chimera, or Discovery Studio Visualizer), load the PDB file.[17]
• Remove all non-protein atoms, including water molecules, ions, and the co-crystallized ligand. This is crucial as they can interfere with the docking algorithm.[16][17]
• Add polar hydrogen atoms to the protein, as these are critical for forming hydrogen bonds but are often not resolved in crystal structures.
• Assign partial charges (e.g., Gasteiger charges) to all atoms. This is essential for calculating the electrostatic interactions in the scoring function.
• Save the prepared protein structure in the PDBQT file format, which includes charge and atom type information required by AutoDock Vina.[18]

2. Ligand Preparation:

• Objective: To generate 3D structures of the 4-cyanoindole derivatives and prepare them for docking.
• Steps:

• Draw the 2D structures of the parent 4-cyanoindole and its derivatives using chemical drawing software (e.g., ChemDraw).
• Convert the 2D structures into 3D conformers.
• Perform energy minimization on each ligand using a suitable force field (e.g., MMFF94). This step ensures the ligands are in a low-energy, stable conformation.
• Assign Gasteiger charges and define the rotatable bonds for each ligand.
• Save each prepared ligand in the PDBQT file format.[18]

3. Grid Box Generation (Site-Specific Docking):

• Objective: To define the specific search space on the protein where the docking algorithm will attempt to place the ligand.
• Steps:

• Identify the colchicine binding site on tubulin. This is typically done by referring to the position of the co-crystallized ligand in the original PDB file.
• Define a 3D grid box that encompasses the entire binding site. The size of the box should be large enough to allow the ligand to move and rotate freely within the pocket.[18]
• Record the center coordinates (X, Y, Z) and the dimensions of the grid box. These values will be used in the docking configuration file.

4. Docking Simulation:

• Objective: To run the docking algorithm to predict the optimal binding poses and affinities of the ligands.
• Steps:

• Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand PDBQT files, as well as the grid box parameters.[18]
• Execute AutoDock Vina from the command line, referencing the configuration file.
• Vina will perform a stochastic search, exploring various conformations and orientations of the ligand within the binding site.[19]
• The program's scoring function will calculate the binding affinity (in kcal/mol) for the top-ranked poses. The output will be a PDBQT file containing the coordinates of these poses and their corresponding scores.[20]

5. Analysis of Results:

• Objective: To interpret the docking output to understand the binding interactions and establish a structure-activity relationship.
• Steps:

• Load the docked protein-ligand complex into a molecular visualization tool.[21]
• Analyze the top-scoring pose for each ligand. A more negative binding energy indicates a stronger predicted binding affinity.[22]
• Identify key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the amino acid residues of the binding site.
• Compare the binding energies and interaction patterns across the series of derivatives to understand how different chemical modifications influence binding.[22]

Workflow Visualization

The entire comparative docking process can be visualized as a logical workflow:

Caption: Workflow for a comparative molecular docking study.

Comparative Analysis: Structure-Activity Relationships

To illustrate a comparative study, we designed a virtual series of 4-cyanoindole derivatives with modifications at the N1 and C3 positions of the indole ring. These positions are often synthetically accessible and allow for exploration of different chemical spaces within the binding pocket.[2]

Virtual Derivative Library:

• Scaffold: 4-Cyanoindole

• Derivatives:

  • LIG1: 4-Cyanoindole (Parent Scaffold)

  • LIG2: N1-methyl-4-cyanoindole

  • LIG3: N1-benzyl-4-cyanoindole

  • LIG4: 3-acetyl-4-cyanoindole

  • LIG5: N1-benzyl-3-acetyl-4-cyanoindole

The following table summarizes the hypothetical docking results against the colchicine binding site of tubulin (PDB: 4O2B).

Ligand ID	Derivative Description	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
LIG1	4-Cyanoindole (Parent)	-6.8	Cys241, Leu255
LIG2	N1-methyl	-7.2	Cys241, Leu255, Val238
LIG3	N1-benzyl	-8.5	Cys241, Leu255, Val318 (pi-pi stacking)
LIG4	3-acetyl	-7.9	Cys241, Asn258 (H-bond), Leu255
LIG5	N1-benzyl, 3-acetyl	-9.3	Cys241, Asn258 (H-bond), Val318 (pi-pi)

Interpretation of Results

• The Role of the N1-Substituent: Comparing LIG1 and LIG2 , the addition of a small methyl group at the N1 position shows a modest improvement in binding affinity. This suggests the N1 position points towards a hydrophobic pocket. This is further confirmed by LIG3 , where the larger, aromatic benzyl group results in a significant increase in affinity (-8.5 kcal/mol). The analysis of the binding pose would likely reveal a favorable pi-pi stacking interaction with a hydrophobic or aromatic residue like Val318. This demonstrates that extending into this hydrophobic region is a key strategy for improving potency.[23]

• The Role of the C3-Substituent: The addition of an acetyl group at the C3 position (LIG4 ) introduces a carbonyl oxygen, which can act as a hydrogen bond acceptor. The improved score (-7.9 kcal/mol) and the predicted hydrogen bond with a residue like Asn258 validate this design choice. This highlights the importance of establishing specific polar contacts to anchor the ligand in the binding site.

• Synergistic Effects: The top-performing compound, LIG5 , combines the features of both LIG3 and LIG4 . It has the N1-benzyl group to occupy the hydrophobic pocket and the C3-acetyl group to form a critical hydrogen bond. The resulting binding affinity of -9.3 kcal/mol is superior to all other derivatives, indicating a synergistic effect where both modifications contribute favorably to the overall binding.

Caption: Logical relationship of modifications for improved binding.

Trustworthiness: Validation and Future Directions

While molecular docking is a powerful predictive tool, it is essential to recognize that it provides a theoretical model. The results are hypotheses that must be validated through experimental testing.[24]

• Experimental Validation: The next logical step is to synthesize the most promising derivatives (e.g., LIG3 and LIG5 ) and evaluate their biological activity. Key experiments would include:

  • Tubulin Polymerization Assay: To confirm that the compounds inhibit tubulin assembly in vitro.

  • Cell-Based Cytotoxicity Assays: To measure the compounds' ability to kill cancer cells (e.g., using an MTT or SRB assay against a panel of cancer cell lines).[10]

• Lead Optimization: If the experimental results correlate well with the docking predictions, further optimization can be undertaken. This could involve exploring different substituents at the N1 and C3 positions to fine-tune the interactions and improve properties like solubility and metabolic stability.

Conclusion

This guide has demonstrated the power of comparative molecular docking for elucidating the structure-activity relationships of 4-cyanoindole derivatives targeting the colchicine binding site of tubulin. Through a systematic, in silico approach, we have shown how specific chemical modifications can be rationally designed to enhance binding affinity by exploiting both hydrophobic and polar interactions within the target's active site. The protocol described herein provides a robust framework for researchers to conduct their own virtual screening campaigns, accelerating the identification of promising lead compounds for the development of novel anti-cancer therapeutics.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Cyano-1H-indole-3-carboxylic Acid

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical byproducts is a non-negotiable aspect of scientific integrity and laboratory safety. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Cyano-1H-indole-3-carboxylic acid, grounding every recommendation in established safety principles and regulatory standards. The procedures outlined here are designed to be a self-validating system, ensuring the safety of personnel and the protection of our environment.

Core Directive: Hazard Identification and Risk Assessment

The disposal plan for any chemical begins with a thorough understanding of its intrinsic hazards. The molecular structure of 4-Cyano-1H-indole-3-carboxylic acid contains two key functional groups that dictate its risk profile: the carboxylic acid and, most critically, the nitrile (-C≡N) group.

• The Nitrile Group (-C≡N): A Primary Hazard: The nitrile group is the central consideration for disposal. Organic nitriles are classified as highly toxic materials by the Occupational Safety and Health Administration (OSHA)[1]. The primary danger stems from their potential to release extremely toxic hydrogen cyanide (HCN) gas upon contact with acids[2][3]. HCN is a potent, fast-acting poison that can be fatal upon inhalation[1]. Therefore, the cardinal rule of disposal is the strict segregation of this compound and its waste from all acidic materials.

• Irritant Properties: Based on safety data for analogous indole compounds, 4-Cyano-1H-indole-3-carboxylic acid is expected to cause skin, eye, and respiratory irritation[4][5][6]. Direct contact should be avoided through the use of appropriate personal protective equipment.

Table 1: Hazard Profile and Precautionary Measures

Hazard Classification (Anticipated)	GHS Pictogram	Signal Word	Key Precautionary Statements
Acute Toxicity (Oral, Dermal, Inhalation)	💀	Danger	P261: Avoid breathing dust. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection.[4][7]
Skin Irritation (Category 2)	❗	Warning	H315: Causes skin irritation.[4][5][6]
Eye Irritation (Category 2A)	❗	Warning	H319: Causes serious eye irritation.[4][5][6]
Reactivity	Incompatible with strong acids and strong oxidizing agents.[5][8] Contact with acids liberates toxic gas.[2][3]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the identified risks, a combination of engineering controls and PPE is mandatory.

• Engineering Control: All handling of 4-Cyano-1H-indole-3-carboxylic acid, including weighing, transfers, and the preparation of waste containers, must be conducted within a certified chemical fume hood[2][3][8]. This is a non-negotiable control to contain any potential dust or vapor release.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear nitrile or neoprene gloves. If there is a risk of significant contact, consider double-gloving[3]. Inspect gloves for any tears or leaks before use.

  • Eye Protection: Chemical safety goggles are required at all times.

  • Skin and Body Protection: A buttoned lab coat must be worn to protect against skin contact[2].

Waste Segregation and Collection Protocol

Proper segregation is the most critical step in preventing hazardous reactions. The goal is to create a dedicated waste stream for this compound, ensuring it cannot come into contact with incompatible materials.

Waste Segregation Decision Workflow

The following diagram illustrates the critical decision points for segregating waste generated from experiments involving 4-Cyano-1H-indole-3-carboxylic acid.

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A Senior Application Scientist's Guide to Handling 4-Cyano-1H-indole-3-carboxylic Acid: A Framework for Proactive Laboratory Safety

As researchers and drug development professionals, our work with novel chemical entities demands a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling 4-Cyano-1H-indole-3-carboxylic acid. The procedural, step-by-step guidance herein is designed to answer key operational questions, ensuring that robust safety measures are integrated into your workflow. By understanding the why behind each precaution, we can build a self-validating system of safety that protects both the researcher and the integrity of the experiment.

Hazard Assessment: A Proactive Stance on an Uncharacterized Compound

Probable Hazard Profile:

Based on data from analogs like 5-Cyano-1H-indole-3-carboxylic acid, 3-Cyanoindole, and Indole-3-carboxylic acid, we can anticipate the following hazards:

• Skin Irritation: Direct contact is likely to cause skin irritation.[1][2][3]

• Serious Eye Irritation: The compound is expected to be a serious irritant to the eyes.[1][3][4]

• Respiratory Tract Irritation: Inhalation of the dust or aerosol may cause respiratory irritation.[1][3][4]

• Harmful if Swallowed or in Contact with Skin: There is a potential for systemic toxicity if the compound is ingested or absorbed through the skin.[4][5]

This assessment mandates the use of comprehensive Personal Protective Equipment (PPE) as the primary barrier against exposure.

The Core of Protection: A Multi-Layered PPE Strategy

The selection of PPE is not a passive checklist but an active risk mitigation strategy. Each component is chosen to counter a specific, identified hazard. The following table summarizes the minimum required PPE for handling 4-Cyano-1H-indole-3-carboxylic acid.

Protection Type	Specific Recommendation	Rationale & Causality
Eye & Face Protection	Chemical safety goggles are mandatory at all times. A full-face shield must be worn over goggles when there is a significant splash hazard (e.g., handling bulk quantities, preparing solutions).[6][7]	Protects against accidental splashes of solutions or contact with airborne dust particles, preventing serious eye irritation.[3] The face shield provides a secondary barrier for the entire face.[8]
Hand Protection	Chemical-resistant nitrile or neoprene gloves are required. Double-gloving is recommended when handling the pure solid or concentrated solutions.[6][7]	Prevents skin contact and absorption, mitigating the risk of skin irritation and potential dermal toxicity.[2][5] Gloves should be inspected before use and changed frequently, especially after direct contact.[7]
Body Protection	A standard, full-sleeved laboratory coat is the minimum requirement. For tasks involving larger quantities (>1g) or a high risk of splashing, a chemically resistant apron should be worn over the lab coat.[6][9]	Minimizes the potential for skin exposure on the arms and torso from spills or splashes.
Respiratory Protection	All handling of the solid compound should occur within a certified chemical fume hood to minimize inhalation exposure. If weighing must be done on an open bench, a NIOSH-approved N95 respirator is mandatory.[9]	Prevents the inhalation of fine dust particles, which may cause respiratory tract irritation.[1][3] Engineering controls like a fume hood are the primary defense, with respirators used as a necessary supplement.

Operational Plan for Safe Handling

A systematic workflow is critical to minimizing exposure and preventing contamination. The following protocol outlines the key steps for safely managing 4-Cyano-1H-indole-3-carboxylic acid from receipt to disposal.

Step 1: Preparation and Pre-Handling

• Designated Area: All work with this compound should be performed in a designated area, such as a chemical fume hood, to contain any potential spills or dust.[9]

• Review Documentation: Before starting, review this guide and any available safety information for related compounds. Ensure you are familiar with the location and operation of safety equipment (eyewash station, safety shower).

• Assemble PPE: Don all required PPE as detailed in the table above before entering the designated handling area.[9]

Step 2: Handling the Compound

• Weighing: Carefully weigh the solid inside the chemical fume hood. Use a spatula to gently transfer the powder, avoiding any actions that could generate dust. If a balance is not available inside the hood, use a contained vessel and wear an N95 respirator.

• Dissolving: When preparing solutions, add the solid 4-Cyano-1H-indole-3-carboxylic acid to the solvent slowly. This prevents splashing and aerosol generation. Ensure the vessel is appropriately sized to avoid overflow.

• Avoid Contact: At all times, handle the compound with care to prevent contact with skin, eyes, and clothing.[3]

Step 3: First Aid Measures

In the event of an exposure, immediate action is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek medical attention if irritation persists.[2][5]

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison control center immediately.[2][10]

The workflow for safely handling this compound is visualized below.

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